N-Nitroso Osimertinib

Core Science & Biosynthesis

N-Nitroso Osimertinib: A Technical Guide to its Formation, Analysis, and Mitigation in Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Osimertinib (B560133), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, is a critical therapeutic agent in the treatment of non-small cell lung cancer. However, the presence of N-nitroso-osimertinib, a potential genotoxic impurity, poses a significant challenge in its synthesis and manufacturing. This technical guide provides a comprehensive overview of the formation mechanism of N-Nitroso Osimertinib, analytical methodologies for its detection and quantification, and potential mitigation strategies. Understanding these aspects is crucial for ensuring the quality, safety, and regulatory compliance of Osimertinib drug products. This document synthesizes current scientific knowledge and regulatory perspectives to aid researchers and drug development professionals in addressing the risks associated with this nitrosamine (B1359907) impurity.

Introduction to N-Nitroso Osimertinib

N-Nitroso compounds, or nitrosamines, are a class of chemical compounds that are of significant concern to the pharmaceutical industry due to their classification as probable human carcinogens.[1] The formation of N-nitroso-osimertinib is a potential risk during the synthesis of the active pharmaceutical ingredient (API), arising from the reaction of the secondary or tertiary amine functionalities within the Osimertinib molecule with a nitrosating agent. The chemical structure of Osimertinib contains two such amine moieties susceptible to nitrosation, leading to the formation of different N-Nitroso Osimertinib impurities.

The primary N-Nitroso Osimertinib impurity, often referred to as N-Nitroso Osimertinib Impurity 3, has the following chemical name: N-(2-((2-(dimethylamino)ethyl)(nitroso)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide.[2] Another identified impurity is Osimertinib Nitroso Impurity 2, with the IUPAC name N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-nitroso-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide, indicating nitrosation at a different nitrogen atom.[3]

Formation Mechanism of N-Nitroso Osimertinib

The fundamental mechanism for the formation of N-Nitroso Osimertinib involves the reaction of a nitrosatable amine group in the Osimertinib molecule with a nitrosating agent.

General Reaction Pathway

The general reaction for the formation of nitrosamines is the reaction of a secondary or tertiary amine with nitrous acid (HNO₂), which is typically formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[2]

Potential Sources of Nitrosating Agents in Osimertinib Synthesis

The synthesis of Osimertinib involves multiple steps, some of which may introduce or generate nitrosating agents. A key step in several reported synthetic routes is the reduction of a nitro aromatic intermediate.[4]

Potential sources of nitrosating agents include:

• Residual Nitrites: Nitrite impurities may be present in raw materials, reagents, or solvents used in the synthesis. If not adequately controlled, these can lead to the formation of nitrous acid. The formation pathways for a related impurity, N-Nitroso Osimertinib N-Oxide, are known to involve residual nitrites.[5]

• Reagents from Nitro Group Reduction: The reduction of the nitro group on an aromatic ring is a common step in the synthesis of Osimertinib.[4] Certain reduction conditions or incomplete reactions could potentially generate species that can act as nitrosating agents.

• Oxidative Conditions: The formation of N-Nitroso Osimertinib N-Oxide is also linked to oxidative conditions, suggesting that oxidation of nitrogen-containing functional groups could contribute to the formation of reactive nitrosating species.[5]

• Degradation: Degradation of raw materials, intermediates, or even the final API under certain storage conditions (e.g., presence of moisture and oxygen) could potentially generate nitrosating agents.

Impact of Reaction Conditions

• pH: The formation of nitrous acid from nitrites is favored under acidic conditions. Therefore, acidic environments during synthesis or work-up steps can significantly increase the risk of N-Nitroso Osimertinib formation.

• Temperature: Higher temperatures generally accelerate the rate of chemical reactions, including nitrosamine formation.[6]

• Concentration of Precursors: The rate of formation is dependent on the concentration of both the nitrosatable amine (Osimertinib or its precursors) and the nitrosating agent.

Quantitative Data on N-Nitroso Osimertinib Formation

Currently, there is a lack of publicly available, detailed quantitative data on the kinetics and yield of N-Nitroso Osimertinib formation under various experimental conditions. The following table summarizes the type of data that is crucial for a comprehensive risk assessment and the development of effective control strategies. Pharmaceutical manufacturers would typically generate such data internally during process development and validation.

Parameter	Description	Expected Trend/Impact	Data Availability
Reaction Rate Constant (k)	A measure of the speed of the nitrosation reaction.	Increases with temperature. Dependent on pH.	Not publicly available
Yield (%)	The amount of N-Nitroso Osimertinib formed relative to the starting material.	Increases with higher concentrations of nitrosating agents and under optimal pH and temperature conditions.	Not publicly available
Activation Energy (Ea)	The minimum energy required for the nitrosation reaction to occur.	Lower Ea would imply a higher propensity for formation.	Not publicly available
pH Profile	The effect of pH on the rate of formation.	Generally, a higher rate is observed in acidic pH ranges.	General trend known, but specific data for N-Nitroso Osimertinib is not available.
Temperature Profile	The effect of temperature on the rate of formation.	The rate typically follows the Arrhenius equation, increasing with temperature.	General trend known, but specific data for N-Nitroso Osimertinib is not available.

Experimental Protocols for Analysis

The detection and quantification of N-Nitroso Osimertinib at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Sample Preparation

A generic sample preparation workflow for the analysis of N-Nitroso Osimertinib in the drug substance is outlined below.

LC-MS/MS Method Parameters

While a specific validated method for N-Nitroso Osimertinib is not publicly available, a starting point can be derived from methods developed for the quantification of Osimertinib in biological matrices.[7]

Table: Illustrative LC-MS/MS Parameters

Parameter	Example Condition
LC Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile or Methanol
Gradient	Optimized gradient from low to high organic phase
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive mode
MS/MS Transition (MRM)	Precursor ion (m/z of N-Nitroso Osimertinib) → Product ion(s)
Collision Energy	Optimized for the specific MRM transition

Note: The specific MRM (Multiple Reaction Monitoring) transitions would need to be determined by infusing a reference standard of N-Nitroso Osimertinib into the mass spectrometer.

Mitigation and Control Strategies

A comprehensive control strategy is essential to minimize the risk of N-Nitroso Osimertinib formation. This involves a multi-pronged approach encompassing raw material control, process optimization, and analytical testing.

Raw Material Control

• Supplier Qualification: Implement stringent qualification programs for suppliers of raw materials, reagents, and solvents to ensure they meet predefined quality standards with respect to nitrite and other potential nitrosating agent precursors.

• Incoming Material Testing: Conduct routine testing of incoming critical raw materials for the presence of nitrites.

Process Optimization

• pH Control: Avoid strongly acidic conditions, particularly in the presence of potential nitrosating agents. Maintain pH in a range where nitrosamine formation is minimized.

• Temperature Control: Operate reactions at the lowest feasible temperature to reduce the rate of nitrosamine formation.

• Reagent Selection and Stoichiometry: Carefully select reagents and control their stoichiometry to avoid the presence of unreacted precursors that could lead to side reactions.

• Purging with Inert Gas: In steps where oxidative conditions are a concern, purging the reaction vessel with an inert gas like nitrogen can help to minimize the formation of nitrosating species.

• Use of Scavengers: The addition of nitrosating agent scavengers, such as ascorbic acid (Vitamin C) or alpha-tocoferol (Vitamin E), can be an effective strategy to inhibit nitrosamine formation.[8]

Analytical Testing

• In-Process Controls: Implement in-process analytical tests at critical steps to monitor and control the levels of potential nitrosating agents and N-Nitroso Osimertinib.

• Final API Testing: Perform routine testing of the final Osimertinib API for the presence of N-Nitroso Osimertinib using a validated, sensitive analytical method (e.g., LC-MS/MS).

• Specification Setting: Establish appropriate specifications for N-Nitroso Osimertinib in the drug substance based on regulatory guidance and a thorough risk assessment.

Conclusion

The formation of N-Nitroso Osimertinib is a critical quality attribute that requires careful consideration and control during the synthesis of Osimertinib. A thorough understanding of the formation mechanism, coupled with robust analytical methods and a comprehensive control strategy, is paramount to ensure the safety and quality of this important anticancer drug. While specific quantitative data on the formation of N-Nitroso Osimertinib is not widely available, the principles of nitrosamine formation provide a strong foundation for risk assessment and mitigation. Continuous research and process understanding are essential to further refine control strategies and minimize the risk of this and other potential genotoxic impurities in pharmaceutical products.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 3. alentris.org [alentris.org]
• 4. researchgate.net [researchgate.net]
• 5. veeprho.com [veeprho.com]
• 6. researchgate.net [researchgate.net]
• 7. Development of an LC-MS/MS-based method for quantitation of osimertinib in human plasma and cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of nitrosamine formation by ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso Osimertinib: A Comprehensive Technical Profile of a Critical Impurity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Nitroso Osimertinib, a nitrosamine (B1359907) impurity of the non-small cell lung cancer therapeutic, Osimertinib. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. This document outlines the chemical structure, physicochemical properties, and potential formation pathways of N-Nitroso Osimertinib. Furthermore, it details established and proposed analytical methodologies for its detection and characterization, alongside a discussion of the pertinent signaling pathways affected by the parent compound, which are crucial for understanding the toxicological context.

Chemical Identity and Properties

N-Nitroso Osimertinib is a derivative of Osimertinib characterized by the addition of a nitroso group to a nitrogen atom. Its formation is a critical concern during the synthesis and storage of the active pharmaceutical ingredient (API).

Table 1: Physicochemical Properties of N-Nitroso Osimertinib and Osimertinib

Property	N-Nitroso Osimertinib	Osimertinib
IUPAC Name	N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)-N-nitrosoacrylamide	N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide
Molecular Formula	C28H32N8O3	C28H33N7O2
Molecular Weight	528.61 g/mol	499.61 g/mol
CAS Number	1610708-34-7	1421373-65-0
Appearance	Likely a solid, color to be determined	White to off-white solid
Solubility	Data not readily available, predicted to have some solubility in organic solvents	Soluble in DMSO, sparingly soluble in ethanol
Melting Point	Data not readily available	138-140 °C
pKa	Data not readily available	7.3 (predicted)

Potential Formation and Synthesis

The formation of N-Nitroso Osimertinib is believed to occur through the reaction of the secondary amine functionality in the Osimertinib molecule with nitrosating agents. These agents can be introduced through various sources during the manufacturing process, including raw materials, solvents, and excipients.

Diagram 1: Hypothesized Formation of N-Nitroso Osimertinib

Caption: Reaction scheme for the nitrosation of Osimertinib.

A plausible laboratory synthesis would involve the controlled reaction of Osimertinib with a nitrosating agent like sodium nitrite (B80452) under acidic conditions, followed by purification using chromatographic techniques.

Analytical Methodologies

The detection and quantification of N-Nitroso Osimertinib at trace levels require highly sensitive analytical methods.

Diagram 2: General Workflow for N-Nitroso Osimertinib Analysis

Caption: Analytical workflow for impurity detection.

Experimental Protocols:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Chromatographic Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

  • Flow Rate: 0.4 mL/min.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode with multiple reaction monitoring (MRM) for precursor and product ions specific to N-Nitroso Osimertinib.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Column: A high-polarity capillary column suitable for nitrosamine analysis.

  • Injection: Splitless injection at a high temperature.

  • Oven Program: A temperature gradient to separate the analyte from the matrix.

  • Mass Spectrometry: Electron ionization (EI) with selected ion monitoring (SIM) for characteristic fragments.

Biological Context: Osimertinib's Signaling Pathway

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). It is specifically designed to target the T790M mutation in EGFR, which confers resistance to earlier-generation TKIs. Understanding this pathway is essential for evaluating the potential impact of impurities.

Diagram 3: Simplified EGFR Signaling Pathway Targeted by Osimertinib

Caption: Osimertinib's mechanism of action on the EGFR pathway.

The presence of N-Nitroso Osimertinib is not expected to contribute to the therapeutic effect and instead poses a safety risk that must be rigorously controlled. Its potential to interact with cellular macromolecules, including DNA, is the primary toxicological concern.

Conclusion

The control of N-Nitroso Osimertinib is a critical aspect of ensuring the safety and quality of Osimertinib drug products. This guide has provided a foundational overview of its chemical properties, formation, and analytical detection. Continuous development of sensitive analytical methods and a thorough understanding of the manufacturing process are paramount to mitigating the risks associated with this and other nitrosamine impurities. Further research into the specific toxicological profile of N-Nitroso Osimertinib is warranted to fully establish its risk to patients.

A Technical Guide to Potential Sources of Nitrosating Agents for Osimertinib

For Researchers, Scientists, and Drug Development Professionals

A critical concern in pharmaceutical manufacturing is the formation of Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs), which are classified as probable human carcinogens.[1][2] For a drug substance like Osimertinib, which contains vulnerable amine functional groups, understanding the potential sources of nitrosating agents is paramount to ensuring patient safety and regulatory compliance. This technical guide provides an in-depth overview of these sources, the chemistry of nitrosation, and methodologies for risk assessment.

The Chemistry of N-Nitrosamine Formation

N-nitrosamines are formed through the reaction of a secondary, tertiary, or quaternary amine with a nitrosating agent.[3] The most common nitrosating agents are derived from nitrite (B80452) salts (like sodium nitrite) under acidic conditions, which form nitrous acid (HNO₂) and its active nitrosating species, such as dinitrogen trioxide (N₂O₃).[1][4][5]

Osimertinib's Structural Vulnerability:

Osimertinib's chemical structure contains a secondary amine and a tertiary amine, making it susceptible to nitrosation.[6][7] The secondary amine is particularly vulnerable to reacting with a nitrosating agent to form an N-nitroso-Osimertinib impurity.[8]

The general reaction is as follows:

• R₂NH (secondary amine) + HNO₂ → R₂N-N=O (N-nitrosamine) + H₂O

Potential Sources of Nitrosating Agents in Drug Manufacturing

Nitrosating agents or their precursors can be introduced at various stages of the manufacturing process, from raw materials to the final drug product formulation and storage.[9][10]

2.1. Excipients

Excipients are a primary source of trace levels of nitrites and nitrates.[4] While nitrates are less reactive, they can be reduced to nitrites, which are direct precursors to nitrosating agents.[4] The presence of even parts-per-million (ppm) levels of nitrite in excipients can be sufficient to trigger NDSRI formation in the presence of a vulnerable API like Osimertinib.[1]

Commonly used excipients have shown varying levels of nitrite contamination. Natural origin excipients like celluloses and starches can carry nitrites from water and biological feedstocks used in their production.[11]

Table 1: Reported Nitrite Levels in Common Pharmaceutical Excipients

Excipient	Average Nitrite Level (ppb)	Notes
Microcrystalline Cellulose (MCC)	2,000 - 3,000	Levels can vary significantly between suppliers.[12]
Magnesium Stearate	2,000 - 3,000	A common lubricant in tablet formulation.[12]
Crospovidone	Variable	Can contain higher nitrite levels compared to other superdisintegrants.[11]

| Croscarmellose Sodium (CCS) | Typically Lower | Often recommended as an alternative for nitrosation-sensitive formulations.[11] |

Note: Data is illustrative and actual levels must be confirmed by testing specific lots from suppliers.

2.2. Water and Solvents

Water used in the manufacturing process is a potential source of nitrites.[5] Furthermore, recovered or recycled solvents can become contaminated with nitrosating agents if not processed in dedicated equipment.[10][12] Impurities within solvents, such as dimethylamine (B145610) in N,N-dimethylformamide (DMF), can also serve as amine precursors for other types of nitrosamines.[3]

2.3. Raw Materials and Manufacturing Process

• Starting Materials and Intermediates: Impurities from the synthesis of the Active Pharmaceutical Ingredient (API), including starting materials and intermediates, can carry over into the final product.[10]

• Reagents: The intentional use of nitrite salts, such as sodium nitrite (NaNO₂), in a synthesis step is a major risk factor if secondary or tertiary amines are also present.[3][13]

• Cross-Contamination: Sharing production lines without adequate cleaning and allocation can lead to cross-contamination between different manufacturing processes.[10]

• Degradation: The degradation of the API or other components during formulation or storage can generate vulnerable amines or nitrosating agents.[10]

2.4. Packaging Materials

Primary packaging materials have also been identified as a potential source. For instance, nitrocellulosic lidding foil used in blisters can react with amines present in printing primers to form nitrosamines, which can then migrate to the drug product.[10]

Risk Assessment and Experimental Protocols

Regulatory agencies like the FDA and EMA require manufacturers to conduct thorough risk assessments to identify and mitigate the potential for nitrosamine impurities.[2][3][9] This involves a systematic evaluation of the API, excipients, and the entire manufacturing process.[14]

Diagram 1: General N-Nitrosation Reaction Pathway for Osimertinib

Caption: Reaction pathway for the formation of N-Nitroso-Osimertinib from nitrite impurities under acidic conditions.

Protocol 1: Quantification of Nitrite in Excipients by UPLC-MS

This protocol is based on a method involving pre-column derivatization for enhanced sensitivity and specificity.[15]

Objective: To accurately quantify trace levels of nitrite in pharmaceutical excipients.

Methodology:

• Sample Preparation:

  • Accurately weigh a representative sample of the excipient (e.g., 1.0 g).

  • Dissolve/suspend the sample in a known volume of deionized, nitrite-free water.

  • Sonicate for 15 minutes to ensure complete dissolution/extraction of nitrites.

  • Centrifuge the sample to pellet any insoluble material.

  • Filter the supernatant through a 0.22 µm filter.

• Derivatization:

  • Take an aliquot of the filtered sample extract.

  • Add a solution of the derivatizing agent, 2,3-diaminonaphthalene (B165487) (DAN), in an acidic medium (e.g., HCl).

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a specified time (e.g., 20 minutes) to allow the reaction to form the stable fluorescent derivative, 2,3-naphthotriazole (NAT).

• UPLC-MS Analysis:

  • Column: Use a reverse-phase column suitable for separating the NAT derivative (e.g., Acquity UPLC HSS T3).[15]

  • Mobile Phase: Employ a gradient elution using 0.1% formic acid in water and acetonitrile.[15]

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 45 °C.

  • Detection (MS): Operate a single-quadrupole mass detector in positive ion mode.

  • Monitoring: Use Selected Ion Monitoring (SIM) for the target ion of NAT at m/z = 170 [M+H]⁺.[15]

• Quantification:

  • Prepare a calibration curve using certified nitrite standards that have undergone the same sample preparation and derivatization process.

  • Calculate the nitrite concentration in the original excipient sample based on the calibration curve.

  • The method should be validated according to ICH Q2 guidelines for linearity, LOD, LOQ, accuracy, and precision.[15]

Diagram 2: Experimental Workflow for Nitrosamine Risk Assessment

References

• 1. biopharmaspec.com [biopharmaspec.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. ipec-europe.org [ipec-europe.org]
• 5. researchgate.net [researchgate.net]
• 6. Osimertinib | C28H33N7O2 | CID 71496458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 8. veeprho.com [veeprho.com]
• 9. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 10. Potential sources for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 11. pehelspecialities.com [pehelspecialities.com]
• 12. ondrugdelivery.com [ondrugdelivery.com]
• 13. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. resolvemass.ca [resolvemass.ca]
• 15. Nitrites as precursors of N-nitrosation in pharmaceutical samples - A trace level analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso Osimertinib: A Technical Guide for Drug Development Professionals

Introduction

N-Nitroso Osimertinib (B560133) is a drug substance-related impurity (NDSRI) of Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[1][2] The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[3][4] This technical guide provides an in-depth overview of N-Nitroso Osimertinib, including its formation, analytical detection, toxicological assessment, and control strategies, to support researchers, scientists, and drug development professionals in ensuring the safety and quality of Osimertinib-containing medicines.

Formation and Control of N-Nitroso Osimertinib

Nitrosamine impurities, including NDSRIs like N-Nitroso Osimertinib, are formed from the reaction of secondary or tertiary amines with nitrosating agents.[4][5] In the context of Osimertinib, the tertiary amine moiety in its structure is susceptible to nitrosation.

Potential Root Causes for N-Nitroso Osimertinib Formation:

• Presence of Nitrosating Agents: Residual nitrites or other nitrosating agents in raw materials, reagents, solvents, or excipients can react with the Osimertinib molecule.[5][6]

• Manufacturing Process Conditions: Certain process conditions, such as acidic pH and elevated temperatures, can facilitate the formation of nitrosamines.[7][8]

• Degradation: The degradation of Osimertinib or its excipients over time during storage can also lead to the formation of nitrosamine impurities.[5] Osimertinib has been shown to degrade under acidic, alkaline, and oxidative conditions.[1]

A visual representation of the general formation pathway for NDSRIs is provided below.

Caption: General formation pathway of NDSRIs.

Control and Mitigation Strategies:

A proactive, multi-faceted approach is necessary to control the formation of N-Nitroso Osimertinib.[7]

• Risk Assessment: A thorough risk assessment of the manufacturing process is the first step to identify potential sources of nitrosamine formation.[5][9]

• Process Optimization: Modifying manufacturing processes to avoid conditions that favor nitrosation, such as adjusting the pH to be less acidic and avoiding excessive temperatures, can be highly effective.[7][8]

• Control of Raw Materials: Sourcing high-purity raw materials and excipients with low nitrite (B80452) content is critical.[6][7]

• Use of Nitrite Scavengers: The addition of antioxidants like ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) to the formulation can inhibit the formation of nitrosamines by reacting with nitrosating agents.[7][8]

• Purification: Purification steps can be incorporated into the manufacturing process to remove any nitrosamines that may have formed.[7]

• Continuous Monitoring: Implementing robust analytical testing programs for raw materials, intermediates, and the final drug product is essential to ensure that control strategies are effective.[7][8]

The following diagram illustrates a logical workflow for the risk assessment and control of NDSRIs.

Caption: Risk assessment and control workflow for NDSRIs.

Analytical Detection and Quantification

Sensitive and specific analytical methods are required to detect and quantify N-Nitroso Osimertinib at trace levels. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the most commonly employed technique for this purpose.[10][11][12]

Table 1: General Parameters for LC-MS/MS Analysis of Osimertinib and Related Compounds

Parameter	Description
Chromatography	Reversed-phase high-performance liquid chromatography (RP-HPLC)
Column	C18 columns are commonly used (e.g., Agilent Zorbax SB-C18).[10]
Mobile Phase	A gradient of an aqueous phase (e.g., 0.2% formic acid in water) and an organic phase (e.g., acetonitrile).[10]
Ionization	Electrospray ionization (ESI) in positive mode.[10][13]
Detection	Triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[13]

Experimental Protocol: General Approach for LC-MS/MS Method Development

• Standard Preparation: Prepare standard solutions of N-Nitroso Osimertinib reference standard in a suitable solvent.

• Sample Preparation: For drug substance analysis, dissolve a known amount of the Osimertinib sample in a suitable solvent. For drug product analysis, extraction of the active ingredient may be necessary. Protein precipitation is a common sample preparation technique for biological matrices.[10][13]

• Chromatographic Separation: Develop a chromatographic method to achieve adequate separation of N-Nitroso Osimertinib from Osimertinib and other potential impurities. This involves optimizing the column, mobile phase composition, gradient, and flow rate.

• Mass Spectrometric Detection: Optimize the mass spectrometer parameters, including the selection of precursor and product ions for N-Nitroso Osimertinib, to ensure high sensitivity and specificity.

• Method Validation: Validate the analytical method in accordance with ICH guidelines, including parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Toxicological Assessment and Acceptable Intake

Nitrosamines are classified as probable human carcinogens based on animal studies.[3] Therefore, their presence in pharmaceuticals must be controlled to levels that do not pose a significant risk to patients. Regulatory agencies have established acceptable intake (AI) limits for nitrosamine impurities.

The US FDA provides a framework for determining the AI limit for NDSRIs based on a predicted carcinogenic potency categorization.[14][15] This approach uses structure-activity relationship (SAR) concepts to classify NDSRIs into different potency categories.

Table 2: FDA's Predicted Carcinogenic Potency Categories for NDSRIs and Corresponding AI Limits

Potency Category	Recommended AI Limit (ng/day)	Rationale
1	26.5	Based on the AI for N-nitrosodiethylamine (NDEA), a potent nitrosamine.[14]
2	100	Representative of potent nitrosamines like N-nitrosodimethylamine (NDMA).[14]
3	400	For NDSRIs with lower carcinogenic potency due to deactivating structural features.[14]
5	1500	Corresponds to the Threshold of Toxicological Concern (TTC) for mutagenic impurities as per ICH M7(R2).[14]

Source: FDA Guidance on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities.[14]

The specific AI for N-Nitroso Osimertinib would be determined based on an assessment of its structure and a comparison to known nitrosamines. In the absence of compound-specific data, a conservative approach is often taken, applying the AI of the most potent category.

Experimental Protocol: In Silico Mutagenicity Assessment

In silico (computational) toxicology models are valuable tools for predicting the mutagenic potential of impurities like N-Nitroso Osimertinib, in line with ICH M7(R2) guidelines.[14]

• Software Selection: Utilize two complementary (Q)SAR models, one expert rule-based and one statistical-based (e.g., Derek Nexus, Sarah Nexus).

• Input Data: Generate the chemical structure of N-Nitroso Osimertinib in a suitable format (e.g., SMILES).

• Prediction: Run the mutagenicity prediction in both models.

• Result Interpretation:

  • Positive in both models: The impurity is considered mutagenic.

  • Negative in both models: The impurity is considered non-mutagenic.

The following diagram illustrates the workflow for an in silico mutagenicity assessment.

Caption: In silico mutagenicity assessment workflow.

The control of N-Nitroso Osimertinib as a drug substance-related impurity is a critical aspect of ensuring the safety and quality of Osimertinib drug products. A thorough understanding of its formation pathways, the implementation of robust analytical methods for its detection, and a comprehensive toxicological risk assessment are essential. By adopting a proactive and science-based approach to risk mitigation, pharmaceutical manufacturers can effectively manage the presence of this and other nitrosamine impurities, thereby safeguarding patient health and maintaining regulatory compliance.

References

• 1. Insight into in silico prediction and chemical degradation study of osimertinib mesylate by LC-HRMS and NMR: Investigation of a typical case of alkaline pH-mediated oxidative degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Nitroso Impurities in Drug Products: An Overview of Risk Assessment, Regulatory Milieu, and Control Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Risk assessment strategy for nitrosamine drug substance-related impurities - Syngene International Ltd [syngeneintl.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. benchchem.com [benchchem.com]
• 8. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 10. payeshdarou.ir [payeshdarou.ir]
• 11. Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development and validation of an LC-MS/MS method for quantification of Osimertinib and its two metabolites AZ7550 and AZ5104 in human plasma including long-time storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cir-safety.org [cir-safety.org]
• 15. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities | FDA [fda.gov]

In-Silico Prediction of N-Nitroso Osimertinib Genotoxicity: A Technical Guide

Introduction

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer. As with many pharmaceutical compounds, impurities can arise during the synthesis or storage of the active pharmaceutical ingredient (API). One such potential impurity is N-Nitroso Osimertinib, a nitrosamine (B1359907) derivative. N-nitroso compounds are a well-known "cohort of concern" due to their potential for mutagenicity and carcinogenicity.[1] Regulatory bodies, therefore, place stringent controls on their presence in drug products.

This technical guide provides an in-depth overview of the in-silico methodologies for predicting the genotoxic potential of N-Nitroso Osimertinib. The in-silico approach, as outlined in the ICH M7 guideline, offers a reliable and efficient alternative to traditional toxicological testing for the assessment of DNA reactive impurities.[2][3][4] The guideline recommends the use of two complementary (Q)SAR prediction methodologies: one expert rule-based and one statistical-based, to provide a comprehensive assessment.[5][6]

Chemical Structure of N-Nitroso Osimertinib

The predicted genotoxicity is intrinsically linked to the chemical structure of the molecule. Based on available information, the structure of N-Nitroso Osimertinib is presented below.[7][8]

Compound	IUPAC Name	SMILES String
N-Nitroso Osimertinib	N-(2-((2-(Dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)(nitroso)amino)phenyl)acrylamide	C=CC(=O)NC1=CC(=C(C=C1N(CCN(C)C)C)OC)N(N=O)C2=NC=C(C=N2)C3=C(N(C)C4=CC=CC=C43)C

Methodology for In-Silico Genotoxicity Prediction

The in-silico assessment of N-Nitroso Osimertinib's genotoxicity follows a structured workflow, integrating both expert rule-based and statistical-based (Q)SAR models. This dual approach is a core tenet of the ICH M7 guideline to ensure a robust and reliable prediction.[6][9]

Experimental Workflow

Caption: In-silico prediction workflow for N-Nitroso Osimertinib genotoxicity.

Expert Rule-Based Systems

Expert rule-based systems are knowledge-based models that contain structural alerts for known classes of mutagenic and carcinogenic chemicals. These systems identify substructures within the query molecule that are associated with a genotoxic mechanism.

• Methodology: The SMILES string of N-Nitroso Osimertinib is submitted to an expert rule-based software (e.g., Derek Nexus). The software screens the structure against a proprietary knowledge base of toxicophores.

• Expected Outcome: Given the presence of the N-nitroso group, a structural alert for mutagenicity is highly likely to be triggered. The output will typically include the identified alert, the reasoning behind the alert (i.e., the proposed mechanism of action), and a confidence level for the prediction.

Statistical-Based (Q)SAR Models

Statistical-based systems use mathematical models derived from large datasets of chemicals with known experimental genotoxicity data (e.g., Ames test results). These models correlate various molecular descriptors and fingerprints with the observed biological activity.

• Methodology: The chemical structure of N-Nitroso Osimertinib is submitted to a statistical-based QSAR model (e.g., Sarah Nexus). The software calculates a range of molecular descriptors and compares them to the training set of the model to predict the probability of a positive or negative outcome in a bacterial reverse mutation assay.

• Expected Outcome: The model will provide a prediction (positive or negative) for mutagenicity, often accompanied by a confidence score. The output may also highlight the structural features that contributed most significantly to the prediction.

Predicted Genotoxicity and Mechanistic Insights

N-nitroso compounds are generally considered to be genotoxic following metabolic activation. The proposed mechanism involves enzymatic hydroxylation of the α-carbon, leading to the formation of an unstable intermediate that ultimately generates a reactive diazonium ion. This electrophilic species can then form adducts with DNA, leading to mutations.

Proposed Metabolic Activation Pathway

References

• 1. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In silico prediction of genotoxicity [agris.fao.org]
• 3. researchgate.net [researchgate.net]
• 4. In silico prediction of genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pozescaf.com [pozescaf.com]
• 6. In Silico Mutagenicity Assessment | Lhasa Limited [lhasalimited.org]
• 7. veeprho.com [veeprho.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. Genetic toxicology in silico protocol - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Osimertinib Degradation Pathways and Nitrosamine Formation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Osimertinib (B560133), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, is a critical therapeutic agent in the treatment of non-small cell lung cancer (NSCLC). As with many pharmaceutical compounds containing secondary or tertiary amine functionalities, osimertinib is susceptible to degradation pathways that can lead to the formation of N-nitrosamine impurities. These impurities are classified as probable human carcinogens and are subject to stringent regulatory control. This technical guide provides a comprehensive overview of the chemical degradation of osimertinib, with a specific focus on the pathways leading to nitrosamine (B1359907) formation. It includes quantitative data from forced degradation studies, detailed experimental protocols for stress testing and nitrosamine analysis, and visual diagrams of the relevant chemical and biological pathways to support risk assessment and mitigation strategies in drug development and manufacturing.

Introduction to Osimertinib and Nitrosamine Risk

Osimertinib's molecular structure contains a dimethylaminoethyl-methylamino side chain, which includes a secondary amine that is susceptible to nitrosation.[1] The formation of N-nitrosamines typically occurs when a secondary, tertiary, or quaternary amine reacts with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from nitrite (B80452) salts under acidic conditions.[1] Given the potential for these impurities to be present in the active pharmaceutical ingredient (API) or drug product, a thorough understanding of osimertinib's degradation profile is essential for ensuring patient safety and regulatory compliance.

Forced degradation studies are a key component of drug development, providing insights into the intrinsic stability of a drug substance and helping to identify potential degradation products. Studies on osimertinib have shown that it is labile under acidic, basic, and oxidative conditions, while remaining relatively stable under thermal and photolytic stress.[2][3] These stress conditions can create an environment conducive to the formation of N-nitroso osimertinib impurities.

Osimertinib Degradation and Nitrosamine Formation Pathways

The primary risk for nitrosamine formation in osimertinib stems from the reaction of the secondary amine in its side chain with nitrosating agents. The general reaction mechanism is the electrophilic attack of the nitrosonium ion (NO⁺), formed from nitrous acid in an acidic medium, on the lone pair of electrons of the secondary amine.

Identified N-Nitroso Osimertinib Impurities

Several potential N-nitroso impurities of osimertinib have been identified, including:

• N-Nitroso Osimertinib Impurity 3: N-(2-((2-(dimethylamino)ethyl)(nitroso)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide.[1]

• N-Nitroso N-Osimertinib Desmethyl: N-(4-methoxy-2-(methyl(2-(methyl(nitroso)amino)ethyl)amino)-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide.[4]

• Osimertinib Nitroso Impurity 2: N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-nitroso-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide.[5]

The following diagram illustrates the general pathway for the formation of N-Nitroso Osimertinib Impurity 3.

Figure 1: General pathway for the formation of N-Nitroso Osimertinib Impurity 3.

Quantitative Data from Forced Degradation Studies

Forced degradation studies are crucial for understanding the stability of osimertinib. The following table summarizes the quantitative data from a representative study.

Stress Condition	Reagent/Parameters	Degradation (%)	Reference
Acidic	0.1 M HCl, 60°C, 2 hours	0.62	[6]
Alkaline	0.1 M NaOH, 60°C, 2 hours	1.76	[6]
Oxidative	30% H₂O₂, 60°C, 2 hours	7.37	[6]
Thermal	60°C, 2 hours	1.83	[6]

These studies indicate that while osimertinib is relatively stable, it does undergo degradation, particularly under oxidative conditions.[6] The acidic and alkaline conditions, although showing less degradation of the parent drug, are highly relevant for the potential formation of nitrosamines if a source of nitrite is present.

Experimental Protocols

Forced Degradation Study of Osimertinib

This protocol is a synthesis of methodologies described in the literature.[3][6]

Objective: To investigate the stability of osimertinib under various stress conditions.

Materials:

• Osimertinib Mesylate

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 30%

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• HPLC system with UV detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of osimertinib mesylate in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 2 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M NaOH.

  • Dilute to a final concentration of approximately 10 µg/mL with mobile phase for HPLC analysis.

• Alkaline Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 2 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M HCl.

  • Dilute to a final concentration of approximately 10 µg/mL with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 9 mL of 30% H₂O₂.

  • Incubate the solution at 60°C for 2 hours.

  • Cool the solution to room temperature.

  • Dilute to a final concentration of approximately 10 µg/mL with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Keep the solid drug substance in a hot air oven at 60°C for 2 hours.

  • Dissolve and dilute to a final concentration of approximately 10 µg/mL with mobile phase for HPLC analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Quantification of N-Nitroso Osimertinib Impurities by LC-MS/MS

This protocol is a representative method based on established techniques for nitrosamine analysis.[7][8]

Objective: To detect and quantify N-nitroso osimertinib impurities in a drug substance or product.

Materials:

• Osimertinib drug substance or product

• N-Nitroso osimertinib reference standards

• Formic acid

• Acetonitrile (B52724), LC-MS grade

• Water, LC-MS grade

• LC-MS/MS system (e.g., triple quadrupole)

Procedure:

• Sample Preparation:

  • Accurately weigh and dissolve the osimertinib sample in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) to a known concentration.

  • Perform solid-phase extraction (SPE) if matrix effects are significant.

• LC-MS/MS Conditions:

  • LC Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[7]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.[7]

  • Gradient Elution: A suitable gradient to separate the nitrosamine impurities from the parent drug and other components.

  • Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[7]

  • Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each N-nitroso osimertinib impurity.

• Quantification:

  • Prepare a calibration curve using the N-nitroso osimertinib reference standards.

  • Quantify the impurities in the sample by comparing their peak areas to the calibration curve.

Risk Assessment and Mitigation Workflow

A systematic risk assessment is crucial for controlling nitrosamine impurities. The following diagram outlines a logical workflow for osimertinib.

References

• 1. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. Insight into in silico prediction and chemical degradation study of osimertinib mesylate by LC-HRMS and NMR: Investigation of a typical case of alkaline pH-mediated oxidative degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Nitroso N-Osimertinib Desmethyl | CAS No- NA | NA [chemicea.com]
• 5. veeprho.com [veeprho.com]
• 6. jddtonline.info [jddtonline.info]
• 7. payeshdarou.ir [payeshdarou.ir]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide on N-Nitroso Compounds in Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of N-nitrosamine impurities in various pharmaceutical products has prompted intense scrutiny from global regulatory bodies and the pharmaceutical industry. These compounds, classified as probable human carcinogens, can form at trace levels during drug substance synthesis, formulation, or storage. Tyrosine kinase inhibitors (TKIs), a cornerstone of targeted cancer therapy, are not immune to this risk due to the prevalence of secondary and tertiary amine moieties in their chemical structures. This technical guide provides a comprehensive review of N-nitroso compounds in TKIs, consolidating available data on their presence, formation mechanisms, risk assessment strategies, and analytical methodologies for their detection and quantification. Detailed experimental protocols and visual workflows are presented to aid researchers and drug development professionals in mitigating the risk of these potentially genotoxic impurities in TKI-based therapeutics.

Introduction to N-Nitrosamines in Pharmaceuticals

N-nitrosamines are organic compounds characterized by a nitroso group (-N=O) bonded to an amine. Their presence in pharmaceuticals is a significant safety concern due to their mutagenic and carcinogenic potential.[1] The discovery of N-nitrosodimethylamine (NDMA) in valsartan (B143634) in 2018 triggered widespread recalls and led to stringent regulatory guidance from authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2]

The formation of N-nitrosamines generally requires a source of a secondary or tertiary amine and a nitrosating agent, such as nitrite (B80452) salts, under specific conditions (e.g., acidic pH).[3][4] Given that many active pharmaceutical ingredients (APIs), including numerous TKIs, contain secondary or tertiary amine functional groups, they are inherently at risk for the formation of N-nitroso derivatives.

Tyrosine Kinase Inhibitors and Their Susceptibility to N-Nitrosation

Tyrosine kinase inhibitors are a class of targeted therapy drugs that block the action of tyrosine kinase enzymes, which are essential for many cellular processes, including cell growth and division. Dysregulation of these enzymes is a hallmark of many cancers. The chemical structures of many TKIs incorporate secondary or tertiary amine moieties, making them susceptible to nitrosation.

While comprehensive quantitative data on N-nitroso impurities across a wide range of commercial TKI products remains limited in the public domain, the potential for their formation is recognized. N-nitroso derivatives of several TKIs have been identified, and analytical standards for these compounds are commercially available, indicating that they are known entities of concern. These include, but are not limited to:

• N-Nitroso-Imatinib

• N-Nitroso-Sunitinib

• N-Nitroso-Gefitinib[5]

• N-Nitroso-Lapatinib[6][7][8]

• N-Nitroso-Pazopanib[9][10][11]

• N-Nitroso-Axitinib[12][13][][15][16]

Forced degradation studies, such as the Nitrosation Assay Procedure (NAP) test, are crucial tools for assessing the propensity of a TKI to form N-nitroso impurities under stressed conditions.[17][18][19][20] These studies involve exposing the drug substance to a nitrosating agent under conditions that favor nitrosation to determine if the corresponding N-nitroso derivative is formed.

Quantitative Data on N-Nitroso Compounds in TKIs

Publicly available quantitative data on the levels of N-nitroso compounds in specific TKI drug products is scarce. The following table summarizes the information that could be found regarding a validated analytical method for an N-nitroso derivative of a related kinase inhibitor, tofacitinib, which provides a relevant example of the analytical capabilities for detecting these impurities at trace levels.

Kinase Inhibitor	N-Nitroso Impurity	Matrix	Analytical Method	Linearity Range	LOD	LOQ	Reference
Tofacitinib	N-Nitroso Tofacitinib	Tablets	LC-MS/MS	0.7 - 20.0 ng/mL	0.7 ng/mL	1.0 ng/mL	[21][22][23]

This data demonstrates the sensitivity of modern analytical techniques to detect and quantify N-nitroso impurities at levels relevant to regulatory limits. The lack of extensive published quantitative data for a wider range of TKIs highlights the need for further research and transparency in this area.

Experimental Protocols for N-Nitrosamine Analysis

The detection and quantification of N-nitrosamines in pharmaceutical products require highly sensitive and specific analytical methods, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the most widely adopted technique.[2] The following sections provide detailed methodologies for the analysis of N-nitroso compounds in TKIs, based on publicly available information and general best practices.

General Sample Preparation for TKI Tablets

A common approach for extracting N-nitrosamines from solid dosage forms involves the following steps:

• Sample Comminution: Crush a sufficient number of tablets to obtain a representative fine powder.

• Extraction: Weigh an appropriate amount of the powdered sample into a centrifuge tube and add a suitable extraction solvent (e.g., methanol).

• Mechanical Agitation: Vortex the sample to ensure thorough mixing and then shake for an extended period (e.g., 40 minutes) using a mechanical shaker to facilitate the extraction of the analytes.[24][25]

• Centrifugation: Centrifuge the sample at high speed (e.g., 4500 rpm for 15 minutes) to pellet the excipients.[24][25]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter before injection into the LC-MS/MS system.[24][25]

Validated LC-MS/MS Method for N-Nitroso Tofacitinib in Tablets

The following protocol is adapted from a validated method for the determination of N-Nitroso Tofacitinib in tablets and serves as a valuable template for developing methods for other TKIs.[21][22][23]

Chromatographic Conditions:

• Column: Jade C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 3.2

• Mobile Phase B: Acetonitrile

• Gradient: A gradient program is utilized.

• Flow Rate: 1.0 mL/min

• Injection Volume: 50 µL[26]

• Column Temperature: 40°C[26]

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) Positive or Atmospheric Pressure Chemical Ionization (APCI) Positive[26]

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions for N-Nitroso Tofacitinib:

  • 275.3 -> 149.1

  • 275.3 -> 147.0

  • 275.3 -> 82.1

Method Performance:

• Linearity: 0.7 - 20.0 ng/mL (r² = 0.9952)

• LOD: 0.7 ng/mL

• LOQ: 1.0 ng/mL

Signaling Pathways, Experimental Workflows, and Logical Relationships

Generic Tyrosine Kinase Inhibitor Signaling Pathway

Tyrosine kinase inhibitors function by blocking the signaling pathways that drive cell proliferation and survival. The following diagram illustrates a simplified, generic signaling cascade that is often targeted by TKIs.

Caption: A simplified generic signaling pathway targeted by many tyrosine kinase inhibitors.

Workflow for N-Nitrosamine Risk Assessment in TKI Manufacturing

Regulatory agencies mandate a thorough risk assessment to identify and mitigate the potential for N-nitrosamine formation. The following diagram outlines a typical workflow for this process.

References

• 1. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. veeprho.com [veeprho.com]
• 8. N-Nitroso Lapatinib | Manasa Life Sciences [manasalifesciences.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. veeprho.com [veeprho.com]
• 11. allmpus.com [allmpus.com]
• 12. veeprho.com [veeprho.com]
• 13. glppharmastandards.com [glppharmastandards.com]
• 15. N-Nitroso Axitinib Impurity 2 | CAS No- NA | NA [chemicea.com]
• 16. pharmaffiliates.com [pharmaffiliates.com]
• 17. efpia.eu [efpia.eu]
• 18. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 19. researchgate.net [researchgate.net]
• 20. LC/Q-TOF-MS-based structural characterization of enasidenib degradation products and establishment of a stability-indicating assay method: Insights into chemical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. An Efficient LC-MS/MS Method for Determining N-nitroso Tofacitinib Toxicity In the Tablet Form | Scilit [scilit.com]
• 23. benthamscience.com [benthamscience.com]
• 24. fda.gov [fda.gov]
• 25. fda.gov [fda.gov]
• 26. waters.com [waters.com]

Understanding the Carcinogenic Potential of Nitrosamine Drug Substance-Related Impurities (NDSRIs): A Technical Guide

Introduction

Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs) have emerged as a significant concern for the pharmaceutical industry and regulatory bodies worldwide. These impurities, which share structural similarities with the active pharmaceutical ingredient (API), can form during the synthesis, formulation, or storage of drug products.[1][2][3] Classified as probable human carcinogens based on extensive animal studies, nitrosamines are considered a "cohort of concern" by international guidelines.[4][5][6] The unexpected discovery of NDSRIs in various medications has led to numerous drug recalls and prompted stringent regulatory actions to control their presence to acceptable levels.[7][8][9]

This technical guide provides an in-depth overview of the carcinogenic potential of NDSRIs, designed for researchers, scientists, and drug development professionals. It details the mechanisms of carcinogenicity, methodologies for risk assessment, regulatory frameworks for setting acceptable intake limits, and key experimental protocols.

Mechanism of Carcinogenicity: Metabolic Activation and Genotoxicity

The carcinogenic activity of most nitrosamines, including NDSRIs, is not direct. Instead, they require metabolic activation to exert their genotoxic effects. This process is a critical first step in the pathway to carcinogenesis.

The primary mechanism involves the enzymatic α-hydroxylation of the nitrosamine compound, a reaction predominantly catalyzed by Cytochrome P450 (CYP) enzymes in the liver, such as CYP2E1 and CYP2A6.[9][10] This hydroxylation event is crucial, as its favorability is a key determinant of the compound's carcinogenic potency.[4][10] The resulting α-hydroxynitrosamine is an unstable intermediate that undergoes spontaneous decomposition to form a highly reactive diazonium ion.

This electrophilic diazonium ion can then readily react with nucleophilic sites on DNA bases, forming DNA adducts in a process known as alkylation.[10] The formation of these adducts, if not properly repaired by the cell's DNA repair mechanisms, can lead to mispairing during DNA replication, resulting in permanent gene mutations.[10] An accumulation of mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can disrupt normal cell cycle control, leading to uncontrolled cell proliferation and, ultimately, tumor formation.

Fig. 1: Metabolic activation and genotoxicity pathway of NDSRIs.

Assessment of Carcinogenic Potential

Due to the general lack of robust carcinogenicity and mutagenicity data for newly identified NDSRIs, regulatory agencies and researchers rely on a multi-pronged approach to assess risk.[1][4][8] This involves predictive modeling, in vitro assays, and, when necessary, in vivo studies.

Predictive and In Silico Approaches

• Structure-Activity Relationship (SAR): SAR principles are used to predict the carcinogenic potency of an NDSRI by comparing its chemical structure to that of well-studied nitrosamines.[11][12] Structural features known to influence metabolic activation, such as steric hindrance or the presence of activating/deactivating groups near the α-carbon, are key considerations.[4][12]

• Carcinogenic Potency Categorization Approach (CPCA): The U.S. Food and Drug Administration (FDA) has developed the CPCA, which assigns an NDSRI to one of five potency categories based on an assessment of its structural features.[1][4] Each category has a corresponding recommended Acceptable Intake (AI) limit. This approach allows for a rapid risk assessment in the absence of compound-specific data.[4][13]

In Vitro Genotoxicity Assays

• Bacterial Reverse Mutation (Ames) Test: This is a primary screening assay for mutagenicity. For nitrosamines, an "enhanced" Ames test protocol is recommended, which may include using different S9 metabolic activation systems (e.g., hamster liver S9 in addition to rat liver S9) and higher S9 concentrations to improve sensitivity and reliability.[5][14]

• Mammalian Cell Assays: To address the relevance of bacterial mutagenicity findings in human systems, in vitro genotoxicity studies are conducted in mammalian cells.[14] Metabolically competent human liver cell lines, such as 2D and 3D cultures of HepaRG cells, are increasingly used to evaluate NDSRI-induced genotoxicity, as they provide a more relevant metabolic environment.[8]

In Vivo Studies

• Rodent Carcinogenicity Bioassays: The gold standard for assessing carcinogenicity involves long-term studies in rodents (typically rats and mice). These studies are used to determine the dose that causes tumors in 50% of the animals (TD50), which can be used to calculate a compound-specific AI limit.[5][11][15]

• Transgenic Rodent (TGR) Gene Mutation Assays: These are shorter-term in vivo assays that can provide data on the mutagenicity of a compound in a whole-animal system, offering a potential bridge between in vitro results and long-term cancer bioassays.[14]

Fig. 2: Tiered workflow for assessing the carcinogenic risk of NDSRIs.

Quantitative Data: Regulatory Acceptable Intake (AI) Limits

Regulatory agencies like the FDA and the European Medicines Agency (EMA) have established AI limits for nitrosamine impurities. An AI limit represents a level of daily exposure that approximates a 1 in 100,000 increased lifetime risk of cancer.[4][16][17] For NDSRIs without specific carcinogenicity data, the FDA's CPCA provides a framework for assigning an AI limit.

Table 1: FDA's Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs

Potency Category	Recommended AI Limit (ng/day)	Basis for Limit and Structural Considerations
1	26.5	Predicted potency is no higher than the potent, robustly tested N-nitrosodiethylamine (NDEA). This is the default category for many NDSRIs.[4][15]
2	100	Representative of potent nitrosamines like N-nitrosodimethylamine (NDMA) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (B1679377) (NNK).[4][15]
3	400	Lower predicted potency compared to Category 2, often due to the presence of a weakly deactivating structural feature.[4][15]
4	1500	Predicted to be metabolically activated via α-hydroxylation but with low carcinogenic potency due to significant deactivating features.[11][15]
5	1500	Not expected to be carcinogenic mutagens. Predicted to be metabolically inert due to steric hindrance or lack of α-hydrogens, or form unstable reactive species. The limit is based on the Threshold of Toxicological Concern (TTC).[11][15]
Source: Data compiled from FDA guidance documents.[4][15]

Key Experimental Protocols

Protocol: Enhanced Bacterial Reverse Mutation (Ames) Test for NDSRIs

This protocol is a generalized outline based on regulatory recommendations for enhancing test sensitivity for nitrosamines.

• Strain Selection: Utilize a standard set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain WP2 uvrA (pKM101). Strain TA100 and TA1535 are often most sensitive to nitrosamines.[14]

• Metabolic Activation (S9):

  • Prepare S9 fractions from the livers of rats and hamsters induced with phenobarbital/β-naphthoflavone.

  • Test each NDSRI at a minimum of two S9 concentrations, typically 10% and 30% (v/v) in the S9 mix. Hamster liver S9 is often more effective for activating nitrosamines than rat liver S9.[5][14]

• Assay Procedure (Plate Incorporation Method):

  • Prepare serial dilutions of the NDSRI test substance.

  • In a test tube, combine 0.1 mL of the bacterial culture, 0.1 mL of the test solution (or solvent control), and 0.5 mL of the S9 mix (for activated tests) or phosphate (B84403) buffer (for non-activated tests).

  • Pre-incubate the mixture for 20-30 minutes at 37°C.

  • Add 2.0 mL of molten top agar (B569324) containing a trace of histidine and biotin.

  • Vortex briefly and pour the mixture onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A positive result is typically defined as a dose-dependent increase in revertants to a level at least twice that of the solvent control.

  • Appropriate positive controls (e.g., NDMA for S9-dependent mutagenicity) and negative (solvent) controls must be included.

Protocol: General In Vivo Rodent Carcinogenicity Bioassay

This is a high-level overview of a typical 2-year rodent bioassay.

• Animal Model: Use a well-characterized strain of rodents, such as Sprague-Dawley rats or B6C3F1 mice.

• Dose Selection: Based on preliminary toxicity studies (e.g., 90-day studies), select at least three dose levels plus a concurrent control group. The highest dose should induce minimal toxicity but not significantly shorten the animals' lifespan (Maximum Tolerated Dose, MTD).

• Administration: Administer the NDSRI to groups of at least 50 males and 50 females per dose level for the majority of their lifespan (e.g., 24 months). The route of administration should be relevant to human exposure (typically oral, e.g., in drinking water or feed).

• Monitoring: Observe animals daily for clinical signs of toxicity. Record body weight and food/water consumption regularly.

• Pathology:

  • At the end of the study, perform a complete necropsy on all animals.

  • Collect all organs and tissues for histopathological examination.

  • Record the incidence, latency, and multiplicity of all neoplastic (tumor) and non-neoplastic lesions.

• Data Analysis: Statistically analyze tumor incidence data to determine if there is a significant increase in tumors in the dosed groups compared to the control group. This data is used to determine the TD50 value and assess the overall carcinogenic potential.

Implicated Cellular Signaling Pathways

While the primary carcinogenic mechanism is genotoxicity, specific nitrosamines can also dysregulate cellular signaling pathways that promote cancer cell proliferation and survival. For example, studies on tobacco-specific nitrosamines like NNK have shown they can bind to nicotinic acetylcholine (B1216132) receptors (nAChRs). This binding can aberrantly activate downstream pro-survival and proliferative pathways, such as the PI3K/Akt and MAPK/ERK pathways.[18] Activation of these cascades can lead to the upregulation of transcription factors that drive cell growth and inhibit apoptosis, contributing to tumor development.[18]

Fig. 3: Example signaling pathway activated by the nitrosamine NNK.

Conclusion

The carcinogenic potential of NDSRIs is a complex issue rooted in their metabolic activation to DNA-reactive intermediates. A comprehensive risk assessment strategy, combining predictive modeling with robust in vitro and in vivo testing, is essential for ensuring patient safety. Regulatory frameworks, such as the FDA's Carcinogenic Potency Categorization Approach, provide a crucial tool for managing the risks associated with these impurities in the absence of complete toxicological data. Continued research into the specific mechanisms, potency, and signaling effects of different NDSRIs will further enhance the ability of scientists and regulators to protect public health.

References

• 1. gmp-publishing.com [gmp-publishing.com]
• 2. Federal Register :: Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability [federalregister.gov]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. insider.thefdagroup.com [insider.thefdagroup.com]
• 8. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. Predicting N-nitrosamine Carcinogenic Potency Using Structure-activity Relationships (SARs) | Lhasa Limited [lhasalimited.org]
• 13. N-Nitrosamine drug substance related impurities (NDSRIs) - A proposal for the addition of subcategories to carcinogenic potency categorization approach categories 1 and 2 for NDSRIs with a molecular weight > 200 Da - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fda.gov [fda.gov]
• 15. orbi.uliege.be [orbi.uliege.be]
• 16. FDA releases guidelines to minimise cancer-causing chemicals in drugs - Pharmaceutical Technology [pharmaceutical-technology.com]
• 17. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 18. The Role of Nitrosamine (NNK) in Breast Cancer Carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Primary Chemical Reactions for N-Nitroso Osimertinib Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the primary chemical reactions involved in the synthesis of N-Nitroso Osimertinib, a potential impurity of the third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, Osimertinib. This document details the fundamental principles of N-nitrosation, outlines a representative experimental protocol, and presents relevant data in a structured format. The guide is intended for researchers, scientists, and drug development professionals working on the synthesis, analysis, and quality control of Osimertinib and related compounds.

Introduction

Osimertinib is a critical therapeutic agent for the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations. As with any pharmaceutical compound, the identification and control of impurities are of paramount importance to ensure patient safety and drug efficacy. One such class of impurities that has garnered significant regulatory attention is N-nitrosamines, many of which are classified as probable human carcinogens.

N-Nitroso Osimertinib is a nitrosamine (B1359907) impurity that can potentially form from the Osimertinib drug substance. The structure of Osimertinib contains a secondary amine moiety, which is susceptible to nitrosation under certain conditions. This guide elucidates the chemical pathways leading to the formation of N-Nitroso Osimertinib.

The Primary Chemical Reaction: N-Nitrosation of Osimertinib

The core chemical transformation in the synthesis of N-Nitroso Osimertinib is the N-nitrosation of the secondary amine present in the Osimertinib molecule. This reaction typically involves an electrophilic attack by a nitrosating agent on the lone pair of electrons of the nitrogen atom in the secondary amine.

The most common nitrosating agent in pharmaceutical manufacturing and storage is nitrous acid (HNO₂), which is often formed in situ from nitrite (B80452) salts (such as sodium nitrite, NaNO₂) under acidic conditions.[1] The overall reaction can be summarized as follows:

Osimertinib + Nitrous Acid → N-Nitroso Osimertinib + Water

The reaction is highly dependent on the pH of the medium. Acidic conditions are generally required to generate the active nitrosating species from nitrite.

Mechanism of N-Nitrosation

The mechanism of N-nitrosation of a secondary amine, such as the one in Osimertinib, proceeds through the following key steps:

• Formation of the Nitrosating Agent: In an acidic aqueous solution, the nitrite ion (NO₂⁻) is protonated to form nitrous acid (HNO₂).

• Formation of the Electrophilic Nitrosating Species: Nitrous acid can then be further protonated and lose a molecule of water to form the highly electrophilic nitrosonium ion (NO⁺). Alternatively, two molecules of nitrous acid can dehydrate to form dinitrogen trioxide (N₂O₃), which can also act as a nitrosating agent.

• Nucleophilic Attack by the Amine: The secondary amine in the Osimertinib molecule acts as a nucleophile and attacks the electrophilic nitrosating species.

• Deprotonation: A subsequent deprotonation step yields the stable N-nitrosamine, N-Nitroso Osimertinib.

Signaling Pathways and Experimental Workflow

The synthesis of N-Nitroso Osimertinib is a chemical process and does not directly involve biological signaling pathways. However, the parent compound, Osimertinib, is an inhibitor of the EGFR signaling pathway.

The following diagrams illustrate the chemical reaction pathway for the synthesis of N-Nitroso Osimertinib and a general experimental workflow for its preparation and analysis.

Caption: Chemical reaction pathway for the N-nitrosation of Osimertinib.

Caption: General experimental workflow for the synthesis of N-Nitroso Osimertinib.

Representative Experimental Protocol

Materials:

• Osimertinib

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or Acetic Acid

• Dichloromethane (B109758) (DCM) or Ethyl Acetate (B1210297)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Deionized Water

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Dissolution: Dissolve Osimertinib (1 equivalent) in a suitable organic solvent such as dichloromethane or a mixture of water and a miscible organic solvent in a round-bottom flask equipped with a magnetic stirrer.

• Acidification: Cool the solution to 0-5 °C in an ice bath. Slowly add an aqueous solution of an acid (e.g., 1 M HCl or acetic acid) dropwise until the pH of the aqueous phase is between 3 and 4.

• Addition of Nitrosating Agent: Prepare a solution of sodium nitrite (1.1-1.5 equivalents) in deionized water. Add this solution dropwise to the cooled, acidified solution of Osimertinib over a period of 15-30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 1-3 hours. Monitor the progress of the reaction by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is neutral (pH ~7). This will neutralize the excess acid and decompose any remaining nitrous acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like dichloromethane or ethyl acetate (3 x volume of the aqueous phase).

• Washing: Combine the organic layers and wash successively with deionized water and brine.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude N-Nitroso Osimertinib.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure N-Nitroso Osimertinib.

Quantitative Data

Specific quantitative data for the synthesis of N-Nitroso Osimertinib is not widely published. The following table provides representative data based on general N-nitrosation reactions of complex amines. Actual values will depend on the specific reaction conditions and scale.

Parameter	Value/Range	Notes
Reactant Ratios
Osimertinib	1.0 eq	Starting material.
Sodium Nitrite	1.1 - 1.5 eq	Slight excess to ensure complete reaction.
Acid (e.g., HCl)	To adjust pH	pH is a critical parameter.
Reaction Conditions
Temperature	0 - 5 °C	Low temperature to control the reaction rate and minimize side products.
Reaction Time	1 - 3 hours	Dependent on the reaction scale and monitoring.
pH	3 - 4	Optimal pH for the formation of the nitrosating agent.
Yield and Purity
Expected Yield	Variable	Highly dependent on reaction conditions and purification efficiency.
Purity (after chromatography)	>95%	Target purity for a reference standard.

Characterization

The synthesized N-Nitroso Osimertinib should be thoroughly characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the presence of the N-nitroso group.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula (C₂₈H₃₂N₈O₃).

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic N-N=O stretching vibrations.

Conclusion

The synthesis of N-Nitroso Osimertinib is a critical process for the preparation of an analytical reference standard, which is essential for the development of methods to detect and quantify this potential impurity in Osimertinib drug substance and product. The primary chemical reaction involves the N-nitrosation of the secondary amine moiety of Osimertinib, a reaction that is well-understood in principle but requires careful control of experimental conditions, particularly pH and temperature. This technical guide provides a foundational understanding and a practical, representative protocol to aid researchers in the synthesis and study of N-Nitroso Osimertinib.

References

• 1. fda.gov [fda.gov]
• 2. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Initial Identification of N-Nitroso Osimertinib

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Osimertinib (B560133) is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) approved for the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1] As with all pharmaceutical products, ensuring the purity and safety of the active pharmaceutical ingredient (API) is paramount. A critical aspect of this process is impurity profiling, which involves the detection, identification, and control of any unintended chemical substances that may arise during synthesis, formulation, or storage.[2]

In recent years, N-nitrosamine impurities have become a major focus for regulatory agencies and pharmaceutical manufacturers due to their classification as a "cohort of concern" with potential carcinogenic properties. These impurities can form when secondary or tertiary amines react with a nitrosating agent (e.g., nitrites).[3] The molecular structure of Osimertinib contains secondary and tertiary amine moieties, making it theoretically susceptible to nitrosation. This guide provides a detailed technical overview of the likely discovery and initial identification process for N-Nitroso Osimertinib, a potential nitrosamine (B1359907) impurity.

Discovery and Initial Detection

The discovery of a novel impurity like N-Nitroso Osimertinib typically does not occur in isolation but as part of the rigorous quality control and stability testing mandated by regulatory authorities. The initial detection would likely be the result of a forced degradation study or routine stability analysis.

Forced Degradation Studies: These studies intentionally subject the drug substance to harsh conditions (e.g., acid, base, oxidation, heat, light) to accelerate the formation of degradation products. The goal is to identify potential impurities that could form under long-term storage conditions and to establish the stability-indicating nature of the analytical methods. The formation of N-Nitroso Osimertinib would be specifically investigated by exposing Osimertinib to a source of nitrite (B80452) under acidic conditions.

Initial Detection via Chromatography: A high-performance liquid chromatography (HPLC) method, typically with UV detection, is the workhorse for purity analysis.[4] During one of these studies, an analyst would observe a new, unidentified peak in the chromatogram of a stressed Osimertinib sample that is not present in the reference standard. The next logical step is to employ a more powerful analytical technique to investigate this unknown peak.

Structural Elucidation and Identification

Once a new impurity is detected, the primary goal is to determine its chemical structure. Liquid Chromatography-Mass Spectrometry (LC-MS) is the principal tool for this phase.[5]

High-Resolution Mass Spectrometry (HRMS)

The LC-MS analysis provides the mass-to-charge ratio (m/z) of the unknown impurity. For N-Nitroso Osimertinib, the expected mass shift from the parent Osimertinib molecule (C₂₈H₃₃N₇O₂, MW: 499.6 g/mol ) would correspond to the addition of a nitroso group (+NO) and the loss of a hydrogen atom (-H), resulting in a net mass increase of 29 Da. For example, the nitrosation of the secondary amine on the ethylamino side chain would lead to a molecule with a mass of approximately 528.6 g/mol .[6][7] HRMS provides a highly accurate mass measurement, allowing chemists to predict the elemental composition with confidence.

Tandem Mass Spectrometry (MS/MS)

To determine where the nitrosation occurred on the Osimertinib scaffold, tandem mass spectrometry (MS/MS) is employed. The impurity ion is isolated in the mass spectrometer and fragmented. The resulting fragmentation pattern is then compared to the well-understood fragmentation pattern of the Osimertinib parent drug. A shift of 29 Da in a fragment ion containing a specific amine group provides strong evidence for the location of the nitroso moiety.

The logical workflow for this discovery and identification process is visualized below.

Figure 1: Workflow for the Discovery and Identification of a Novel Impurity.

Confirmation via Reference Standard Synthesis

While spectroscopic data provides strong evidence, unequivocal proof of the impurity's structure requires the synthesis of a reference standard of the proposed N-Nitroso Osimertinib molecule.[8][9] This involves a controlled chemical reaction, typically by treating Osimertinib or a suitable precursor with a nitrosating agent like sodium nitrite in an acidic medium.

Figure 2: General Reaction for the Formation of N-Nitroso Osimertinib.

Once synthesized and purified, this reference material is thoroughly characterized using a suite of analytical techniques (e.g., NMR, MS, IR) to confirm its structure.[6] It is then used for the final confirmation:

• Chromatographic Co-injection: The synthesized standard is mixed with the drug sample containing the unknown impurity and analyzed by HPLC. A single, sharp, symmetrical peak confirms that the two substances have identical retention times.

• Spectroscopic Comparison: The mass spectrum and MS/MS fragmentation pattern of the synthesized standard are compared to those of the impurity, with an exact match required for positive identification.

Quantitative Data and Chemical Information

Several potential N-nitroso derivatives of Osimertinib and its precursors have been identified and are available as reference standards. The table below summarizes key information for some of these compounds.

Table 1: Chemical Data for N-Nitroso Osimertinib Impurities

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Source
N-Nitroso Osimertinib	N-(2-((2-(Dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)(nitroso)amino)phenyl)acrylamide	C₂₈H₃₂N₈O₃	528.6	[6][7]
N-Nitroso N-Desmethyl Osimertinib	N-(4-methoxy-2-(methyl(2-(methyl(nitroso)amino)ethyl)amino)-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide	C₂₇H₃₀N₈O₃	514.6	[9][10][11]

| Osimertinib Nitroso Impurity 2 | N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-nitroso-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide | C₂₇H₃₀N₈O₃ | 514.6 |[8][12] |

Experimental Protocols

Protocol: Forced Degradation for Nitrosamine Formation

• Sample Preparation: Accurately weigh 10 mg of Osimertinib API into a suitable glass vial.

• Reagent Preparation: Prepare a 1 M solution of sodium nitrite (NaNO₂) in water. Prepare a 1 M solution of hydrochloric acid (HCl).

• Stress Condition: Dissolve the Osimertinib in a suitable solvent (e.g., 5 mL of methanol/water 1:1). Add 1 mL of the NaNO₂ solution, followed by the dropwise addition of the HCl solution until the pH is approximately 3-4.

• Incubation: Loosely cap the vial and keep it at 40°C for 24 hours, protected from light.

• Quenching: Quench the reaction by adding a solution of ammonium (B1175870) sulfamate (B1201201) and adjusting the pH to neutral (pH 7) with sodium hydroxide.

• Analysis: Dilute the sample to a suitable concentration (e.g., 100 µg/mL) with the mobile phase and analyze immediately by LC-MS/MS.

Protocol: Representative LC-MS/MS Method for Detection

Due to the low detection limits required for nitrosamines, a highly sensitive and selective method such as LC-MS/MS is necessary.[5] The following protocol is representative and based on typical methods for analyzing Osimertinib and other trace impurities.[13][14]

Table 2: Example LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC/UHPLC System
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization (ESI), Positive Mode
Scan Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Example for C₂₇H₃₀N₈O₃)	Q1 (Precursor Ion): 515.2 m/z -> Q3 (Product Ion): [Specific fragment ion]
Source Temp.	150°C

| Desolvation Temp. | 500°C |

Conclusion

The discovery and identification of N-Nitroso Osimertinib follow a systematic and scientifically rigorous pathway common in the pharmaceutical industry for impurity profiling. The process begins with the detection of an unknown peak during stability or forced degradation studies using HPLC. Subsequent investigation with advanced techniques like LC-HRMS and MS/MS allows for the proposal of a chemical structure. This hypothesis is then definitively confirmed through the chemical synthesis of a reference standard and comparative analysis. The availability of these characterized reference standards is essential for developing and validating the analytical methods required to monitor and control these potentially harmful impurities, ensuring the safety and quality of Osimertinib for patients.[8][10]

References

• 1. The pre-clinical discovery and development of osimertinib used to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. N-Nitroso N-Osimertinib Desmethyl | CAS No- NA | NA [chemicea.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. chromatoscientific.com [chromatoscientific.com]
• 8. veeprho.com [veeprho.com]
• 9. veeprho.com [veeprho.com]
• 10. Osimertinib N-Nitroso N Desmethyl Impurity | CAS No: NA [aquigenbio.com]
• 11. Osimertinib Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 12. alentris.org [alentris.org]
• 13. Validation of an analytical method using HPLC-MS/MS to quantify osimertinib in human plasma and supplementary stability results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Analytical Method for the Detection of N-Nitroso Osimertinib

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of the potential genotoxic impurity, N-Nitroso Osimertinib, in drug substance or drug product. The protocol employs a straightforward protein precipitation for sample preparation, followed by chromatographic separation using a reverse-phase C18 column and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is designed for researchers, scientists, and drug development professionals requiring a reliable analytical tool for the trace-level detection and quantification of this N-nitroso impurity, crucial for ensuring the safety and quality of Osimertinib-related pharmaceuticals.

Introduction

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer.[1] During the synthesis or storage of the active pharmaceutical ingredient (API), impurities can arise. N-nitroso compounds, a class of potential genotoxic impurities, are of significant concern to regulatory bodies due to their carcinogenic potential. The formation of N-Nitroso Osimertinib can occur from the reaction of secondary or tertiary amines present in the Osimertinib molecule with nitrosating agents.[1] Therefore, a highly sensitive and specific analytical method is required to detect and quantify this impurity at trace levels to ensure patient safety and comply with regulatory guidelines. This application note provides a comprehensive protocol for the analysis of N-Nitroso Osimertinib using LC-MS/MS.

Experimental

Materials and Reagents

• N-Nitroso Osimertinib reference standard

• Osimertinib reference standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control matrix (e.g., blank drug substance, placebo)

Sample Preparation

A simple protein precipitation method is employed for sample extraction.

• Standard Preparation: Prepare a stock solution of N-Nitroso Osimertinib in methanol. A series of working standard solutions are then prepared by serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water.

• Sample Preparation:

  • Accurately weigh 10 mg of the Osimertinib drug substance or powdered drug product into a microcentrifuge tube.

  • Add 1 mL of a 50:50 mixture of acetonitrile and water.

  • Vortex for 5 minutes to ensure complete dissolution.

  • Centrifuge at 14,000 rpm for 10 minutes to precipitate excipients and insoluble material.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

MRM Transitions:

The proposed MRM transitions for N-Nitroso Osimertinib are based on its chemical structure and the common fragmentation pattern of N-nitroso compounds, which often involves the neutral loss of the nitroso group (NO•, 30 Da).[2][3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Nitroso Osimertinib	529.3	499.3	100	25
N-Nitroso Osimertinib (Qualifier)	529.3	72.1	100	35

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Method Validation Summary

The analytical method should be validated in accordance with ICH Q2(R2) guidelines.[4] The following tables summarize the typical performance characteristics of a validated LC-MS/MS method for the quantification of nitrosamine (B1359907) impurities.

Table 1: Linearity and Sensitivity

Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.99	> 0.995
Range (ng/mL)	To be defined based on required reporting limit	0.1 - 100
Limit of Detection (LOD) (ng/mL)	Signal-to-Noise Ratio ≥ 3	~0.05
Limit of Quantification (LOQ) (ng/mL)	Signal-to-Noise Ratio ≥ 10	~0.15

Table 2: Accuracy and Precision

Level	Accuracy (% Recovery)	Precision (%RSD)
LOQ	80 - 120%	≤ 20%
Low	90 - 110%	≤ 15%
Medium	90 - 110%	≤ 15%
High	90 - 110%	≤ 15%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of N-Nitroso Osimertinib.

Caption: Key parameters for analytical method validation.

Conclusion

The LC-MS/MS method described in this application note provides a robust and sensitive approach for the detection and quantification of N-Nitroso Osimertinib. The simple sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a drug development or quality control setting. Adherence to the outlined protocol and proper method validation will ensure reliable and accurate results, contributing to the overall safety assessment of Osimertinib.

References

• 1. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 4. ema.europa.eu [ema.europa.eu]

Application Note: High-Resolution Mass Spectrometry for the Characterization of N-Nitroso Osimertinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[1][2] During the synthesis, formulation, or storage of Osimertinib, process-related impurities and degradation products can arise.[2] Among these, N-nitroso compounds are of significant concern due to their classification as probable human carcinogens.[3][4][5] The formation of N-nitroso impurities, such as N-Nitroso Osimertinib, can occur through the reaction of secondary or tertiary amines with nitrosating agents.[6][7][8]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for nitrosamine (B1359907) impurities in pharmaceutical products, necessitating highly sensitive and selective analytical methods for their detection and quantification.[4] Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) has emerged as a preferred technique for this purpose, offering high sensitivity, selectivity, and accurate mass measurement for the confident identification and quantification of trace-level impurities in complex matrices.[3][5][9][10]

This application note provides a detailed protocol for the characterization and quantification of N-Nitroso Osimertinib using LC-HRMS.

Experimental Workflow

The general workflow for the analysis of N-Nitroso Osimertinib by LC-HRMS involves sample preparation, chromatographic separation, high-resolution mass spectrometric detection, and data analysis.

Caption: Experimental workflow for N-Nitroso Osimertinib analysis.

Experimental Protocols

Reagents and Materials

• N-Nitroso Osimertinib reference standard

• Osimertinib drug substance/product

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• PVDF syringe filters (0.22 µm)

Standard and Sample Preparation

Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of N-Nitroso Osimertinib reference standard and dissolve in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol/water) to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL.

Sample Preparation:

• Accurately weigh a portion of the crushed tablets or drug substance equivalent to 10 mg of Osimertinib.

• Transfer to a 10 mL volumetric flask and add approximately 7 mL of diluent.

• Sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution at 4500 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[11]

Liquid Chromatography Method

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program:

Time (min)	%B
0.0	10
1.0	10
8.0	90
10.0	90
10.1	10
12.0	10

High-Resolution Mass Spectrometry Method

• Instrument: High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Resolution: > 60,000 FWHM

• Scan Mode: Full scan for quantification and data-dependent MS/MS (dd-MS²) for identification.

• Full Scan Range: m/z 100-800

• dd-MS²: Top 3 most intense ions from the full scan.

• Capillary Voltage: 3.5 kV

• Source Temperature: 320 °C

Data Presentation

The quantitative performance of the method should be evaluated for linearity, sensitivity (LOD and LOQ), accuracy, and precision.

Table 1: Method Performance Characteristics

Parameter	Result
Linearity Range	0.1 - 50 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Recovery)	95% - 105%
Precision (%RSD)	< 10%

Table 2: High-Resolution Mass Spectrometry Data for N-Nitroso Osimertinib

Compound	Molecular Formula	Calculated Monoisotopic Mass (m/z)	Observed Monoisotopic Mass (m/z)	Mass Accuracy (ppm)
N-Nitroso Osimertinib	C₂₈H₃₂N₈O₃	528.2597	528.2595	< 2

Logical Relationship for Identification

The identification of N-Nitroso Osimertinib is confirmed through a combination of accurate mass measurement and fragmentation pattern analysis.

Caption: Logic for the positive identification of N-Nitroso Osimertinib.

Conclusion

The described LC-HRMS method provides a sensitive, selective, and reliable approach for the characterization and quantification of N-Nitroso Osimertinib in pharmaceutical samples. The high resolution and accurate mass capabilities of the mass spectrometer ensure confident identification of the impurity, while the chromatographic method provides excellent separation from the active pharmaceutical ingredient and other related substances. This method is suitable for use in quality control and regulatory filings to ensure the safety and quality of Osimertinib-containing products.

References

• 1. Separation, Identification, Isolation and Characterization of Degradation Product of Osimertinib Tablets by UPLC-QTOF-MS/MS and NMR: Evaluation of In-Silico Safety Assessment for Osimertinib (OSM) and Degradation Product (DP) [scirp.org]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. fda.gov [fda.gov]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. fda.gov [fda.gov]
• 6. N-Nitroso N-Osimertinib Desmethyl | CAS No- NA | NA [chemicea.com]
• 7. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 8. osti.gov [osti.gov]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. fda.gov [fda.gov]

Application Note: Synthesis and Certification of N-Nitroso Osimertinib Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osimertinib is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1] During the synthesis of Osimertinib or its storage, impurities can arise. One such potential impurity is N-Nitroso Osimertinib, which is formed from the nitrosation of the secondary amine moiety within the Osimertinib molecule. Given the carcinogenic potential of N-nitroso compounds, it is crucial for pharmaceutical manufacturers to control and monitor the levels of such impurities in the final drug product.

This application note provides a detailed protocol for the synthesis of N-Nitroso Osimertinib to be used as a reference standard. It also outlines the analytical methods for its certification, ensuring the availability of a well-characterized standard for accurate quantification and quality control in drug development and manufacturing.

Osimertinib Signaling Pathway

Osimertinib targets mutant forms of the epidermal growth factor receptor (EGFR), a key player in cell proliferation and survival.[2] By irreversibly binding to the kinase domain of mutant EGFR, Osimertinib blocks downstream signaling pathways, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, thereby inhibiting tumor growth.[1][3][4]

Caption: Osimertinib's inhibition of mutant EGFR and downstream signaling pathways.

Synthesis of N-Nitroso Osimertinib

The synthesis of N-Nitroso Osimertinib involves the reaction of Osimertinib with a nitrosating agent. A common method for the N-nitrosation of secondary amines is the use of sodium nitrite (B80452) in an acidic medium.

Experimental Protocol

Materials:

• Osimertinib (free base)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1M

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

Procedure:

• Dissolve Osimertinib (100 mg, 1 equivalent) in Dichloromethane (10 mL) in a round-bottom flask.

• Cool the solution to 0-5°C using an ice bath.

• In a separate beaker, dissolve Sodium Nitrite (1.5 equivalents) in deionized water (2 mL).

• Slowly add the Sodium Nitrite solution to the stirred Osimertinib solution.

• Add 1M Hydrochloric Acid dropwise to the reaction mixture until the pH is acidic (pH 2-3), while maintaining the temperature at 0-5°C.

• Stir the reaction mixture at 0-5°C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, carefully quench the reaction by adding saturated Sodium Bicarbonate solution until the pH is neutral (pH ~7).

• Separate the organic layer. Extract the aqueous layer with Dichloromethane (2 x 10 mL).

• Combine the organic layers and wash with brine (10 mL).

• Dry the organic layer over anhydrous Sodium Sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Nitroso Osimertinib.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane).

References

• 1. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The chemistry of nitroso-compounds. Part 11. Nitrosation of amines by the two-phase interaction of amines in solution with gaseous oxides of nitrogen - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Forced Degradation Studies of Osimertinib

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for conducting forced degradation studies on Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor. These studies are critical for identifying potential degradation products, understanding the drug's intrinsic stability, and developing stability-indicating analytical methods as mandated by regulatory bodies such as the International Council for Harmonisation (ICH).

Introduction

Osimertinib is an irreversible EGFR inhibitor used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations. Forced degradation, or stress testing, involves subjecting the drug substance to conditions more severe than accelerated stability studies. This helps to elucidate the degradation pathways and the chemical behavior of the molecule under various stress conditions, which is essential for formulation development, packaging selection, and defining storage conditions.

Experimental Protocols

Materials and Reagents

• Osimertinib Mesylate reference standard

• Hydrochloric acid (HCl), 0.1 M and 5N

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 0.001N

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (AR grade)

• Ammonium (B1175870) hydroxide

• Water (HPLC grade)

• pH meter

• Calibrated oven

• Photostability chamber

• High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector

• UHPLC-IMS-Q-TOF-MS (for characterization of degradation products)

Preparation of Stock Solution

Prepare a stock solution of Osimertinib Mesylate at a concentration of 1 mg/mL in a suitable solvent such as methanol or a mixture of mobile phase components. Subsequent dilutions are made from this stock solution to achieve the desired concentration for stress studies (e.g., 100 µg/mL).

Forced Degradation Conditions

Osimertinib has been shown to be labile under acidic, basic, and oxidative conditions, while it is relatively stable under neutral, thermal, and photolytic conditions.[1][2]

• To a solution of Osimertinib (e.g., 100 µg/mL), add an equal volume of 0.1 M HCl.

• Reflux the solution at 60°C for 2 hours.[3][4]

• Alternatively, for more stringent conditions, use 5N HCl at 80°C for 1 hour.[5]

• After the specified time, cool the solution to room temperature and neutralize it with an appropriate concentration of NaOH.

• Dilute the solution with the mobile phase to the initial concentration.

• Analyze the sample by HPLC.

• To a solution of Osimertinib, add an equal volume of 0.1 M NaOH.

• Reflux the solution at 60°C for 2 hours.[3][4]

• For milder conditions, 0.001N NaOH can be used.[5]

• After the specified time, cool the solution to room temperature and neutralize it with an appropriate concentration of HCl.

• Dilute the solution with the mobile phase to the initial concentration.

• Analyze the sample by HPLC.

• To a solution of Osimertinib, add an equal volume of 30% H₂O₂.[3]

• Keep the solution at room temperature or reflux at 60°C for 2 hours.[3]

• Alternatively, 3% H₂O₂ at 80°C for 1 hour can be used.[5]

• Analyze the sample by HPLC.

• Place the solid drug substance or a solution of Osimertinib in a calibrated oven at 60°C for 2 hours.[3]

• For the solid sample, dissolve it in the mobile phase to the desired concentration after exposure.

• Analyze the sample by HPLC.

• Expose a solution of Osimertinib to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

• A control sample should be protected from light by wrapping the container in aluminum foil.

• Analyze both the exposed and control samples by HPLC.

Analytical Method

A stability-indicating analytical method, typically Reverse Phase High-Performance Liquid Chromatography (RP-HPLC), is essential to separate the degradation products from the parent drug.

• Column: InertSustain C18 (4.6 x 250 mm, 3 µm) or equivalent.[2]

• Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase (e.g., 0.1% formic acid adjusted to pH 6.5 with ammonium hydroxide) and an organic solvent (e.g., acetonitrile).[2]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 268 nm.[2]

• Injection Volume: 10-20 µL.

• Column Temperature: Ambient.

The method must be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear. The peak purity of the Osimertinib peak should be checked using a PDA detector to ensure no co-eluting peaks.

Data Presentation

The results of the forced degradation studies should be summarized to show the percentage of degradation of Osimertinib under different stress conditions.

Stress Condition	Reagent/Condition	Time (hours)	Temperature (°C)	Degradation (%)	Reference
Acid Hydrolysis	0.1 M HCl	2	60	0.62	[3]
5N HCl	1	80	7.18
Base Hydrolysis	0.1 M NaOH	2	60	1.76	[3]
Oxidative Degradation	30% H₂O₂	2	60	7.37	[3]
3% H₂O₂	1	80	-
Thermal Degradation	Solid State	2	60	1.83	[3]
Photolytic Degradation	ICH Guidelines	-	-	Stable	[1][2]
Neutral Hydrolysis	Water	-	-	Stable	[1][2]

Note: The percentage of degradation can vary depending on the exact experimental conditions and the analytical method used.

Visualization of Workflows and Pathways

Experimental Workflow for Forced Degradation

The following diagram illustrates the general workflow for conducting forced degradation studies of Osimertinib.

Forced degradation experimental workflow.

Osimertinib Signaling Pathway Inhibition

Osimertinib exerts its therapeutic effect by irreversibly inhibiting the kinase activity of mutant forms of the Epidermal Growth Factor Receptor (EGFR), thereby blocking downstream signaling pathways that promote cell proliferation and survival.

Osimertinib's inhibition of EGFR signaling.

Conclusion

The provided protocols and data offer a comprehensive framework for conducting forced degradation studies on Osimertinib. Adherence to these guidelines will enable researchers to generate robust and reliable data essential for the development and registration of pharmaceutical products containing Osimertinib. The characterization of degradation products is crucial for ensuring the safety and efficacy of the final drug product.

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Network Viewer for NDEx [ndexbio.org]
• 5. benchchem.com [benchchem.com]

Application Note: A Validated HPLC-UV Method for the Quantification of Nitrosamine Impurities in Pharmaceutical Drug Substances

Audience: Researchers, scientists, and drug development professionals.

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory agencies worldwide mandate strict control over these impurities, necessitating sensitive and reliable analytical methods for their detection and quantification. While highly sensitive techniques like LC-MS/MS are often employed, a robust High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method offers a more accessible and cost-effective approach for routine quality control and screening purposes.[1][2][3] This application note presents a detailed protocol for a validated HPLC-UV method for the determination of common nitrosamine impurities (e.g., NDMA, NDEA) in an active pharmaceutical ingredient (API). The method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its suitability for its intended purpose.[4][5][6]

Introduction

Nitrosamine impurities have been detected in several classes of drugs, leading to widespread product recalls and heightened regulatory scrutiny.[1] These impurities can form during the synthesis of the drug substance or during the storage of the finished drug product in the presence of specific precursors like secondary or tertiary amines and nitrosating agents.[7] Given the low acceptable intake limits for nitrosamines, analytical methods must be sufficiently sensitive, specific, and reliable.[8]

While LC-MS and GC-MS are benchmark techniques for trace-level quantification, HPLC-UV methods can achieve the necessary sensitivity for certain applications, particularly for monitoring raw materials, excipients, or for screening drug substances where contamination levels might be higher.[2] A validated HPLC-UV method provides a practical tool for quality control laboratories, ensuring product safety and regulatory compliance. This document provides a comprehensive guide to the development, validation, and implementation of such a method.

Method Development and Validation Strategy

The development and validation of an analytical procedure is a critical process to ensure it is suitable for its intended use.[9][10] The strategy follows the principles outlined in the ICH Q2(R1) guideline, which provides a framework for validating analytical procedures.[4][11][12]

Method Development Workflow

The goal of method development was to achieve adequate separation of nitrosamine impurities from the API and any other potential matrix components, with sufficient sensitivity for quantification at required levels.

Caption: A logical workflow for HPLC-UV method development.

Method Validation Workflow

Once the method was developed, it was subjected to a rigorous validation process to demonstrate its performance characteristics as per ICH guidelines.[13]

Caption: A sequential workflow for analytical method validation.

Experimental Protocols

Materials and Reagents

• Reference standards for N-Nitrosodimethylamine (NDMA) and N-Nitrosodiethylamine (NDEA).

• Active Pharmaceutical Ingredient (API) drug substance.

• HPLC-grade Methanol and Acetonitrile.

• HPLC-grade Water.

• Formic acid, LC-MS grade.

• 0.22 µm or 0.45 µm Syringe filters (PVDF or Nylon).

Instrumentation and Chromatographic Conditions

A standard HPLC system with a UV or Photodiode Array (PDA) detector was used.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	XSelect HSS T3 (4.6 x 250 mm, 5 µm) or equivalent C18
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Methanol
Gradient Program	0-5 min: 10% B; 5-20 min: 10-90% B; 20-25 min: 90% B; 25-26 min: 90-10% B; 26-30 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection Wavelength	245 nm
Run Time	30 minutes

Preparation of Solutions

Caution: Nitrosamines are potential carcinogens. Handle with appropriate personal protective equipment (PPE) in a designated area. Protect solutions from light by using amber glassware or aluminum foil.[14]

• Standard Stock Solution (100 µg/mL):

  • Accurately weigh about 10 mg each of NDMA and NDEA reference standards into separate 100 mL volumetric flasks.

  • Dissolve and dilute to volume with Methanol.

• Working Standard Solution (1.0 µg/mL):

  • Pipette 1.0 mL of each stock solution into a 100 mL volumetric flask and dilute to volume with the diluent (e.g., 80:20 Water:Methanol).

• Sample Solution (10 mg/mL of API):

  • Accurately weigh about 500 mg of the API drug substance into a 50 mL volumetric flask.

  • Add approximately 40 mL of diluent, sonicate to dissolve, then dilute to volume.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[15]

• Spiked Sample Solution (for Accuracy):

  • Prepare the sample solution as described above. Before diluting to the final volume, spike with known amounts of the nitrosamine working standard solution to achieve concentrations at 50%, 100%, and 150% of the specification limit.

Validation Results

The developed method was validated according to ICH Q2(R1) guidelines.[4][16] The following tables summarize the performance characteristics.

Table 1: System Suitability

Parameter	Acceptance Criteria	Result
Tailing Factor (Asymmetry)	≤ 2.0	1.1 (NDMA), 1.2 (NDEA)
Theoretical Plates	≥ 2000	> 5000 for both analytes
Resolution (between analytes)	≥ 2.0	> 3.0
%RSD of 6 Injections	≤ 2.0%	< 1.0%

Table 2: Linearity

Linearity was evaluated by analyzing five concentrations ranging from the LOQ to 150% of the target concentration.

Analyte	Range (ng/mL)	Correlation Coefficient (r²)
NDMA	20 - 1000	0.9995
NDEA	20 - 1000	0.9992

Table 3: Accuracy (% Recovery)

Accuracy was determined by analyzing spiked API samples at three concentration levels in triplicate. The acceptance criterion for recovery for impurity analysis is typically 80-120%.[17]

Analyte	Spiked Level	Mean % Recovery	% RSD
NDMA	50%	98.5%	1.2%
100%	101.2%	0.9%
150%	99.8%	1.1%
NDEA	50%	97.9%	1.5%
100%	100.5%	1.0%
150%	99.1%	1.3%

Table 4: Precision (Repeatability & Intermediate Precision)

Repeatability was assessed by six replicate preparations of a spiked sample. Intermediate precision was evaluated on a different day by a different analyst.

Analyte	Repeatability (%RSD, n=6)	Intermediate Precision (%RSD, n=6)
NDMA	1.3%	1.8%
NDEA	1.6%	2.1%

Table 5: LOD & LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ.[16]

Analyte	LOD (ng/mL)	LOQ (ng/mL)
NDMA	10	20
NDEA	10	20

Table 6: Robustness

The method's robustness was evaluated by introducing small, deliberate variations in chromatographic parameters.

Parameter Varied	Result
Flow Rate (± 0.1 mL/min)	No significant impact on resolution or quantification
Column Temperature (± 2 °C)	No significant impact on resolution or quantification
Mobile Phase Composition (± 2%)	No significant impact on resolution or quantification

Conclusion

The HPLC-UV method described in this application note has been successfully developed and validated for the quantitative determination of NDMA and NDEA in a pharmaceutical drug substance. The method demonstrates excellent specificity, linearity, accuracy, and precision, meeting the requirements of the ICH Q2(R1) guideline.[4] With an LOQ of 20 ng/mL, this method is suitable for routine quality control screening and analysis where trace-level detection below this threshold is not required. This robust and cost-effective method provides a reliable tool for pharmaceutical manufacturers to ensure the safety and quality of their products.

References

• 1. jopcr.com [jopcr.com]
• 2. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. jordilabs.com [jordilabs.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. wjarr.com [wjarr.com]
• 10. ijrrjournal.com [ijrrjournal.com]
• 11. ICH Official web site : ICH [ich.org]
• 12. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. gmpinsiders.com [gmpinsiders.com]

Application Note: In Vitro Bacterial Reverse Mutation (Ames) Test Protocol for N-Nitroso Osimertinib

Audience: Researchers, scientists, and drug development professionals involved in the safety assessment of pharmaceutical impurities.

Purpose: This document provides a detailed protocol for evaluating the mutagenic potential of N-Nitroso Osimertinib, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), using an enhanced in vitro bacterial reverse mutation (Ames) test, consistent with OECD 471 guidelines and recommendations for nitrosamines.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern due to their potential as potent mutagenic carcinogens. N-Nitroso Osimertinib is an NDSRI that can form during the synthesis or storage of the drug substance Osimertinib. Regulatory agencies require a thorough assessment of the mutagenic risk of such impurities.[1]

The bacterial reverse mutation assay, or Ames test, is a widely used and internationally accepted method for identifying chemical substances that can cause gene mutations.[2][3] The test utilizes specific strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine for Salmonella, tryptophan for E. coli). A mutagenic substance can cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a medium lacking the amino acid.

Standard Ames test protocols can lack sensitivity for certain chemical classes, including N-nitrosamines.[4][5] Therefore, an enhanced protocol is recommended, incorporating specific modifications to maximize the detection of mutagenic potential for compounds like N-Nitroso Osimertinib.[6][7] This protocol details an enhanced pre-incubation Ames test using both rat and hamster liver S9 fractions for metabolic activation.[4][8]

Materials and Reagents

• Test Article: N-Nitroso Osimertinib

• Vehicle Control: Sterile, distilled water or a suitable organic solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO). The use of an organic solvent should be minimized and justified.[7]

• Bacterial Tester Strains:

  • Salmonella typhimurium: TA98, TA100, TA1535, TA1537

  • Escherichia coli: WP2 uvrA (pKM101)[7] (All strains should be checked for their genetic markers before use).

• Metabolic Activation System (S9 Mix):

  • Post-mitochondrial fraction (S9) from the livers of rats and hamsters treated with a combination of phenobarbital (B1680315) and β-naphthoflavone.[7][9]

  • S9 Cofactor Mix (e.g., NADP, Glucose-6-Phosphate).

• Positive Controls:

  • Without S9 (-S9): Sodium Azide (for TA100, TA1535), 4-Nitroquinoline-N-oxide (for TA98), Mitomycin C (for WP2 uvrA).

  • With S9 (+S9): 2-Aminoanthracene (2-AA) or Benzo[a]pyrene (B[a]P) for all strains.

• Media and Reagents:

  • Nutrient Broth (e.g., Oxoid No. 2)

  • Minimal Glucose Agar (B569324) Plates (Vogel-Bonner Medium E)

  • Top Agar (containing trace amounts of L-histidine and D-biotin for Salmonella strains, or L-tryptophan for E. coli strain).

Experimental Protocol

This protocol follows the pre-incubation method, which is recommended for its increased sensitivity in detecting N-nitrosamines.[10][11]

Preliminary Cytotoxicity Range-Finding Test

A preliminary test is conducted to determine the concentration range of N-Nitroso Osimertinib to be used in the main experiment. This identifies concentrations that are cytotoxic to the bacterial strains. The test is performed with a limited number of concentrations on one or two strains (e.g., TA100), with and without S9 mix. Cytotoxicity is observed as a significant reduction in the number of revertant colonies or a clearing of the background bacterial lawn.

Main Mutagenicity Assay

The main assay is performed in triplicate for each condition.

• Bacterial Culture Preparation: Inoculate the tester strains into nutrient broth and incubate overnight at 37°C with shaking until they reach a late exponential or early stationary phase of growth (approx. 1-2 x 10⁹ cells/mL).[5]

• Assay Setup: For each strain, prepare test tubes for the vehicle control, positive controls, and at least five different concentrations of N-Nitroso Osimertinib. The experiment is conducted under three separate metabolic activation conditions:

  • No S9 mix (-S9)

  • With 30% rat liver S9 mix (+S9 Rat)[7]

  • With 30% hamster liver S9 mix (+S9 Hamster)[7][8]

• Pre-incubation:

  • To each tube, add 0.1 mL of the appropriate bacterial culture.

  • Add 0.05 mL of the test article solution (or control solution).

  • Add 0.5 mL of either phosphate (B84403) buffer (-S9) or the prepared S9 mix (+S9).

  • Incubate the mixture for 30 minutes at 37°C with gentle shaking.[7]

• Plating:

  • Following incubation, add 2.0 mL of molten top agar (maintained at 45°C) to each tube.

  • Vortex briefly and immediately pour the contents onto the surface of a minimal glucose agar plate.

  • Allow the top agar to solidify.

• Incubation: Invert the plates and incubate at 37°C for 48-72 hours.

• Colony Counting: After incubation, count the number of revertant colonies on each plate.

Data Presentation and Interpretation

A positive mutagenic response for N-Nitroso Osimertinib is defined by the following criteria:

• A concentration-dependent increase in the number of revertant colonies.

• A reproducible increase of at least two-fold in the number of revertants for at least one concentration compared to the vehicle control.

The results from the negative and positive controls must validate the experiment, demonstrating the viability of the strains and the activity of the S9 mix.

Table 1: Hypothetical Ames Test Results for N-Nitroso Osimertinib

Strain	S9 Condition	Concentration (µ g/plate )	Revertant Colonies (Mean ± SD)	Fold Increase over Vehicle
TA100	Vehicle Control (-S9)	0	115 ± 12	1.0
-S9	1	120 ± 15	1.0
-S9	5	135 ± 11	1.2
-S9	25	140 ± 18	1.2
-S9	125	138 ± 9	1.2
-S9	500	125 ± 14	1.1
Positive Control (-S9)	Sodium Azide (1 µg)	1250 ± 98	10.9
Vehicle Control (+S9 Hamster)	0	122 ± 10	1.0
+S9 Hamster	1	155 ± 16	1.3
+S9 Hamster	5	210 ± 21	1.7
+S9 Hamster	25	288 ± 25	2.4
+S9 Hamster	125	450 ± 38	3.7
+S9 Hamster	500	210 ± 45 (Toxic)	1.7
Positive Control (+S9 Hamster)	2-AA (2.5 µg)	1480 ± 110	12.1

Visualized Workflows and Pathways

Experimental Workflow Diagram

Caption: Workflow for the enhanced Ames test of N-Nitroso Osimertinib.

Conceptual Metabolic Activation Pathway

Caption: Metabolic activation of N-nitrosamines by S9 enzymes.

References

• 1. NAs positive in Ames test without metabolic activation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. iphasebiosci.com [iphasebiosci.com]
• 3. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 4. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic activation of short-chain alkyl N-nitrosamines using Aroclor 1254 or phenobarbital/beta-naphthoflavone-induced rat or hamster S9 – A comparative analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 9. jrfglobal.com [jrfglobal.com]
• 10. academic.oup.com [academic.oup.com]
• 11. AMES Test Study Designs for Nitrosamine Mutagenicity Testing -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Application Note: Structural Elucidation of N-Nitroso Osimertinib using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1] The presence of impurities in active pharmaceutical ingredients (APIs) is a critical concern for drug safety and efficacy. N-nitroso compounds, a class of potential genotoxic impurities, can form during the synthesis or storage of drug products containing secondary or tertiary amine functionalities. N-Nitroso Osimertinib is one such potential impurity. Its structural confirmation and quantification are paramount to ensure the quality and safety of Osimertinib. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural elucidation of organic molecules, including pharmaceutical impurities.[2] This application note provides a detailed protocol for the use of NMR spectroscopy in the structural characterization of N-Nitroso Osimertinib.

A key characteristic of N-nitrosamines in NMR is the phenomenon of rotational isomerism (rotamers) around the N-N bond, which possesses a partial double-bond character. This restricted rotation can lead to the observation of two distinct sets of signals for the atoms near the nitroso group, often referred to as cis and trans isomers.[3][4] The ratio of these rotamers can be influenced by the solvent and temperature.

Experimental Protocols

This section details the methodology for the structural elucidation of N-Nitroso Osimertinib using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

1. Sample Preparation

• Sample Requirements: A minimum of 5-10 mg of isolated N-Nitroso Osimertinib is required for a comprehensive set of 1D and 2D NMR experiments. For ¹³C NMR, a higher concentration (20-50 mg) is preferable.[5]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃) are common choices for molecules of this type. The choice of solvent can affect the chemical shifts and the observed ratio of rotamers.

• Procedure:

  • Weigh the desired amount of N-Nitroso Osimertinib into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[5]

  • Gently agitate the vial to dissolve the sample completely. Sonication may be used if necessary, but care should be taken to avoid sample degradation.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[6]

  • Cap the NMR tube securely.

2. NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe is recommended to achieve optimal resolution and sensitivity.

• 1D NMR Experiments:

  • ¹H NMR: Acquire a standard proton NMR spectrum to identify the number of unique proton environments, their chemical shifts, coupling patterns, and integration.

  • ¹³C NMR: Acquire a proton-decoupled carbon NMR spectrum to identify the number of unique carbon environments and their chemical shifts.

  • DEPT-135 (Distortionless Enhancement by Polarization Transfer): This experiment helps differentiate between CH, CH₂, and CH₃ groups. CH and CH₃ signals will be positive, while CH₂ signals will be negative. Quaternary carbons are not observed.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): Identifies proton-proton spin-spin couplings, revealing which protons are adjacent to each other in the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by two or three bonds, which is crucial for assembling molecular fragments.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): Provides information about protons that are close in space, which can help in determining the stereochemistry and confirming the conformation of the rotamers.

Data Presentation: Representative NMR Data

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for N-Nitroso Osimertinib. These are representative values based on the known structure and general chemical shift ranges for similar functional groups, including the presence of rotamers for signals near the N-nitroso group. Actual experimental values may vary depending on the solvent, concentration, and temperature.

Table 1: Representative ¹H NMR Data for N-Nitroso Osimertinib (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Major/Minor Rotamer)
~10.0 - 9.5	s	1H	Ar-NH
~8.5 - 7.0	m	-	Aromatic Protons
~6.5 - 5.5	m	3H	Acrylamide Protons
~4.0	s	3H	OCH₃
~3.8 / ~3.2	s	3H	N(NO)-CH₃ (Minor/Major)
~3.5 - 2.5	m	-	Aliphatic Protons
~2.8 / ~2.4	s	6H	N(CH₃)₂ (Minor/Major)
~2.2	s	3H	Indole N-CH₃

Table 2: Representative ¹³C NMR Data for N-Nitroso Osimertinib (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment (Major/Minor Rotamer)
~165	C=O (Amide)
~160 - 110	Aromatic and Olefinic Carbons
~60 - 50	OCH₃ and Aliphatic Carbons
~45 / ~35	N(NO)-CH₃ (Minor/Major)
~40	N(CH₃)₂
~33	Indole N-CH₃

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the structural elucidation of N-Nitroso Osimertinib using NMR.

Caption: Workflow for NMR Structural Elucidation.

Signaling Pathway Context

Osimertinib is a potent inhibitor of the EGFR signaling pathway. The presence of impurities like N-Nitroso Osimertinib could potentially alter the drug's interaction with this pathway or introduce off-target effects. Understanding this pathway provides context for the importance of impurity characterization.

Caption: Simplified EGFR Signaling Pathway.

References

• 1. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 4. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. organomation.com [organomation.com]

Application of GC-MS for Volatile Nitrosamine Analysis in Pharmaceuticals: A Detailed Guide

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities in their products. Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely utilized analytical technique for the detection and quantification of volatile nitrosamines at trace levels, making it an indispensable tool for ensuring drug safety and regulatory compliance.[1][2] This document provides detailed application notes and protocols for the analysis of volatile nitrosamines in pharmaceuticals using GC-MS.

Core Concepts and Methodologies

The analysis of volatile nitrosamines by GC-MS typically involves a sample preparation step to extract the analytes from the drug matrix, followed by chromatographic separation and mass spectrometric detection.[3] Both single quadrupole GC/MS (GC-SQ) and triple quadrupole GC/MS/MS (GC-TQ) can be used, with the latter offering enhanced sensitivity and selectivity, which is crucial for detecting trace-level impurities and minimizing the risk of false positives.[2][4]

Two primary sample introduction techniques are employed:

• Liquid Injection: This technique is suitable for a wide range of nitrosamines and involves injecting a liquid extract of the sample directly into the GC.[3]

• Headspace Analysis: This method is preferred for highly volatile nitrosamines and involves analyzing the vapor phase above the sample, which can simplify sample preparation.[2][3]

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical and depends on the drug substance or product matrix, the target nitrosamines, and the required sensitivity.[1] All sample preparation should be conducted using amber glassware or by otherwise protecting samples from light, as nitrosamines are light-sensitive.[5]

Method 1: Liquid-Liquid Extraction (LLE)

This versatile method is applicable to a broad range of drug substances and products.[1][6]

• Sample Weighing: Accurately weigh 100 mg of the active pharmaceutical ingredient (API) or the equivalent amount of powdered drug product into a 10 mL screw-cap glass vial.[7]

• Dissolution/Suspension: Add 4.5 mL of LC-MS grade water to the vial.[7]

• Spiking (for recovery determination): Add 250 µL of a 1 µg/mL methanolic solution of the internal standard (ISTD) and the target nitrosamine (B1359907) mix to achieve a final concentration of 50 ng/mL.[7] For routine analysis, only the ISTD is added.

• Mixing: Mix the sample for 5 minutes at 2000 rpm, sonicate for 5 minutes, and then centrifuge at 4500 rpm for 5 minutes to separate the supernatant from any undissolved excipients.[7]

• Extraction: Add a suitable organic solvent such as dichloromethane (B109758) (DCM) to the aqueous solution. Vortex thoroughly to ensure efficient extraction of the nitrosamines into the organic layer.[1][8]

• Phase Separation: Centrifuge the mixture to achieve clear separation of the aqueous and organic layers.[1]

• Collection: Carefully transfer the organic (lower) layer to a clean vial for GC-MS analysis.[1]

Method 2: Direct Dispersion in an Organic Solvent

This method is suitable for samples that are soluble in organic solvents.[1]

• Sample Weighing: Weigh 500 to 1,000 mg of the sample directly into a suitable vial.[1]

• Dissolution: Add a known volume of dichloromethane (DCM) containing the internal standard.[9]

• Mixing: Vortex the mixture for one minute to ensure complete dissolution.[10]

• Centrifugation: Centrifuge the sample at 4,000 rpm for five minutes.[10]

• Collection: Transfer the clear supernatant into a GC vial for analysis.[10]

Method 3: Headspace Analysis

This method is particularly useful for volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[2]

• Sample Preparation: A representative sample is prepared from ground tablets. An amount of the mixed tablet powder corresponding to approximately 250 mg of the active ingredient is weighed into a 15 mL centrifuge tube. For API samples, 250 mg is weighed directly.[8]

• Dissolution: The sample powder is mixed with 10 mL of a sodium hydroxide (B78521) solution, vortexed, and shaken for at least 5 minutes.[8]

• Extraction: 2.0 mL of dichloromethane is added, and the mixture is vortexed and shaken again for at least 5 minutes.[8] The vial is then sealed for headspace analysis.

GC-MS/MS Instrumentation and Parameters

The following tables outline typical GC-MS/MS parameters for the analysis of volatile nitrosamines. These parameters may require optimization based on the specific instrument and application.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Value	Reference
GC System	Agilent 8890 GC or similar	[1][11]
Column	DM-WAX (30 m x 0.25 mm, 0.5 µm) or similar	[4]
Inlet Temperature	220-250 °C	[11][12]
Injection Mode	Splitless	[9][11]
Injection Volume	1-2 µL	[9][12]
Carrier Gas	Helium	[4]
Flow Rate	1.0-3.0 mL/min	[4][12]
Oven Program	40 °C (0.5 min hold), ramp at 20 °C/min to 160 °C, then ramp at 10 °C/min to a final temperature.	[11]

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value	Reference
MS System	Agilent 7010B GC/MS/MS or similar	[1][11]
Ionization Mode	Electron Ionization (EI)	[4]
MS Source Temp.	230 °C	[2]
Quadrupole Temp.	150 °C	[2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[8]
Solvent Delay	6.0 min	[2]

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and limits of quantitation (LOQ) for several common volatile nitrosamines, as reported in various studies. These values demonstrate the high sensitivity of GC-MS methods.

Table 3: Summary of LOD and LOQ for Volatile Nitrosamines

Nitrosamine	Abbreviation	LOD (ppb)	LOQ (ppb)	Reference
N-Nitrosodimethylamine	NDMA	0.02 - 3	0.06 - 25	[4][13]
N-Nitrosodiethylamine	NDEA	0.02 - 3	0.06 - 25	[4][13]
N-Nitrosoethylisopropylamine	NEIPA	< 3	50	[3][13]
N-Nitrosodiisopropylamine	NDIPA	< 3	50	[3][13]
N-Nitrosodibutylamine	NDBA	< 3	-	[3]

Note: LOD and LOQ values can vary depending on the matrix, sample preparation method, and instrumentation.

Visualizations

Experimental Workflow for Volatile Nitrosamine Analysis by GC-MS

Caption: A generalized workflow for the analysis of volatile nitrosamines in pharmaceuticals using GC-MS.

Logical Relationship of Analytical Method Selection

Caption: Decision tree for selecting the appropriate analytical technique based on nitrosamine properties.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 4. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. propharmagroup.com [propharmagroup.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. lcms.cz [lcms.cz]
• 8. edqm.eu [edqm.eu]
• 9. shimadzu.com [shimadzu.com]
• 10. agilent.com [agilent.com]
• 11. agilent.com [agilent.com]
• 12. hsa.gov.sg [hsa.gov.sg]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Strategies to prevent N-Nitroso Osimertinib formation during manufacturing

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in preventing the formation of N-Nitroso Osimertinib, a potential genotoxic impurity, during the manufacturing process of Osimertinib.

Troubleshooting Guide

This section addresses specific issues that may be encountered during Osimertinib synthesis and provides actionable solutions to mitigate the risk of N-Nitroso Osimertinib formation.

Issue	Potential Root Cause(s)	Recommended Actions & Troubleshooting Steps
Detection of N-Nitroso Osimertinib in the final Active Pharmaceutical Ingredient (API).	1. Presence of residual nitrites in raw materials, reagents, or solvents. 2. Formation of nitrosating agents from nitrogen oxides (NOx) in the reaction atmosphere. 3. Inappropriate pH conditions (typically acidic) during specific synthesis steps, favoring nitrosation. 4. High reaction temperatures that can accelerate nitrosation reactions. 5. Carryover of reactive intermediates or impurities that can act as nitrosamine (B1359907) precursors.	1. Raw Material Control: - Implement stringent quality control on all incoming materials. - Request nitrite (B80452) content specifications from suppliers for critical raw materials and excipients.[1] - Routinely test for nitrites in high-risk materials. 2. Process Optimization: - pH Control: Maintain a neutral to basic pH during critical steps where secondary or tertiary amine functionalities are present.[1] - Temperature Control: Carefully control reaction temperatures to minimize the rate of nitrosation.[1] - Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric nitrogen oxides. 3. Use of Scavengers: - Introduce antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the process to quench nitrosating agents.[2][3] 4. Purification: - Optimize purification steps (e.g., crystallization, chromatography) to effectively remove any formed N-Nitroso Osimertinib.
Inconsistent or high levels of nitrites detected in starting materials or solvents.	1. Variability in supplier manufacturing processes. 2. Degradation of materials during storage. 3. Contamination during material handling or transfer.	1. Supplier Qualification: - Conduct thorough audits of raw material suppliers to ensure consistent quality.[1] 2. Storage Conditions: - Store materials in appropriate, well-sealed containers under recommended conditions to prevent degradation and contamination. 3. Handling Procedures: - Implement strict handling procedures to avoid cross-contamination.
N-Nitroso Osimertinib detected after a specific synthesis step.	1. The reaction conditions of that specific step (e.g., acidic pH, presence of a nitrosating agent) are promoting nitrosation of an Osimertinib precursor or intermediate containing a secondary or tertiary amine.	1. Process Parameter Review: - Re-evaluate the pH, temperature, and reagent stoichiometry of the problematic step. - Consider alternative, less acidic reagents if possible. 2. In-process Controls: - Implement in-process controls to monitor for the formation of N-Nitroso Osimertinib at critical points.
Difficulty in detecting and quantifying N-Nitroso Osimertinib at trace levels.	1. Lack of a sufficiently sensitive and validated analytical method. 2. Matrix effects from the complex reaction mixture interfering with detection.	1. Analytical Method Development: - Develop and validate a highly sensitive analytical method, such as LC-MS/MS, for the detection and quantification of N-Nitroso Osimertinib.[4][5][6] - Utilize a certified N-Nitroso Osimertinib reference standard for method development and validation.[7] 2. Sample Preparation: - Optimize sample preparation techniques (e.g., solid-phase extraction, liquid-liquid extraction) to remove interfering matrix components.

Frequently Asked Questions (FAQs)

Formation and Prevention

Q1: What is N-Nitroso Osimertinib and why is it a concern?

N-Nitroso Osimertinib is a nitrosamine impurity that can potentially form during the manufacturing process of Osimertinib. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA. Therefore, it is crucial to control and minimize the formation of N-Nitroso Osimertinib to ensure the safety and quality of the drug product.

Q2: What are the key chemical precursors for the formation of N-Nitroso Osimertinib?

The formation of N-Nitroso Osimertinib requires two main precursors:

• A nitrosatable amine: The Osimertinib molecule itself contains secondary and tertiary amine functional groups that are susceptible to nitrosation.

• A nitrosating agent: These are typically derived from sources of nitrites (NO₂⁻) or nitrogen oxides (NOx).

Q3: At which stages of the Osimertinib manufacturing process is the risk of N-Nitroso Osimertinib formation highest?

The risk is highest during steps where a secondary or tertiary amine is present in an acidic environment and there is a potential source of nitrosating agents. A thorough risk assessment of the entire synthesis and purification process is necessary to identify these critical stages.

Q4: How can I proactively assess the risk of N-Nitroso Osimertinib formation in my specific manufacturing process?

A risk assessment should be conducted in line with ICH Q9 and M7 guidelines.[1][8] This involves:

• A comprehensive review of the entire manufacturing process, including all raw materials, reagents, solvents, and intermediates.

• Identifying all potential sources of secondary/tertiary amines and nitrosating agents.

• Evaluating process conditions (pH, temperature, reaction times) that could favor nitrosation.

Risk Assessment Workflow for N-Nitroso Osimertinib.

Mitigation Strategies

Q5: What are the most effective strategies to prevent the formation of N-Nitroso Osimertinib?

A multi-pronged approach is most effective:

• Control of Raw Materials: Source high-purity raw materials with low nitrite content.[1]

• Process Optimization: Adjusting reaction conditions, such as maintaining a neutral to basic pH and controlling temperature, can significantly inhibit nitrosamine formation.[1]

• Use of Inhibitors/Scavengers: Incorporating antioxidants like ascorbic acid or alpha-tocopherol can effectively scavenge nitrosating agents.[2][3]

Q6: How do antioxidants like ascorbic acid and alpha-tocopherol prevent nitrosamine formation?

Ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) are reducing agents that can react with and neutralize nitrosating agents, converting them into non-nitrosating species like nitric oxide (NO). This competitive reaction prevents the nitrosating agents from reacting with the amine functionalities on the Osimertinib molecule or its precursors.

Mechanism of Antioxidant Inhibition of Nitrosamine Formation.

Q7: Is there a recommended concentration or usage protocol for antioxidants in the manufacturing process?

The optimal concentration and point of addition for antioxidants will depend on the specific manufacturing process and the identified risk level. A study on a model formulation showed that ascorbic acid at concentrations as low as 0.25% to 1% can significantly reduce nitrosamine formation.[2] It is recommended to perform small-scale studies to determine the most effective concentration and addition point for your process without adversely affecting reaction yield or purity.

Analytical and Experimental Protocols

Q8: What is a suitable analytical method for the detection and quantification of N-Nitroso Osimertinib?

A validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is the recommended approach due to its high sensitivity and selectivity, which are necessary for detecting trace levels of nitrosamine impurities.[4][5][6]

Q9: How can I perform a forced degradation study to assess the potential for N-Nitroso Osimertinib formation?

A forced degradation study, also known as a forced nitrosation study, can be designed to mimic worst-case conditions for nitrosamine formation. A general protocol involves:

• Dissolving Osimertinib in a suitable solvent.

• Adding a molar excess of a nitrosating agent, such as sodium nitrite.

• Adjusting the pH to an acidic condition (e.g., pH 3-4).

• Stirring the mixture at a controlled temperature (e.g., room temperature or slightly elevated) for a defined period.

• Quenching the reaction.

• Analyzing the sample for the presence of N-Nitroso Osimertinib using a validated LC-MS/MS method.

Experimental Protocol: Forced Nitrosation of Osimertinib

Parameter	Condition	Rationale
Osimertinib Concentration	1 mg/mL in a suitable organic solvent (e.g., acetonitrile/water)	Representative concentration for analysis.
Nitrosating Agent	Sodium Nitrite (NaNO₂)	Common source of nitrosating agents.
Molar Ratio (Osimertinib:NaNO₂)	1:10	Molar excess to drive the reaction.
pH	3.0 (adjusted with formic acid)	Acidic conditions favor nitrosation.
Temperature	40 °C	Moderately elevated temperature to accelerate the reaction.
Reaction Time	24 hours	Sufficient time for potential formation.
Analysis	LC-MS/MS	For sensitive and specific detection and quantification.

Q10: Where can I obtain a reference standard for N-Nitroso Osimertinib?

Certified reference standards for N-Nitroso Osimertinib are available from various commercial suppliers specializing in pharmaceutical impurities.[7] These standards are essential for the development and validation of analytical methods.

Data Summary

Table 1: Effect of Antioxidants on Nitrosamine Formation (Model Systems)

Antioxidant	Concentration	System	Reduction in Nitrosamine/Mutagenicity	Reference
Ascorbic Acid	1%	Model Pharmaceutical Formulation	~75% reduction in nitrosamine concentration	[2]
Ascorbic Acid & α-Tocopherol	Various	Sausage Samples	Up to 60% reduction in revertants (mutagenicity)	[9]

Note: The data presented are from model systems and may not be directly transferable to all Osimertinib manufacturing processes. Process-specific validation is required.

Disclaimer

The information provided in this technical support center is intended for guidance and informational purposes only. All experimental procedures and mitigation strategies should be thoroughly evaluated and validated by the user for their specific application. It is the user's responsibility to ensure compliance with all applicable regulatory requirements.

References

• 1. propharmagroup.com [propharmagroup.com]
• 2. dsm.com [dsm.com]
• 3. Effects of vitamins C and E on N-nitroso compound formation, carcinogenesis, and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. wjbphs.com [wjbphs.com]
• 7. veeprho.com [veeprho.com]
• 8. Analytical Method Development Strategy for Controlling Two New Nitrosamine Drug Substance Related Impurities (NDSRIs) in a Pharmaceutical Drug Product for Treatment of a Rare Disease -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Inhibition of mutagenic N-nitroso compound formation in sausage samples by using l-ascorbic acid and α-tocopherol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in N-Nitroso Osimertinib Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the quantification of N-Nitroso Osimertinib.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS bioanalysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2][3] These effects can manifest as either ion suppression, which leads to a decreased analytical signal, or ion enhancement, which causes an increased signal.[3] Ultimately, matrix effects can compromise the accuracy, precision, and sensitivity of a bioanalytical method.[2]

Q2: Why is N-Nitroso Osimertinib particularly susceptible to matrix effects?

A2: The quantification of N-Nitroso Osimertinib, a nitrosamine (B1359907) impurity, requires detection at very low levels to comply with strict regulatory limits (e.g., nanograms per day).[4] At these trace concentrations, even minor interferences from the sample matrix can have a significant impact on the analytical result. Pharmaceutical drug products and biological samples (like plasma) are complex mixtures containing active pharmaceutical ingredients (APIs), excipients, and endogenous substances (e.g., phospholipids (B1166683), salts, proteins) that can interfere with the ionization of the target analyte.[1][3][5][6]

Q3: What are the most common sources of matrix effects in this type of analysis?

A3: The primary sources of matrix effects in pharmaceutical and biological samples include:

• Endogenous Components: In biological matrices like plasma, phospholipids are a major cause of ion suppression.[6] Other sources include salts and endogenous metabolites.[3]

• Excipients: In drug product analysis, various formulation excipients can co-extract and interfere with the analysis.[5]

• API and Related Compounds: The active pharmaceutical ingredient itself, if present at a high concentration, or its metabolites can cause significant matrix effects.

• Sample Processing: Reagents used during sample preparation, such as anticoagulants or buffers, can also contribute to matrix effects.[3]

Q4: How can I qualitatively and quantitatively assess if my assay is suffering from matrix effects?

A4: A two-pronged approach is recommended:

• Qualitative Assessment: A post-column infusion experiment is a powerful tool to identify at which points during the chromatographic run ion suppression or enhancement occurs.[1][3] This helps in modifying the chromatography to move the analyte peak to a cleaner region of the chromatogram.[2]

• Quantitative Assessment: The matrix factor (MF) is used to quantify the extent of matrix effects.[2] This is determined by comparing the analyte's peak response in a post-extraction spiked matrix sample to its response in a neat (clean) solution. An MF value of 1 signifies no matrix effect, <1 indicates suppression, and >1 indicates enhancement.[2]

Q5: What is considered an acceptable range for the matrix factor?

A5: Ideally, the matrix factor should be close to 1, typically within the range of 0.8 to 1.2.[2] More importantly, the precision of the matrix factor, expressed as the coefficient of variation (%CV), should be ≤15% across at least six different lots of the matrix to ensure the effect is consistent and can be reliably corrected for.[2]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the quantification of N-Nitroso Osimertinib.

Problem	Possible Cause	Troubleshooting Steps
1. Poor Reproducibility & High Variability in QC Samples	Inconsistent matrix effects across different lots of the biological matrix or drug product.[2]	Assess Lot-to-Lot Variability: Perform a post-extraction spike experiment using at least six different lots of the matrix. A high %CV for the matrix factor confirms variability. Optimize Sample Preparation: Implement a more rigorous sample cleanup method, such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE), to better remove interfering components.[4][5] Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for variable matrix effects as it co-elutes and experiences the same ionization suppression or enhancement as the analyte.[7][8]
2. Low Signal Intensity & Poor Sensitivity	Significant ion suppression caused by co-eluting matrix components.[1]	Perform Post-Column Infusion: Identify the retention time windows with the most significant ion suppression.[1][3] Improve Chromatographic Separation: Modify the LC gradient to separate the N-Nitroso Osimertinib peak from the suppression zones. Consider alternative column chemistries (e.g., C18, PFP) to achieve better separation.[9] Enhance Sample Cleanup: Use techniques specifically designed to remove phospholipids, such as HybridSPE-Phospholipid plates, if working with plasma.[6][10] Check MS Source Conditions: Optimize the electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source parameters for N-Nitroso Osimertinib. APCI can sometimes be less susceptible to matrix effects for certain compounds.[4][11]
3. Inaccurate Results with Consistent Bias in QC Samples	A consistent matrix effect that is not being adequately compensated for by the internal standard (IS).	Evaluate Internal Standard Performance: Ensure the chosen IS co-elutes with N-Nitroso Osimertinib. If using an analog IS, its physicochemical properties should be very similar to the analyte.[7] Assess IS Matrix Factor: Perform a post-extraction spike experiment for the IS to determine its matrix factor. If the IS matrix factor is significantly different from the analyte's, it is not tracking properly. Implement a SIL-IS: If not already in use, switching to a stable isotope-labeled internal standard for N-Nitroso Osimertinib is the most robust solution.[8]
4. Peak Tailing or Broadening	Matrix components accumulating on the analytical column or interfering with chromatography.	Incorporate a Guard Column: Use a guard column to protect the analytical column from strongly retained matrix components. Optimize Mobile Phase: Ensure the mobile phase pH and organic composition are optimal for good peak shape. Adding a small amount of an acid like formic acid is common.[12][13] Implement Column Washing: Include a high-organic wash step at the end of each gradient run to elute strongly retained, late-eluting matrix components.[6]

Data Presentation

Table 1: Example Matrix Effect & Recovery Data for Different Sample Preparation Methods

Parameter	Method A: Protein Precipitation (Acetonitrile)	Method B: Solid-Phase Extraction (SPE)	Acceptance Criteria
Analyte Recovery %	95.2%	88.5%	Consistent and reproducible
Matrix Factor (MF)	0.65 (Suppression)	0.97 (Minimal Effect)	0.8 - 1.2 is ideal
MF %CV (n=6 lots)	18.5%	4.2%	≤ 15%
IS-Normalized MF	1.02	1.01	0.85 - 1.15
IS-Normalized MF %CV	5.1%	3.8%	≤ 15%
Data is illustrative. Actual results will vary based on the specific matrix and experimental conditions.

Table 2: Typical Starting LC-MS/MS Parameters for N-Nitroso Osimertinib Analysis

Parameter	Typical Setting
LC Column	C18 Reverse-Phase (e.g., 50 x 2.1 mm, <3 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water[12][13]
Mobile Phase B	Acetonitrile or Methanol[9][13]
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized to separate analyte from matrix interferences
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MS Detection	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]+ for N-Nitroso Osimertinib
Product Ion (Q3)	Specific fragment ion (requires optimization)
Internal Standard	Stable Isotope-Labeled N-Nitroso Osimertinib (preferred)

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects via Post-Column Infusion

• Preparation: Prepare a solution of N-Nitroso Osimertinib in mobile phase at a concentration that gives a stable, mid-range signal (e.g., 50-100 ng/mL).

• Setup: Infuse this solution at a low, constant flow rate (e.g., 10 µL/min) into the LC eluent stream via a T-junction placed between the analytical column and the mass spectrometer.

• Analysis: While the analyte solution is being constantly infused, inject a blank, extracted matrix sample (prepared using your current method).

• Interpretation: Monitor the analyte's MRM signal. A steady baseline will be observed. Any significant dip in this baseline indicates ion suppression, while a peak indicates ion enhancement.[3] The retention times of these disturbances show where interfering matrix components are eluting.[1]

Protocol 2: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

• Sample Sets: Prepare three sets of samples at low and high QC concentrations.

  • Set A (Neat Solution): Spike the analyte and IS into the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. Spike the analyte and IS into the final, clean extracts.[2]

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into blank matrix before the extraction process.

• Calculations:

  • Matrix Factor (MF) = (Mean Peak Response of Set B) / (Mean Peak Response of Set A)

  • Recovery (%) = (Mean Peak Response of Set C) / (Mean Peak Response of Set B) x 100

  • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

Visualizations

References

• 1. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. benchchem.com [benchchem.com]
• 8. bioanalysis-zone.com [bioanalysis-zone.com]
• 9. glsciences.com [glsciences.com]
• 10. bioanalysis-zone.com [bioanalysis-zone.com]
• 11. shimadzu.com [shimadzu.com]
• 12. fda.gov [fda.gov]
• 13. An UPLC-MS/MS Method for Determination of Osimertinib in Rat Plasma: Application to Investigating the Effect of Ginsenoside Rg3 on the Pharmacokinetics of Osimertinib - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigation of N-Nitroso Osimertinib

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating N-nitroso osimertinib (B560133) impurities in final drug formulations.

Troubleshooting Guide

This guide addresses common issues encountered during the development and manufacturing of osimertinib drug products.

Issue	Potential Root Cause(s)	Recommended Actions
Detection of N-nitroso osimertinib in the final drug product	Presence of residual nitrites in excipients. Reaction of the dimethylamino moiety of osimertinib with a nitrosating agent.	1. Screen Excipients: Source excipients with low nitrite (B80452) content. Request nitrite level data from suppliers. 2. Formulation Modification: - Incorporate antioxidants (e.g., ascorbic acid, α-tocopherol) into the formulation to act as nitrite scavengers. - Introduce pH modifiers (e.g., sodium carbonate) to create a less acidic microenvironment, which is less favorable for nitrosamine (B1359907) formation.[1][2] 3. Process Optimization: - Consider direct compression over wet granulation to minimize exposure to water and heat, which can promote nitrosation.[3] - Optimize storage conditions to control temperature and humidity.
Variability in N-nitroso osimertinib levels between batches	Inconsistent nitrite levels in different lots of the same excipient. Variations in manufacturing process parameters (e.g., hold times, temperature).	1. Supplier Qualification: Establish stringent specifications for nitrite content in incoming raw materials and qualify suppliers accordingly.[3] 2. Process Control: Implement in-process controls (IPCs) to monitor critical process parameters, such as pH, during manufacturing.[1] 3. Robust Analytical Testing: Employ a validated, sensitive analytical method to quantify N-nitroso osimertinib levels in each batch.
Failure to achieve target reduction of N-nitroso osimertinib with mitigation strategies	Insufficient concentration of the inhibitor (antioxidant or pH modifier). Inhomogeneous distribution of the inhibitor in the blend. Unfavorable formulation pH.	1. Optimize Inhibitor Concentration: Conduct formulation studies to determine the optimal concentration of the selected antioxidant or pH modifier. Higher concentrations of antioxidants have been shown to improve mitigation.[4] 2. Improve Blending Uniformity: Ensure adequate blending to achieve a homogenous distribution of the inhibitor throughout the powder mixture. 3. pH Adjustment: For pH modification strategies, measure the micro-pH of the formulation to ensure it is in a range that disfavors nitrosamine formation (neutral to basic).[1]

Frequently Asked Questions (FAQs)

1. What is N-nitroso osimertinib and why is it a concern?

N-nitroso osimertinib is a nitrosamine impurity that can form in drug products containing osimertinib.[5] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[5] Therefore, it is crucial to control the levels of N-nitroso osimertinib in the final drug product to ensure patient safety.

2. How is N-nitroso osimertinib formed in the drug product?

N-nitroso osimertinib can form through the reaction of the dimethylamino functional group present in the osimertinib molecule with nitrosating agents.[5] A primary source of nitrosating agents in drug products is nitrite impurities that can be present in various excipients.[3] The formation is more likely to occur under acidic conditions.[1][2]

3. What are the primary strategies to mitigate the formation of N-nitroso osimertinib?

The main mitigation strategies focus on controlling the precursors and conditions necessary for the nitrosation reaction:[2][6]

• Excipient Selection: Choosing excipients with low levels of nitrite impurities.[3]

• Formulation Design:

  • Inhibition with Antioxidants: Adding antioxidants like ascorbic acid (vitamin C) or α-tocopherol (vitamin E) to the formulation. These act as "nitrite scavengers," reacting with and neutralizing nitrosating agents.[7][8][9]

  • pH Modification: Incorporating pH modifiers to increase the micro-pH of the formulation to neutral or basic conditions, which significantly slows down the kinetics of nitrosamine formation.[1][10]

• Process Optimization: Controlling manufacturing parameters to avoid conditions that favor nitrosation, such as high temperature and moisture.[3]

4. How effective are antioxidants in preventing N-nitroso osimertinib formation?

Studies on model compounds have demonstrated that antioxidants can be highly effective. For instance, the addition of antioxidants such as ascorbic acid, caffeic acid, and ferulic acid has been shown to inhibit the formation of N-nitroso-bumetanide in tablets by over 80% when added at a concentration of around 1 wt%.[4][8]

Illustrative Data on Nitrosamine Inhibition with Antioxidants (Based on a Bumetanide Case Study) [4]

Inhibitor (Antioxidant)	Concentration (wt%)	Inhibition of N-nitroso-bumetanide formation (%)
Ascorbic Acid	1.0	>90%
Caffeic Acid	1.0	~85%
Ferulic Acid	1.0	~80%

Note: This data is for a model compound and serves as an illustration. Specific effectiveness for N-nitroso osimertinib may vary and should be experimentally determined.

5. Can changing the pH of the formulation control N-nitroso osimertinib?

Yes, adjusting the pH to be more neutral or basic is a viable strategy.[1] The formation of nitrosamines is typically acid-catalyzed. By incorporating a basic excipient, the reaction rate can be significantly reduced. For example, modifying the pH from 3 to 5 in a drug substance manufacturing process has been shown to reduce nitrosamine content.[1]

Experimental Protocols

Protocol 1: Incorporation of Ascorbic Acid as a Nitrite Scavenger

Objective: To evaluate the effectiveness of ascorbic acid in mitigating the formation of N-nitroso osimertinib in a tablet formulation.

Methodology:

• Formulation Preparation:

  • Prepare three sub-batches of a placebo blend containing common excipients (e.g., microcrystalline cellulose, lactose, croscarmellose sodium, magnesium stearate).

  • To each sub-batch, add ascorbic acid at different concentrations: 0.5%, 1.0%, and 2.0% w/w.

  • Prepare a control batch with no ascorbic acid.

  • Blend each formulation to ensure homogeneity.

  • Add osimertinib active pharmaceutical ingredient (API) to each blend and mix thoroughly.

• Tablet Manufacturing:

  • Compress the blends into tablets using a standard tablet press.

• Stress Stability Study:

  • Package the tablets in amber-colored, sealed bottles.

  • Store the tablets under accelerated stability conditions (e.g., 40°C / 75% RH) for a defined period (e.g., 1, 3, and 6 months).

• Sample Analysis:

  • At each time point, dissolve the tablets in a suitable solvent (e.g., methanol/water mixture).

  • Analyze the samples for the presence and quantity of N-nitroso osimertinib using a validated LC-MS/MS method (see Protocol 2).

• Data Evaluation:

  • Compare the levels of N-nitroso osimertinib in the batches containing ascorbic acid to the control batch to determine the percentage of inhibition.

Protocol 2: Quantification of N-Nitroso Osimertinib by LC-MS/MS

Objective: To develop and validate a sensitive analytical method for the quantification of N-nitroso osimertinib in a final drug product. This protocol is adapted from established methods for other nitrosamine impurities.[11][12][13]

Methodology:

• Instrumentation:

  • HPLC or UHPLC system coupled with a tandem mass spectrometer (MS/MS).[14][15]

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 2.6 µm).[15]

  • Mobile Phase A: 0.1% Formic acid in water.[12]

  • Mobile Phase B: 0.1% Formic acid in methanol.[12]

  • Gradient Elution: A suitable gradient to separate N-nitroso osimertinib from osimertinib and other matrix components.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.[15]

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions: Determine the specific precursor and product ion transitions for N-nitroso osimertinib.

• Sample Preparation:

  • Accurately weigh and crush a representative number of tablets.

  • Transfer the powder to a volumetric flask and add a known volume of extraction solvent (e.g., 50:50 methanol:water).

  • Sonicate for 20-30 minutes to ensure complete dissolution.[11]

  • Centrifuge the sample to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[12]

• Calibration and Quantification:

  • Prepare a series of calibration standards of N-nitroso osimertinib in the extraction solvent.

  • Construct a calibration curve by plotting the peak area against the concentration.

  • Quantify the amount of N-nitroso osimertinib in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Formation pathway of N-nitroso osimertinib.

Caption: Workflow for nitrosamine risk assessment and mitigation.

References

• 1. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Strategies to Reduce Nitrosamine Contamination of Drug Products [setylose.com]
• 3. senpharma.vn [senpharma.vn]
• 4. pmda.go.jp [pmda.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. ejournal.bumipublikasinusantara.id [ejournal.bumipublikasinusantara.id]
• 8. Inhibition of N-Nitrosamine Formation in Drug Products: A Model Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Experimental evidence for inhibition of N-nitroso compound formation as a factor in the negative correlation between vitamin C consumption and the incidence of certain cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. fda.gov [fda.gov]
• 13. waters.com [waters.com]
• 14. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An UPLC-MS/MS Method for Determination of Osimertinib in Rat Plasma: Application to Investigating the Effect of Ginsenoside Rg3 on the Pharmacokinetics of Osimertinib - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Nitrosamine Impurity Detection Limits

Welcome to the Technical Support Center for improving the limit of detection (LOD) for nitrosamine (B1359907) impurities. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their analytical methods for trace-level nitrosamine analysis.

Frequently Asked Questions (FAQs)

Q1: What are nitrosamines and why is their detection at low levels critical?

Nitrosamines are a class of chemical compounds that are considered probable human carcinogens.[1] They can form during the synthesis, formulation, or storage of pharmaceutical products.[2] Regulatory agencies like the FDA have set stringent acceptable intake (AI) limits for various nitrosamines, often in the nanogram-per-day range, necessitating highly sensitive analytical methods to ensure patient safety.[3][4]

Q2: What are the primary analytical techniques for trace-level nitrosamine analysis?

The most common and regulatory-accepted techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[5][6] High-Resolution Mass Spectrometry (HRMS) is also employed to increase confidence in identification and reduce the risk of false positives, especially in complex matrices.[2] The choice of technique often depends on the volatility and polarity of the target nitrosamines.

Q3: What are the key challenges in achieving low limits of detection for nitrosamines?

Researchers often face several challenges, including:

• Matrix Effects: Co-eluting compounds from the drug product matrix can suppress or enhance the ionization of the target nitrosamine, leading to inaccurate quantification.[7]

• Background Noise: High chemical noise, particularly for low-mass transitions, can obscure the analyte signal. This can originate from solvents, reagents, or the analytical system itself.[8]

• Poor Chromatographic Peak Shape: Broad, tailing, or splitting peaks can reduce sensitivity and make integration difficult.

• Analyte Loss During Sample Preparation: Nitrosamines can be lost during extraction and cleanup steps if the methodology is not optimized.[9]

• In-situ Formation of Nitrosamines: The analytical process itself can sometimes lead to the artificial formation of nitrosamines, resulting in false positives.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during nitrosamine analysis, helping you to improve your limit of detection.

Issue 1: High Background Noise in LC-MS/MS Analysis

Question: My baseline is very noisy, which is affecting my signal-to-noise ratio and LOD. What can I do to reduce the background?

Answer: High background noise is a frequent issue that can be mitigated through several strategies:

• Optimize Mass Spectrometer Parameters:

  • Curtain Gas (CUR): Increasing the curtain gas pressure can help prevent neutral contaminants from entering the mass spectrometer, thereby reducing background noise.[4][8]

  • Cone Gas Flow Rate: Optimizing the cone gas flow can help to reduce interfering ions and improve the signal-to-noise ratio.[8]

  • Collision Energy (CE) and Declustering Potential (DP): While primarily optimized for analyte fragmentation and signal intensity, fine-tuning these parameters can also help to minimize background interference.[4]

• Improve Mobile Phase Quality:

  • Use high-purity, LC-MS grade solvents and additives to minimize the introduction of contaminants.[8]

  • Freshly prepare mobile phases and filter them to remove particulate matter.

• System Cleanliness:

  • Regularly clean the ion source and other components of the mass spectrometer to prevent the buildup of contaminants that contribute to background noise.[8]

• Chromatographic Separation:

  • Ensure that the nitrosamine peak is well-resolved from any matrix components that may contribute to background noise at the same retention time.

Issue 2: Poor Peak Shape and Low Retention for Polar Nitrosamines

Question: I am observing broad or tailing peaks for polar nitrosamines like N-nitrosodimethylamine (NDMA), and they elute very early, close to the solvent front. How can I improve the chromatography?

Answer: Poor peak shape and retention for polar analytes are common chromatographic challenges. Here are some solutions:

• Column Selection:

  • Consider using a column with a different stationary phase that offers better retention for polar compounds. Biphenyl and pentafluorophenyl (PFP) phases can provide alternative selectivity to traditional C18 columns.[3]

  • Ensure the use of modern, high-purity silica (B1680970) columns to minimize secondary interactions with active sites that can cause peak tailing.

• Mobile Phase Optimization:

  • Adjusting the pH of the mobile phase can alter the ionization state of the analyte and improve retention.

  • The addition of a small amount of an ion-pairing agent to the mobile phase can enhance the retention of highly polar compounds.[10]

• Sample Diluent:

  • Ensure that the sample diluent is compatible with the initial mobile phase conditions to avoid solvent mismatch effects that can lead to peak distortion.[7]

Issue 3: Low Analyte Recovery During Sample Preparation

Question: My recovery of nitrosamines after sample preparation is consistently low. What are the potential causes and how can I improve it?

Answer: Low recovery can be attributed to several factors during the sample preparation process. Here are some troubleshooting steps:

• Optimize Extraction Technique:

  • Solid-Phase Extraction (SPE):

    • Ensure the SPE cartridge is properly conditioned before loading the sample.

    • Optimize the loading, washing, and elution steps. The choice of sorbent (e.g., C18, cation-exchange) is critical and should be tailored to the analyte and matrix.[11]

    • Ensure the sorbent is completely dry before elution, as residual water can reduce elution efficiency.[12]

  • Liquid-Liquid Extraction (LLE):

    • Optimize the pH of the aqueous phase to ensure the nitrosamine is in a neutral state for efficient partitioning into the organic solvent.

    • Perform multiple extractions with smaller volumes of the organic solvent to improve recovery.

    • Be mindful of emulsion formation, which can trap the analyte at the interface.

• Prevent Analyte Degradation:

  • Nitrosamines can be sensitive to light and high temperatures. Protect samples from light by using amber vials and avoid excessive heat during sample processing.[13]

• Use of Internal Standards:

  • Employing an isotopically labeled internal standard for each analyte can help to correct for losses during sample preparation and variability in instrument response.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for various nitrosamines achieved by different analytical methods as reported in the literature. This data can serve as a benchmark for your own method development and optimization efforts.

Nitrosamine	Analytical Method	Matrix	LOD	LOQ	Reference(s)
NDMA	LC-MS/MS	Sartan Drug Substance	0.09 µg/g	0.30 µg/g	[7]
NDEA	LC-MS/MS	Sartan Drug Substance	0.02 µg/g	0.05 µg/g	[7]
NDMA	GC-MS/MS	Valsartan Drug Substance	0.010 ppm	0.05 ppm
NDEA	GC-MS/MS	Valsartan Drug Substance	-	0.03 ppm
NDMA	GC-MS	Sartans	0.005 µg/g	0.015 µg/g	[14]
NDEA	GC-MS	Sartans	0.001 µg/g	0.003 µg/g	[14]
Various	LC-HRMS	Various Drug Products	-	as low as 0.005 ppm	[2]
Various	GC-MS/MS	-	< 3 ppb	-	[11]
NDMA	LC-MS/MS	Metformin Drug Product	2 ppb	5 ppb	[15]
Various	LC-MS/MS	-	0.05–0.8 ng/mL	0.1–2.0 ng/mL	[16]
Various	GC-HRMS	Sartan Drug Products	0.1 - 0.3 ng/mL	0.3 - 1 ng/mL	[13]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) for Nitrosamine Analysis

This protocol outlines a general LLE procedure for the extraction of nitrosamines from a drug substance.

• Sample Preparation: Weigh an appropriate amount of the drug substance (e.g., 500 mg) into a centrifuge tube.

• Dissolution: Add a suitable solvent (e.g., 5 mL of 0.1 M HCl or an appropriate buffer) to dissolve the sample. Vortex for 1 minute.

• Extraction: Add an immiscible organic solvent (e.g., 5 mL of dichloromethane).

• Mixing: Vortex or shake the mixture vigorously for 5-10 minutes to ensure thorough mixing and partitioning of the nitrosamines into the organic layer.

• Phase Separation: Centrifuge the sample at a sufficient speed (e.g., 4000 rpm for 10 minutes) to achieve clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean collection tube.

• Repeat Extraction (Optional): For improved recovery, the extraction step can be repeated with a fresh aliquot of the organic solvent. The organic extracts are then combined.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to a small volume or to dryness.

• Reconstitution: Reconstitute the residue in a suitable solvent (e.g., mobile phase) for LC-MS/MS or GC-MS/MS analysis.

Protocol 2: General Solid-Phase Extraction (SPE) for Nitrosamine Analysis

This protocol provides a general workflow for SPE cleanup and concentration of nitrosamines.

• Sample Preparation: Dissolve a known amount of the drug product in an appropriate solvent. The solution may need to be filtered or centrifuged to remove insoluble excipients.

• SPE Cartridge Conditioning:

  • Select an appropriate SPE cartridge (e.g., C18, strong cation-exchange).

  • Wash the cartridge with a conditioning solvent (e.g., methanol) followed by an equilibration solvent (e.g., water or the sample diluent).

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components while retaining the nitrosamines.

• Drying: Dry the SPE cartridge thoroughly under vacuum or with a stream of nitrogen to remove any residual washing solvent.[12]

• Elution: Elute the retained nitrosamines with a strong solvent (e.g., methanol, dichloromethane).

• Concentration and Reconstitution: The eluate can be concentrated and reconstituted in a suitable solvent for analysis, similar to the LLE protocol.

Visualizations

Caption: Troubleshooting workflow for improving the limit of detection.

Caption: General experimental workflow for nitrosamine analysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. fda.gov [fda.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. hsa.gov.sg [hsa.gov.sg]
• 8. benchchem.com [benchchem.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 12. pjoes.com [pjoes.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. researchgate.net [researchgate.net]

Troubleshooting poor peak shape in N-Nitroso Osimertinib chromatography

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted guidance on troubleshooting poor peak shape in the chromatographic analysis of N-Nitroso Osimertinib.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape in N-Nitroso Osimertinib chromatography?

Poor peak shape, including peak tailing, fronting, and split peaks, is a common challenge in the analysis of N-nitroso compounds.[1] These issues can arise from a variety of factors such as secondary chemical interactions with the stationary phase, improper mobile phase conditions, column contamination or degradation, and sample-related issues.[1][2]

Q2: How does the chemical structure of N-Nitroso Osimertinib contribute to potential peak shape issues?

N-Nitroso Osimertinib, like many nitrosamines, contains functional groups that can lead to challenging chromatographic behavior. The presence of basic amine functionalities can result in strong interactions with acidic silanol (B1196071) groups on the surface of silica-based columns, a primary cause of peak tailing.[1][2][3] Additionally, the molecule's complexity and potential for multiple protonation states can lead to peak broadening if the mobile phase pH is not carefully controlled.

Q3: What role does sample preparation play in achieving good peak shape?

The solvent used to dissolve the sample (sample solvent) and the sample concentration are critical. Injecting a sample dissolved in a solvent significantly stronger than the mobile phase can cause peak distortion, particularly peak fronting.[1][2] It is always best to dissolve the sample in the mobile phase itself if possible.[1][2] Furthermore, column overload, resulting from injecting too high a concentration of the analyte, is a classic cause of peak tailing and fronting.[1][4][5]

Q4: Can the stability of N-Nitroso Osimertinib affect its chromatography?

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half.[1]

Possible Causes & Solutions:

• Secondary Silanol Interactions: The basic nitrogen centers in N-Nitroso Osimertinib can interact with acidic residual silanol groups on the silica-based stationary phase.[1][2][3]

  • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH (typically between 2 and 4) can suppress the ionization of silanol groups, minimizing these secondary interactions.[1] The use of a buffer is crucial for maintaining a consistent pH.[1][3]

  • Solution 2: Use an End-Capped Column: Modern HPLC columns are often "end-capped" to block most of the residual silanol groups, reducing the potential for these interactions.[1]

  • Solution 3: Increase Buffer Concentration: A higher buffer concentration in the mobile phase can help to mask the residual silanol sites.[3]

• Column Overload: Injecting too much of the analyte can saturate the stationary phase.[1][4]

  • Solution: Reduce the sample concentration or the injection volume. If the peak shape improves upon dilution, the original injection was overloaded.[1][9]

• Column Contamination/Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can create active sites that cause tailing.[2] If all peaks in the chromatogram are tailing, this is a likely cause.[4]

  • Solution: Reverse and flush the column. If the problem persists, the frit or the entire column may need to be replaced.[1]

Issue 2: Peak Fronting

Peak fronting is characterized by an asymmetrical peak where the front half is broader than the back half.[1]

Possible Causes & Solutions:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is stronger than the mobile phase, it can cause the analyte band to spread, leading to fronting.[1][2]

  • Solution: Whenever possible, dissolve the sample in the mobile phase. If a stronger solvent is necessary for solubility, keep the injection volume as small as possible.[1][2]

• Column Overload: Similar to peak tailing, injecting too high a concentration can also lead to peak fronting under certain conditions.[1][5]

  • Solution: Decrease the amount of sample injected by diluting the sample or reducing the injection volume.[1]

• Column Collapse: A sudden physical change in the column bed, often caused by operating at high pH and temperature, can lead to peak fronting.[4]

  • Solution: Ensure that the operating pH and temperature are within the column's recommended limits. If a collapse is suspected, the column will likely need to be replaced.

Issue 3: Split Peaks

Split peaks or shoulders can be indicative of several issues.[1]

Possible Causes & Solutions:

• Partially Blocked Inlet Frit: Debris from the sample or system can accumulate on the column's inlet frit, distorting the sample flow path.[1][4] This will typically affect all peaks in the chromatogram.[1]

  • Solution: Reverse the column and flush it to a waste container. If the problem persists, the frit or the column may need replacement.[1]

• Sample Solvent Mismatch: A significant mismatch between the sample solvent and the mobile phase can cause the sample to precipitate at the head of the column, leading to a split peak.

  • Solution: Prepare the sample in the mobile phase or a solvent with a similar elution strength.

• Co-elution with an Impurity or Degradant: The peak may be splitting due to the presence of a closely eluting compound.

  • Solution: Adjust the mobile phase composition, gradient, or temperature to improve the resolution between the two components.

• Analyte Isomers: Some nitrosamines can exist as E/Z isomers, which may be separated under certain chromatographic conditions, leading to split or broadened peaks. This separation can be sensitive to temperature and mobile phase pH.[10]

  • Solution: Experiment with different column temperatures and mobile phase pH values to see if the peaks can be merged or fully resolved.

Quantitative Data Summary

The following table provides a summary of typical starting conditions and ranges for the chromatographic analysis of Osimertinib and related compounds, which can be adapted for N-Nitroso Osimertinib method development.

Parameter	Typical Value/Range	Rationale
Column	C18, End-capped (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention for moderately polar compounds. End-capping minimizes silanol interactions.[11][12]
Mobile Phase	Acetonitrile/Methanol and a buffered aqueous phase	Common reversed-phase solvents. Buffers are essential for pH control.[11][13][14]
pH of Aqueous Phase	2.5 - 6.5	Lower pH suppresses silanol activity to reduce tailing. The specific pH should be optimized for peak shape and retention.[6][13]
Buffer	Phosphate, Formate, or Triethylamine buffer	Provides pH control. The choice of buffer can influence peak shape.[2][6][13]
Flow Rate	0.7 - 1.0 mL/min	A typical flow rate for a 4.6 mm ID column.[11][13][14]
Column Temperature	30 - 45 °C	Can influence selectivity and peak shape, especially if isomers are present.[11][12]
Detection Wavelength	~270 nm	A common UV detection wavelength for Osimertinib.[11][12]
Injection Volume	10 - 20 µL	Should be minimized to avoid overload and solvent effects.[11][12]

Experimental Protocols

Representative HPLC Method for N-Nitroso Osimertinib Analysis

This protocol is a starting point and should be optimized for your specific instrument and requirements.

• Chromatographic System: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), end-capped.

• Mobile Phase A: 0.1% Formic acid in water, adjusted to pH 3.0 with ammonium (B1175870) hydroxide.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25.1-30 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Detection: 270 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the N-Nitroso Osimertinib standard or sample in the initial mobile phase composition (80:20 Mobile Phase A:Mobile Phase B) to a concentration of approximately 10-50 µg/mL. Filter through a 0.45 µm syringe filter before injection.

Visualizations

Caption: A troubleshooting workflow for diagnosing poor peak shape in HPLC.

Caption: Chemical interactions leading to peak tailing in reversed-phase chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. Validation of Reverse Phase High-performance Liquid Chromatography Analytical Method for Osimertinib Mesylate and its Degradation Products for Osimertinib Mesylate Tablets | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 7. Instability Mechanism of Osimertinib in Plasma and a Solving Strategy in the Pharmacokinetics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. jchr.org [jchr.org]
• 12. jchr.org [jchr.org]
• 13. researchgate.net [researchgate.net]
• 14. Development and Validation of RP-HPLC Method for Routine Analysis of Osimertinib | Bangladesh Pharmaceutical Journal [banglajol.info]

Stability issues of Osimertinib in plasma and analytical solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with osimertinib (B560133). It addresses common stability issues encountered in plasma and offers analytical solutions to ensure accurate quantification.

Troubleshooting Guide & FAQs

This section is designed to provide answers to specific questions you may have during your experimental work with osimertinib.

Sample Handling and Storage

Q1: My osimertinib concentrations are lower than expected. What could be the cause?

A1: Lower than expected osimertinib concentrations are often due to its instability in plasma at room temperature and even at 2-4°C.[1][2][3] It is crucial to minimize the time plasma samples spend at ambient temperatures.

Troubleshooting Steps:

• Immediate Freezing: Plasma samples should be frozen as soon as possible after collection.[1][2] Storage at -80°C is recommended for long-term stability.[1][2][3]

• Sample Preparation on Dry Ice: Perform all sample preparation steps, such as aliquoting and addition of reagents, on dry ice to maintain a frozen state and minimize degradation.[1][2]

• Choice of Anticoagulant: EDTA-plasma has been shown to slow down the degradation of osimertinib compared to serum.[1][2]

Q2: I've noticed a significant decrease in osimertinib levels in my plasma samples after a few freeze-thaw cycles. Is this normal?

A2: While some studies have shown osimertinib to be stable for up to four freeze-thaw cycles when stored at -80°C[4], repeated freezing and thawing can still contribute to degradation. It is best practice to aliquot plasma samples into single-use tubes after the first thaw to avoid multiple freeze-thaw cycles.

Q3: Can I store my plasma samples at -20°C?

A3: For long-term storage, -80°C is the recommended temperature to ensure the stability of osimertinib in plasma.[1][2][3][4] While some data suggests stability at -80°C for at least 30 days[4], storing at -20°C may not be sufficient to prevent degradation over extended periods.

Analytical Method

Q4: What is the primary cause of osimertinib instability in plasma?

A4: Research suggests that the instability of osimertinib in plasma is primarily due to a Michael addition reaction.[5][6][7] The acrylamide (B121943) group in osimertinib acts as a Michael acceptor and can react with nucleophiles, such as the free cysteine present in plasma proteins.[5][6][7]

Q5: How can I prevent the degradation of osimertinib during sample preparation?

A5: Several strategies can be employed to minimize degradation during sample preparation:

• Protein Precipitation with Acetonitrile (B52724): This is a common and effective method. Acetonitrile not only precipitates plasma proteins but has also been shown to maintain the stability of osimertinib and its metabolites in plasma.[5][6]

• Acidification: Acidifying the plasma or serum samples can enhance the stability of osimertinib.[1][2][5]

• Keeping Samples Cold: As mentioned previously, performing all sample preparation steps on dry ice is critical.[1][2]

Q6: I am developing an LC-MS/MS method for osimertinib. What are some key considerations?

A6: For a robust and sensitive LC-MS/MS method for osimertinib quantification, consider the following:

• Internal Standard (IS): The use of a suitable internal standard is crucial for accurate quantification. Propranolol (B1214883) and pazopanib (B1684535) have been successfully used as internal standards in published methods.[1][8]

• Chromatography: A C18 column is commonly used for the chromatographic separation of osimertinib and its metabolites.[1][8][9]

• Mobile Phase: A typical mobile phase consists of a gradient of acetonitrile and water with a modifier like formic acid or ammonium (B1175870) acetate.[1][8][9]

• Ionization: Electrospray ionization (ESI) in the positive ion mode is generally used for the detection of osimertinib.[1][8]

Quantitative Data Summary

The following tables summarize stability data for osimertinib in plasma under various conditions as reported in the literature.

Table 1: Stability of Osimertinib in Plasma at Different Temperatures

Temperature	Matrix	Duration	Stability	Reference
Room Temperature	Human Serum	Not specified	Reduced stability	[1][2]
2-4°C	Human Serum	Not specified	Reduced stability	[1][2]
Room Temperature	Rat Plasma	6 hours	Stable	[4]
Room Temperature	Human Plasma	Not specified	Poorly stable	[10]
-80°C	Human Serum	Not specified	Stable	[1]
-80°C	Rat Plasma	30 days	Stable	[4][11]

Table 2: Effect of Anticoagulant and Additives on Osimertinib Stability

Matrix	Additive	Effect on Stability	Reference
EDTA-Plasma	-	Slowed degradation	[1][2]
Human Serum	Acidification	Enhanced stability	[1][2][5]
Rat Plasma	Acetonitrile	Maintained stability	[5][6]

Key Experimental Protocols

Protocol 1: Plasma Sample Collection and Processing

• Collect whole blood samples in tubes containing EDTA as the anticoagulant.

• Immediately place the blood collection tubes on ice or in a refrigerated centrifuge.

• Within 30 minutes of collection, centrifuge the blood samples at approximately 1,500 x g for 10 minutes at 4°C to separate the plasma.[8]

• Carefully aspirate the plasma supernatant without disturbing the buffy coat.

• Immediately freeze the plasma samples in polypropylene (B1209903) tubes at -80°C until analysis.

Protocol 2: Sample Preparation using Protein Precipitation

• Thaw frozen plasma samples on dry ice.

• In a clean microcentrifuge tube, add 100 µL of plasma.

• Add an appropriate volume of internal standard solution (e.g., 10 µL of 200 ng/mL propranolol in methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[12]

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.[12]

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Visualizations

Signaling Pathway```dot

Caption: Workflow for Osimertinib quantification in plasma.

Troubleshooting Logic

Caption: Troubleshooting decision tree for low Osimertinib recovery.

References

• 1. Validation of an analytical method using HPLC-MS/MS to quantify osimertinib in human plasma and supplementary stability results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of an analytical method using HPLC-MS/MS to quantify osimertinib in human plasma and supplementary stability results [dspace.library.uu.nl]
• 3. benchchem.com [benchchem.com]
• 4. Determination of osimertinib concentration in rat plasma and lung/brain tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Instability Mechanism of Osimertinib in Plasma and a Solving Strategy in the Pharmacokinetics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Instability Mechanism of Osimertinib in Plasma and a Solving Strategy in the Pharmacokinetics Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. payeshdarou.ir [payeshdarou.ir]
• 9. researchgate.net [researchgate.net]
• 10. A Validated Assay to Quantify Osimertinib and Its Metabolites, AZ5104 and AZ7550, from Microsampled Dried Blood Spots and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An Accurate and Effective Method for Measuring Osimertinib by UPLC-TOF-MS and Its Pharmacokinetic Study in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of Osimertinib, Aumolertinib, and Furmonertinib in Human Plasma for Therapeutic Drug Monitoring by UPLC-MS/MS [mdpi.com]

Technical Support Center: Selection and Application of Nitrite Scavengers in Drug Synthesis

This guide is intended for researchers, scientists, and drug development professionals. It provides detailed information on the selection of appropriate nitrite (B80452) scavengers, troubleshooting common issues, and standardized protocols for evaluating their effectiveness.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using a nitrite scavenger in drug synthesis?

A1: The primary purpose of using a nitrite scavenger is to mitigate the risk of N-nitrosamine formation.[1][2][3] N-nitrosamines are a class of compounds that are considered potential human carcinogens.[4] They can form during drug substance synthesis or in the final drug product when a secondary or tertiary amine reacts with a nitrosating agent, which is often derived from nitrite impurities under acidic conditions.[2][3] Nitrite scavengers are compounds that react with these nitrite impurities, converting them into less reactive species and thus preventing the formation of harmful nitrosamines.[5][6][7]

Q2: What are the most common nitrite scavengers used in the pharmaceutical industry?

A2: A variety of nitrite scavengers are utilized, with the choice depending on the specific chemical environment and regulatory acceptance. Commonly used scavengers include:

• Antioxidants: Ascorbic acid (Vitamin C) and its salts (e.g., sodium ascorbate), and alpha-tocopherol (B171835) (Vitamin E) are widely used due to their effectiveness and favorable safety profiles.[4][8][9][10]

• Sulfur-based compounds: L-cysteine is another effective scavenger.[1][2]

• Amine-based compounds: Para-aminobenzoic acid (PABA), sulfamic acid, and urea (B33335) have also been shown to be effective nitrite scavengers.[2][11]

Q3: How do nitrite scavengers work?

A3: Nitrite scavengers function through different mechanisms, but the most common is the reduction of the nitrosating agent. For instance, ascorbic acid reduces nitrite to nitric oxide (NO), a less reactive species in the context of nitrosamine (B1359907) formation.[5][6][12] Other scavengers, like sulfamic acid, react with nitrous acid to produce nitrogen gas, effectively removing the nitrosating agent from the reaction mixture.[13][14][15]

Q4: Are there any regulatory guidelines on the use of nitrite scavengers?

A4: Regulatory bodies like the FDA have acknowledged the use of nitrite scavengers as a valid strategy for mitigating nitrosamine formation.[4][9] The FDA has specifically mentioned ascorbic acid and alpha-tocopherol as potential inhibitors.[4] It is crucial to use scavengers that are considered safe and are listed on the FDA's inactive ingredient database for the intended dosage form.[3][16]

Troubleshooting Guide

Problem 1: The selected nitrite scavenger is not effectively reducing nitrosamine formation.

Possible Cause	Troubleshooting Step
Incorrect pH	The efficiency of many scavengers is highly pH-dependent. For example, ascorbic acid is more effective in weakly acidic conditions, while sulfamic acid requires a more acidic environment (pH ~1.7).[14][15] Verify the pH of your reaction mixture and adjust if necessary. Consider selecting a scavenger with an optimal pH range that matches your process conditions.
Insufficient Scavenger Concentration	The stoichiometry of the scavenging reaction is critical. Ensure that the molar ratio of the scavenger to the potential nitrite concentration is sufficient. It is often recommended to use a molar excess of the scavenger.[2]
Poor Solubility or Distribution	In solid dosage forms, the scavenger must be in close proximity to the nitrite source to be effective. Poor mixing or differences in particle size can limit its efficacy.[16] For liquid-phase reactions, ensure the scavenger is fully dissolved.
Incompatible Reaction Conditions	High temperatures can affect the stability and efficacy of some scavengers.[5] Review the stability of your chosen scavenger under your specific reaction conditions.
Scavenger Reactivity	The inherent reactivity of the scavenger may not be sufficient for your system. For instance, while both are effective, L-cysteine may exhibit faster scavenging kinetics than ascorbic acid in some cases.[17] Consider screening a panel of scavengers to find the most effective one for your specific amine and matrix.

Problem 2: An unexpected byproduct is formed after adding the nitrite scavenger.

Possible Cause	Troubleshooting Step
Reaction of Scavenger with API or Excipients	The scavenger itself might be reacting with other components in your formulation. Conduct compatibility studies with the scavenger and individual components of your drug product.
Degradation of the Scavenger	Under certain conditions (e.g., high temperature, presence of oxygen), the scavenger may degrade into other compounds. Analyze for potential degradation products of the scavenger.
Side Reactions of the Scavenging Process	The reaction between the scavenger and nitrite can sometimes lead to minor byproducts. For example, the reaction of ascorbic acid with nitrite primarily forms dehydroascorbic acid and nitric oxide, but other minor products could form under specific conditions.[6][12] Characterize any unknown impurities to understand their origin.

Data Presentation: Comparison of Common Nitrite Scavengers

Scavenger	Mechanism of Action	Optimal pH	Reaction Products	Key Considerations
Ascorbic Acid	Reduces nitrite to nitric oxide (NO)	Weakly acidic (most effective at lower pH)[5]	Dehydroascorbic acid, nitric oxide (NO)[12]	Widely used, favorable safety profile.[9] Efficacy can be influenced by the presence of oxygen.[5]
Sulfamic Acid	Reacts with nitrous acid to form nitrogen gas (N₂)	Acidic (e.g., pH ~1.7)[14][15]	Nitrogen gas (N₂), sulfuric acid (H₂SO₄)[13][18]	Very effective and fast-acting in acidic conditions.[14][15] The formation of sulfuric acid may require subsequent neutralization.
Urea	Reacts with nitrous acid	Acidic	Carbon dioxide (CO₂), nitrogen gas (N₂)	Can be an effective scavenger.
L-Cysteine	Reduces nitrite	Acidic	Cysteine disulfide, nitric oxide (NO)	Highly effective, may have faster kinetics than ascorbic acid in some cases.[17] Can have an unpleasant odor.[17]
p-Aminobenzoic Acid (PABA)	Diazotization reaction with nitrite	Acidic	Diazonium salt (unstable)	Shown to be an effective inhibitor in both solution and solid-state.
Alpha-tocopherol	Reduces nitrosating agents	Broad range	Oxidized tocopherol derivatives	Fat-soluble, suitable for lipid-based formulations.[9]

Mandatory Visualizations

Nitrosamine Formation and Mitigation Pathway

Caption: Pathway of N-nitrosamine formation and its mitigation by a nitrite scavenger.

Workflow for Selecting a Nitrite Scavenger

Caption: Decision workflow for the selection of an appropriate nitrite scavenger.

Experimental Protocols

Protocol 1: Evaluation of Nitrite Scavenger Efficiency in Solution

Objective: To determine the effectiveness of a nitrite scavenger in reducing nitrite concentration in a liquid phase.

Materials:

• Nitrite scavenger to be tested

• Sodium nitrite (NaNO₂)

• Buffer solution of the desired pH

• Deionized water

• Analytical method for nitrite quantification (e.g., HPLC-UV or Griess test)

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of sodium nitrite in deionized water (e.g., 1000 ppm).

  • Prepare a stock solution of the nitrite scavenger in the chosen buffer at a concentration that will result in the desired molar excess when mixed with the nitrite solution.

• Reaction Setup:

  • In a reaction vessel, add the appropriate volume of the buffer solution.

  • Add the desired volume of the scavenger stock solution and mix well.

  • Initiate the reaction by adding the sodium nitrite stock solution to achieve the target initial nitrite concentration.

  • Maintain the reaction at a constant, defined temperature with stirring.

• Sampling and Analysis:

  • Withdraw aliquots from the reaction mixture at predetermined time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Immediately quench the reaction if necessary (e.g., by rapid pH adjustment, though this depends on the scavenger and analytical method).

  • Analyze the samples for residual nitrite concentration using a validated analytical method (see Protocol 2 or 3).

• Data Analysis:

  • Plot the concentration of nitrite versus time.

  • Calculate the percentage of nitrite scavenged at each time point relative to the initial concentration.

  • Determine the reaction kinetics if desired.

Protocol 2: Quantification of Residual Nitrite by HPLC-UV

Objective: To quantify the concentration of nitrite in a sample using High-Performance Liquid Chromatography with UV detection.

Instrumentation and Reagents:

• HPLC system with a UV detector

• Reversed-phase C18 column or a suitable ion-exchange column

• Mobile phase (e.g., a buffered aqueous solution, potentially with an organic modifier like methanol)[19]

• Sodium nitrite standard

• Deionized water

• Sample diluent (e.g., deionized water or mobile phase)

Procedure:

• Preparation of Standards:

  • Prepare a stock solution of sodium nitrite in deionized water (e.g., 100 µg/mL).

  • Create a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples (e.g., 0.025 to 5 µg/mL).

• Sample Preparation:

  • Dissolve the drug substance or product in deionized water to a known concentration (e.g., 1 mg/mL).

  • If the sample contains insoluble excipients, centrifuge and filter the solution through a 0.2 µm filter.

• Chromatographic Conditions:

  • Set the column temperature (e.g., 30 °C).

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 0.8 mL/min).[19]

  • Set the UV detector to the appropriate wavelength for nitrite detection (typically around 210-220 nm).[20][21]

• Analysis:

  • Inject the standards to generate a calibration curve.

  • Inject the prepared samples.

• Data Processing:

  • Integrate the peak corresponding to nitrite.

  • Calculate the concentration of nitrite in the samples using the calibration curve.

Protocol 3: Quantification of Residual Nitrite using the Griess Test

Objective: To determine the nitrite concentration in a sample colorimetrically using the Griess reaction.

Materials:

• Griess Reagent: A solution typically containing sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine in an acidic solution (e.g., phosphoric acid).[22][23]

• Sodium nitrite standard

• Deionized water

• Spectrophotometer or microplate reader capable of measuring absorbance at ~540 nm.[24]

Procedure:

• Preparation of Nitrite Standards:

  • Prepare a stock solution of sodium nitrite in deionized water.

  • Create a series of standards with concentrations ranging from approximately 1 to 100 µM.[25]

• Sample Preparation:

  • Dilute the samples with deionized water to ensure the nitrite concentration falls within the range of the standard curve.

  • For samples with high protein content (e.g., serum), deproteinization may be necessary.[24]

• Assay:

  • In a microplate or cuvette, add a specific volume of the standard or sample.

  • Add the Griess reagent to each well/cuvette.[25]

  • Mix and incubate at room temperature for a specified time (e.g., 10-30 minutes) to allow for color development.[24][25]

• Measurement:

  • Measure the absorbance of the samples and standards at approximately 548 nm.[25]

• Calculation:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the nitrite concentration in the samples from the standard curve.

References

• 1. Nitrite Scavengers in Solution and Solid State - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. psecommunity.org [psecommunity.org]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Use of ascorbic acid to inhibit nitrosation: kinetic and mass transfer considerations for an in vitro system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. earthwormexpress.com [earthwormexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. dsm.com [dsm.com]
• 9. dsm-firmenich.com [dsm-firmenich.com]
• 10. N-nitrosamine Mitigation with Nitrite Scavengers in Oral Pharmaceutical Drug Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Sulfamic acid - Wikipedia [en.wikipedia.org]
• 14. collaborate.princeton.edu [collaborate.princeton.edu]
• 15. Removal of nitrite with sulfamic acid for nitrate N and O isotope analysis with the denitrifier method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. dsm-firmenich.com [dsm-firmenich.com]
• 17. irf.fhnw.ch [irf.fhnw.ch]
• 18. researchgate.net [researchgate.net]
• 19. jfda-online.com [jfda-online.com]
• 20. pjps.pk [pjps.pk]
• 21. jptcp.com [jptcp.com]
• 22. Griess test - Wikipedia [en.wikipedia.org]
• 23. Griess Reagent System Protocol [promega.com]
• 24. sigmaaldrich.cn [sigmaaldrich.cn]
• 25. documents.thermofisher.com [documents.thermofisher.com]

Validating purification steps for efficient removal of nitrosamines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in validating purification steps for the efficient removal of nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of validating nitrosamine purification steps?

The primary goal is to scientifically demonstrate and document that a manufacturing process's purification steps can consistently and effectively remove nitrosamine impurities to acceptable levels, ensuring the final Active Pharmaceutical Ingredient (API) or drug product is safe for patient use. This involves quantifying the removal capacity of each relevant step and ensuring the process is robust and reproducible.

Q2: What are the key regulatory expectations for nitrosamine clearance validation?

Regulatory bodies such as the FDA and EMA expect a comprehensive risk assessment to identify potential nitrosamine impurities.[1][2][3][4] If a risk is identified, confirmatory testing is required.[2][3] For processes where nitrosamines could be present, manufacturers must demonstrate effective control and removal. This is often achieved through clearance or "spiking" studies, where a known amount of a nitrosamine is introduced into the process stream and its removal is monitored through subsequent purification steps. The concept of a "purge factor," which quantifies the reduction of an impurity at a specific process stage, is a critical component of this validation.[5][6][7][8][9]

Q3: What are common purification techniques for removing nitrosamines?

Common purification techniques effective in removing nitrosamines include:

• Crystallization: This is a highly effective method for rejecting impurities, including nitrosamines. The efficiency depends on factors like solvent choice, cooling rate, and the physicochemical properties of the API and the nitrosamine.

• Chromatography: Various chromatographic techniques, such as preparative HPLC, can be employed to separate nitrosamines from the API based on differences in their physical and chemical properties.

• Extraction (Liquid-Liquid Wash): Aqueous washes can be effective for removing water-soluble nitrosamines from an organic phase containing the API, although the efficiency is highly dependent on the partition coefficient of the specific nitrosamine.[6]

• Distillation: For volatile nitrosamines, distillation can be a viable removal strategy, particularly during solvent recovery steps.[1]

Q4: What is a "purge factor" and how is it calculated?

A purge factor quantifies the ability of a process step to remove an impurity.[8] It is calculated as the ratio of the impurity concentration in the starting material to its concentration in the product of that process step. A higher purge factor indicates more efficient removal. For example, a purge factor of 10 means that 90% of the impurity was removed.[9] Theoretical purge factors can be estimated based on the physicochemical properties of the nitrosamine (e.g., solubility, volatility, reactivity) and the process conditions, but they should be confirmed by experimental data.[5][6][9]

Troubleshooting Guide

Issue 1: Inconsistent or Low Purge Factor for a Crystallization Step

Question: My validation studies show a low and variable purge factor for N-nitrosodimethylamine (NDMA) during the crystallization of my API. What could be the cause and how can I troubleshoot this?

Answer:

Several factors can contribute to poor nitrosamine clearance during crystallization. Here's a systematic approach to troubleshooting:

• Physicochemical Properties:

  • Solubility: NDMA and N-nitrosodiethylamine (NDEA) are soluble in both water and many organic solvents.[6] If the nitrosamine has similar solubility to your API in the chosen solvent system, co-precipitation can occur.

  • Action: Evaluate different solvent/anti-solvent systems to maximize the solubility difference between the API and the nitrosamine.

• Crystallization Process Parameters:

  • Cooling Rate: Rapid cooling can lead to the entrapment of impurities within the crystal lattice.

  • Action: Experiment with slower cooling rates to allow for more selective crystallization of the API.

  • Supersaturation: High levels of supersaturation can increase the likelihood of impurity incorporation.

  • Action: Optimize the addition rate of anti-solvent or the cooling profile to control supersaturation.[10][11]

  • Agitation: Inadequate mixing can lead to localized areas of high supersaturation.

  • Action: Ensure consistent and appropriate agitation throughout the crystallization process.

• API Crystal Properties:

  • Crystal Defects: Imperfections in the crystal lattice can create sites where nitrosamine molecules can be trapped.

  • Action: Employ techniques that promote the growth of higher quality crystals with fewer defects.

Workflow for Troubleshooting Low Crystallization Purge Factor:

Caption: Troubleshooting workflow for low nitrosamine purge factor in crystallization.

Issue 2: Nitrosamine Detected After a Purification Step Where it Was Previously Undetectable

Question: After confirming the absence of a particular nitrosamine post-chromatography, it was detected in a later downstream step. What are the potential root causes?

Answer:

This scenario suggests either cross-contamination or the formation of the nitrosamine after the purification step. Consider the following:

• Cross-Contamination:

  • Shared Equipment: Inadequate cleaning of shared equipment can introduce nitrosamines from a different process.

  • Action: Review cleaning validation protocols and ensure they are effective for removing nitrosamines.

  • Recovered Materials: The use of recovered solvents, reagents, or catalysts can be a source of contamination if not properly purified and tested.[1][2]

  • Action: Implement stringent quality control measures for all recovered materials.

• Downstream Formation:

  • Presence of Precursors: The purified material may still contain precursors (amines and nitrosating agents) that can react to form nitrosamines under certain conditions (e.g., pH, temperature) in subsequent steps.

  • Action: Re-evaluate the risk assessment for downstream processes. Identify and control potential sources of amines and nitrosating agents. Consider the introduction of scavengers if the risk cannot be eliminated.

  • Degradation: The API or other components in the mixture might degrade to form amines that can then be nitrosated.

  • Action: Investigate the stability of the API and intermediates under the conditions of the downstream processing steps.

Logical Diagram for Investigating Downstream Nitrosamine Appearance:

Caption: Decision tree for investigating the reappearance of nitrosamines.

Data on Purification Efficiency

The efficiency of nitrosamine removal is highly dependent on the specific nitrosamine, the API, and the process conditions. The following tables provide illustrative data on the effectiveness of different purification techniques.

Table 1: Illustrative Purge Factors for Common Purification Steps

Purification Step	Nitrosamine	Typical Purge Factor Range	Key Influencing Factors
Crystallization	NDMA, NDEA	2 - 50	Solvent/anti-solvent system, cooling rate, supersaturation, API solubility
Preparative HPLC	Various	10 - >100	Column chemistry, mobile phase composition, loading
Aqueous Wash	NDMA	1.5 - 5	Partition coefficient (LogP), pH, number of washes
Distillation	NDMA (volatile)	5 - 20	Boiling point difference, relative volatility, still configuration

Note: These are generalized values. Actual purge factors must be determined experimentally for each specific process.

Table 2: Impact of Crystallization Solvent on NDMA Removal (Hypothetical Case Study)

Solvent System	API Solubility (g/L)	NDMA Solubility (g/L)	Experimental Purge Factor
Methanol/Water	150	500	3
Isopropanol/Heptane	80	10	25
Ethyl Acetate	120	5	40

Experimental Protocols

Protocol 1: Validation of Nitrosamine Clearance via a Spiking Study

Objective: To experimentally determine the purge factor for a specific nitrosamine in a given purification step (e.g., crystallization).

Materials:

• Process intermediate solution prior to the purification step.

• Certified reference standard of the target nitrosamine.

• Validated analytical method for nitrosamine quantification (e.g., LC-MS/MS).

Procedure:

• Preparation of Spiked Solution:

  • Accurately weigh a known amount of the process intermediate solution.

  • Calculate the amount of nitrosamine standard needed to achieve a target concentration (typically a worst-case scenario level).

  • Prepare a stock solution of the nitrosamine in a suitable solvent.

  • Spike the process intermediate solution with the nitrosamine stock solution.

  • Homogenize the spiked solution thoroughly.

• Sampling of Starting Material:

  • Take a representative sample of the spiked intermediate solution.

  • Analyze the sample in triplicate using the validated analytical method to determine the initial nitrosamine concentration (Cinitial).

• Execution of the Purification Step:

  • Process the entire spiked solution through the purification step (e.g., perform the crystallization) following the established manufacturing procedure.

  • Collect the purified product (e.g., the filtered and dried crystals) and the mother liquor separately.

• Sampling of Purified Product and Waste Streams:

  • Accurately weigh the final purified product.

  • Take representative samples of the purified product and the mother liquor.

  • Analyze these samples in triplicate to determine the final nitrosamine concentration in the product (Cfinal) and in the waste stream.

• Calculation of the Purge Factor:

  • Purge Factor = Cinitial / Cfinal

  • Also, perform a mass balance calculation to account for the nitrosamine in the waste streams, which helps to validate the experimental results.

Workflow for a Nitrosamine Spiking Study:

Caption: Experimental workflow for a nitrosamine clearance (spiking) study.

References

• 1. fda.gov [fda.gov]
• 2. FDA Issues Revised Guidance On Controlling Nitrosamine Impurities In Pharmaceuticals [pharmaceuticalonline.com]
• 3. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. aifa.gov.it [aifa.gov.it]
• 5. Background on Purging Factor Calculation for your Risk Assessment - Risk Assessment Strategy / Tools & Technology - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Theoretical 'Purge Factor' - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. veeprho.com [veeprho.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mt.com [mt.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Minimizing On-Column Artifact Formation in GC-MS Analysis

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize the formation of on-column artifacts during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of artifacts in GC-MS analysis?

Artifacts in GC-MS can originate from numerous sources, compromising data quality and leading to misinterpretation of results.[1][2] The primary sources include:

• Sample Preparation: Contaminants from solvents, reagents, or glassware can be introduced. Derivatization procedures, while often necessary, can also produce unexpected by-products.[1][3][4]

• Injection Port: The high temperatures in the injector can cause thermal decomposition of labile compounds.[1][5] Contamination can also arise from septum bleed (release of siloxanes from the septum) or accumulation of non-volatile residues from previous injections.[1][2][6]

• GC Column: Degradation of the stationary phase at high temperatures, known as column bleed, is a common source of baseline noise and artifact peaks (typically siloxanes).[1]

• Carrier Gas: Impurities in the carrier gas (e.g., oxygen, moisture, hydrocarbons) can degrade the column's stationary phase, especially at high temperatures.[2][7]

• System Contamination: Carryover from previous analyses, where compounds from a prior injection appear in a subsequent run, is a frequent issue.[2][6][8]

Q2: I'm seeing unexpected, sharp peaks in my chromatogram, even in blank runs. What are "ghost peaks" and how can I eliminate them?

These are likely "ghost peaks," which are sharp, well-defined peaks that appear in analyses but are not part of the injected sample.[8][9] They typically originate from contamination introduced at the "front" of the system, such as the injection port.[8][9]

Troubleshooting Steps:

• Isolate the Source: Perform a systematic blank analysis. First, run a solvent blank. If the peaks are present, the contamination is likely not from your sample matrix.[2] Next, perform a "no-injection" run where the method runs without any injection.[8] If the peaks still appear, the source is likely the carrier gas or contamination within the GC system itself. If they disappear, the source is related to the syringe, solvent, or injection process.[2]

• Check Consumables:

  • Septum: Replace the injection port septum, as it can release contaminants (septum bleed).[1]

  • Syringe: The autosampler syringe may be contaminated. Clean it thoroughly or replace it.[2][6]

  • Vials/Solvents: Ensure high-purity solvents and clean vials are used.[6]

• Inlet Maintenance: Clean the injection port liner or replace it. Non-volatile residues from previous samples can accumulate and act as a source of ghost peaks.[10][11]

• Carrier Gas: Check for impurities in the carrier gas line by running the GC at a low temperature for an extended period and then running a blank. If the ghost peaks are larger, it indicates contaminants are accumulating from the gas.[2][6] Ensure high-purity gas and functioning traps are in use.

Q3: My chromatogram shows broad humps or peaks that appear in subsequent runs. What is "carryover" and how is it different from ghost peaks?

Carryover refers to material from a previous injection that did not elute during its run and subsequently appears in later chromatograms.[8] Unlike sharp ghost peaks, carryover peaks are often broad and may look like a hump in the baseline.[8][9] This occurs when compounds, particularly high-boiling or semi-volatile ones, are retained in the column or inlet and elute slowly over time.[12]

Solutions:

• Increase Final Oven Temperature: Extend the temperature program to a higher final temperature to ensure all compounds elute from the column.

• Extend Run Time: Increase the hold time at the final temperature to allow strongly retained compounds to elute.[8]

• Perform a Bake-Out: After a sequence of samples, run a high-temperature "bake-out" method with no injection to clean the column.

• Inlet Maintenance: Regularly clean or replace the inlet liner to remove non-volatile residues.[10]

Q4: My analyte is thermally sensitive. How can I prevent it from degrading in the injection port?

Thermal decomposition in the hot injector is a common source of artifacts, creating peaks that do not represent the original sample composition.[1][5]

Strategies to Minimize Thermal Degradation:

• Lower Injection Temperature: Use the lowest possible injection port temperature that still allows for efficient volatilization of your target analytes.[1][13]

• Use a Deactivated Liner: Employ a highly inert or deactivated inlet liner to minimize catalytic degradation on active sites.[10][11]

• On-Column Injection: If available, use a cool on-column injection technique. This method deposits the sample directly onto the column at a low temperature, avoiding exposure to the hot injector entirely.[1][13]

The following table illustrates the effect of injection port temperature on the degradation of a thermally labile compound.

Injection Port Temp. (°C)	Analyte Peak Area (%)	Degradation Product Peak Area (%)
200	98.5	1.5
250	85.2	14.8
300	60.7	39.3
Caption: Illustrative data showing increased analyte degradation with higher injection port temperatures.

Q5: What causes peak tailing and fronting, and how can I achieve better peak shape?

Poor peak shape can compromise resolution and integration accuracy.[10][14]

• Peak Tailing: This is often caused by active sites in the system that interact undesirably with polar analytes.[10] Common causes include a contaminated or active inlet liner, contamination at the head of the column, or a poorly cut column.[10][15] To resolve this, perform inlet maintenance, trim the first 10-20 cm from the front of the column, or use a more inert column.[10]

• Peak Fronting: This is most commonly a result of column overload, where too much sample has been injected.[10][16] The stationary phase becomes saturated, causing excess analyte to travel faster through the column.[10] To fix this, dilute the sample or increase the split ratio.

Troubleshooting Workflows & Diagrams

Artifact Source Identification

This diagram outlines the logical process for identifying the source of common GC-MS artifacts.

Caption: Logical workflow for troubleshooting the source of GC-MS artifacts.

Derivatization Artifact Workflow

Derivatization is a common source of unexpected peaks. This workflow helps troubleshoot these specific artifacts.[3][4]

Caption: Troubleshooting workflow for artifacts from derivatization reactions.

Key Experimental Protocols

Protocol 1: Proper GC Column Conditioning

Conditioning a new GC column is critical to remove residual solvents and impurities from the manufacturing process and to ensure a stable, low-bleed baseline.[17][18]

Procedure:

• Installation (Inlet Only): Install the new column into the injector port. Do not connect the other end to the detector.[19] This prevents bleed products from contaminating the MS source.[17]

• Purge: Turn on the carrier gas and purge the column at room temperature for 15-30 minutes.[19][20] This removes any oxygen that entered the column during installation.[20] Use an electronic leak detector to ensure the inlet fitting is leak-free.[20]

• Heating Program:

  • Set the oven temperature to 40-50°C.

  • Program a temperature ramp of 5-10°C per minute up to the conditioning temperature.[17][19] This temperature should be about 20°C above the highest temperature you will use in your analytical method, but must not exceed the column's maximum isothermal temperature limit.[20]

• Hold: Hold the column at the conditioning temperature for 1-2 hours.[17][19] For columns with thick stationary phases (>0.5 µm) or longer lengths (>30 m), a longer conditioning time may be necessary.[19]

• Cool Down and Connect: Cool the oven down. Turn off the carrier gas temporarily and connect the column to the MS detector.

• Verify: Re-establish gas flow and heat the oven to your method's starting temperature. Run a blank analysis to confirm a stable, low-noise baseline.[19]

Column Phase Thickness	Recommended Hold Time at Max Temp.
< 0.5 µm	1 - 2 hours
0.5 - 1.0 µm	2 - 4 hours
> 1.0 µm	4 - 8 hours
Caption: General column conditioning times based on stationary phase film thickness.[19][20]

Protocol 2: Routine Inlet Maintenance

Regular inlet maintenance is the most effective way to prevent issues related to contamination, peak tailing, and analyte degradation.

Procedure:

• Cool Down: Ensure the injector, oven, and all heated zones are cool and the carrier gas is turned off.

• Remove Column: Carefully remove the GC column from the inlet.

• Disassemble Inlet: Open the injector and remove the septum nut, septum, and inlet liner. Use ceramic or inert forceps to avoid scratching the liner.

• Clean/Replace:

  • Septum: Replace with a new, high-quality septum. Do not overtighten the septum nut, as this can cause coring and leaks.

  • Liner: Replace the liner with a new, deactivated liner of the same type. If reusing, ensure it is thoroughly cleaned via sonication in appropriate solvents.

  • O-Ring: Inspect the liner's O-ring for signs of wear or cracking and replace if necessary.

  • Gold Seal (if applicable): Inspect the gold-plated seal at the base of the inlet and replace if it is dirty or damaged.[17]

• Reassemble: Reassemble the inlet in the reverse order.

• Reinstall Column: Trim 5-10 cm from the front of the column to remove any accumulated non-volatile residues or active sites. Reinstall the column to the correct depth in the inlet.

• Leak Check: Turn on the carrier gas and perform a thorough leak check of all fittings using an electronic leak detector. This is a critical step to prevent oxygen from entering the system and damaging the column.[7]

References

• 1. Reducing GC-MS Artifacts in Sample-rich Matrices [eureka.patsnap.com]
• 2. agilent.com [agilent.com]
• 3. littlemsandsailing.wordpress.com [littlemsandsailing.wordpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Flinders Academic Commons [fac.flinders.edu.au]
• 6. academic.oup.com [academic.oup.com]
• 7. agilent.com [agilent.com]
• 8. GC Troubleshooting—Carryover and Ghost Peaks [restek.com]
• 9. youtube.com [youtube.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. shimadzu.co.uk [shimadzu.co.uk]
• 12. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. agilent.com [agilent.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. m.youtube.com [m.youtube.com]
• 19. researchgate.net [researchgate.net]
• 20. How to Condition a New Capillary GC Column [restek.com]

Reference Data & Comparative Studies

A Comparative Analysis of LC-MS and GC-MS for the Quantification of N-Nitroso Osimertinib

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. N-Nitroso Osimertinib, a potential impurity related to the targeted cancer therapy drug Osimertinib, requires sensitive and reliable analytical methods for its detection and quantification at trace levels. This guide provides a comparative analysis of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of N-Nitroso Osimertinib.

At a Glance: LC-MS vs. GC-MS for N-Nitroso Osimertinib

Feature	LC-MS/MS	GC-MS/MS
Applicability to N-Nitroso Osimertinib	Highly Suitable	Likely Unsuitable (Direct Injection)
Analyte Volatility Requirement	Not required	Required
Thermal Stability Requirement	Not critical	High thermal stability needed
Sample Preparation	Simple (dissolution, filtration)	Potentially complex (derivatization may be needed)
Sensitivity	High (sub-ppb levels achievable)	High for volatile analytes
Selectivity	High	High
Established Methods for Similar Analytes	Numerous methods for non-volatile nitrosamines and Osimertinib exist.[1][2][3][4][5]	Established for volatile/semi-volatile nitrosamines.[6][7][8][9]

Executive Summary

For the analysis of N-Nitroso Osimertinib, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly tandem mass spectrometry (LC-MS/MS), is the recommended technique. The large molecular weight and complex structure of Osimertinib strongly suggest that its N-nitroso derivative will be non-volatile and likely thermally labile. These characteristics make direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) challenging, if not impossible, without derivatization or pyrolysis techniques, which introduce complexity and potential for analytical error.

LC-MS/MS offers a robust, sensitive, and specific method for the direct analysis of N-Nitroso Osimertinib in drug substances and products. The versatility of LC-MS allows for the separation and detection of a wide range of non-volatile and thermally sensitive compounds, making it the gold standard for this type of analysis.[2][3]

Experimental Data and Performance Comparison

While direct comparative studies for N-Nitroso Osimertinib are not publicly available, performance data for general nitrosamine analysis and for the parent drug, Osimertinib, using LC-MS/MS provide a strong basis for expected performance.

Table 1: Expected Performance Parameters for N-Nitroso Osimertinib Analysis

Parameter	LC-MS/MS (Anticipated)	GC-MS/MS (Hypothetical - Direct Injection)
Limit of Detection (LOD)	0.05 - 1 ng/mL	Not Applicable (thermal degradation likely)
Limit of Quantitation (LOQ)	0.1 - 2.0 ng/mL	Not Applicable
Linearity (r²)	> 0.999	Not Applicable
Accuracy (% Recovery)	85 - 115%	Not Applicable
Precision (% RSD)	< 15%	Not Applicable

Methodologies

Recommended: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is based on established protocols for the analysis of non-volatile nitrosamines and the parent drug, Osimertinib.

Experimental Protocol: LC-MS/MS

• Sample Preparation:

  • Accurately weigh and dissolve the sample (Osimertinib drug substance or product) in a suitable solvent (e.g., methanol/water mixture).

  • Use sonication to ensure complete dissolution.

  • Filter the sample through a 0.22 µm PVDF syringe filter into an HPLC vial.[10]

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., Inertsil ODS-3, 5 µm, 4.6 x 150 mm) is suitable for separating N-Nitroso Osimertinib from the active pharmaceutical ingredient (API) and other impurities.[11]

  • Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally suitable for large, polar molecules like N-Nitroso Osimertinib.[3] Atmospheric Pressure Chemical Ionization (APCI) can also be effective for nitrosamines and may offer improved sensitivity for some compounds.[1][12][13]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Osimertinib would need to be determined by infusing a reference standard.

Not Recommended for Direct Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Direct GC-MS analysis of N-Nitroso Osimertinib is not recommended due to the high likelihood of the compound being non-volatile and thermally unstable. The high temperatures required for GC injection and analysis would likely lead to degradation of the analyte, resulting in inaccurate or no detection.[14]

For general understanding, a typical GC-MS/MS protocol for volatile nitrosamines is provided below.

Experimental Protocol: GC-MS/MS (for volatile nitrosamines)

• Sample Preparation:

  • Dissolve the sample in an appropriate organic solvent (e.g., dichloromethane).

  • For some applications, headspace analysis may be employed where the sample is heated in a sealed vial, and the vapor is injected into the GC.[15]

• Gas Chromatography (GC) Conditions:

  • Column: A mid-polarity column (e.g., DB-624 or equivalent) is commonly used.

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 200-250 °C.

  • Oven Program: A temperature gradient starting from a low temperature (e.g., 40 °C) and ramping up to a higher temperature (e.g., 240 °C).

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electron Ionization (EI) at 70 eV.

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Visualizing the Workflow

LC-MS/MS analytical workflow.

Logical assessment of GC-MS suitability.

Conclusion

Based on the physicochemical properties inferred from its parent compound, N-Nitroso Osimertinib is best analyzed using LC-MS/MS . This technique provides the necessary sensitivity, selectivity, and compatibility with non-volatile and thermally labile compounds. While GC-MS is a powerful tool for many volatile nitrosamines, its direct application to N-Nitroso Osimertinib is highly unlikely to be successful. For researchers and drug development professionals tasked with the analysis of this potential impurity, the development and validation of a robust LC-MS/MS method is the most scientifically sound and efficient path forward.

References

• 1. Simultaneous determination of volatile and non-volatile nitrosamines in processed meat products by liquid chromatography tandem mass spectrometry using atmospheric pressure chemical ionisation and electrospray ionisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. lcms.cz [lcms.cz]
• 4. shimadzu.com [shimadzu.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. fda.gov [fda.gov]
• 11. scilit.com [scilit.com]
• 12. mdpi.com [mdpi.com]
• 13. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GC-MS/LC-MS for the Analysis of Nitrosamines - BA Sciences [basciences.com]
• 15. Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method-​ : Shimadzu (Asia Pacific) [shimadzu.com.sg]

A Comparative Guide to the Cross-Validation of Analytical Methods for Nitrosamine Quantification

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a critical focus for regulatory agencies and manufacturers worldwide. Classified as probable human carcinogens, these impurities can form during drug synthesis, manufacturing, or storage and must be controlled at trace levels. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines and acceptable intake (AI) limits, necessitating the use of highly sensitive and selective analytical methods. This guide provides an objective comparison of the most common analytical techniques for nitrosamine (B1359907) detection: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). We will delve into their performance, present supporting data, and provide detailed experimental protocols to assist professionals in selecting the most appropriate method for their needs.

**

A Comparative Genotoxicity Profile: N-Nitroso Osimertinib versus N-Nitrosodimethylamine (NDMA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxic potential of N-Nitroso Osimertinib (B560133), a potential impurity in the drug Osimertinib, and N-nitrosodimethylamine (NDMA), a well-characterized and potent genotoxic carcinogen. While extensive experimental data is available for NDMA, direct experimental genotoxicity data for N-Nitroso Osimertinib is not publicly available. Therefore, this comparison relies on the established profile of NDMA and in-silico (computer-based) predictions and structural alerts for related Osimertinib impurities to infer the potential genotoxicity of N-Nitroso Osimertinib.

Executive Summary

N-Nitrosodimethylamine (NDMA) is a potent genotoxic and carcinogenic compound that consistently produces positive results in a wide array of genotoxicity assays. Its genotoxicity is mediated by metabolic activation, primarily by cytochrome P450 enzymes, leading to the formation of highly reactive electrophilic intermediates that alkylate DNA. This results in the formation of DNA adducts, which if not repaired, can lead to mutations and chromosomal damage.[1][2][3][4][5]

In contrast, there is a lack of direct experimental evidence on the genotoxicity of N-Nitroso Osimertinib. However, in-silico toxicology assessments of degradation products of Osimertinib have indicated structural alerts for genotoxicity for some of these impurities.[6][7][8] Given that the N-nitroso functional group is a well-known structural alert for mutagenicity, N-Nitroso Osimertinib is predicted to have genotoxic potential.[9] This guide presents the available information to facilitate a preliminary comparative assessment and underscores the need for experimental testing to definitively characterize the genotoxic profile of N-Nitroso Osimertinib.

Quantitative Genotoxicity Data

Due to the absence of experimental data for N-Nitroso Osimertinib, a direct quantitative comparison with NDMA is not possible at this time. The following tables summarize the well-documented genotoxicity of NDMA and highlight the data gap for N-Nitroso Osimertinib.

Table 1: Ames Test (Bacterial Reverse Mutation Assay)

Compound	Tester Strains	Metabolic Activation (S9)	Concentration Range	Result
N-Nitroso Osimertinib	Not Reported	Not Reported	Not Reported	No Data Available
N-Nitrosodimethylamine (NDMA)	S. typhimurium TA100, TA1535; E. coli WP2 uvrA	Required	Various	Positive

Table 2: In Vitro Micronucleus Assay

Compound	Cell Line	Metabolic Activation (S9)	Concentration Range	Result
N-Nitroso Osimertinib	Not Reported	Not Reported	Not Reported	No Data Available
N-Nitrosodimethylamine (NDMA)	Various (e.g., human lymphocytes, CHO, TK6)	Required	Various	Positive

Table 3: Comet Assay (Single Cell Gel Electrophoresis)

Compound	Cell Line	Assay Conditions	Concentration Range	Result
N-Nitroso Osimertinib	Not Reported	Not Reported	Not Reported	No Data Available
N-Nitrosodimethylamine (NDMA)	Various (e.g., primary hepatocytes)	Alkaline	Various	Positive

Genotoxic Mechanism of NDMA

The genotoxicity of NDMA is a multi-step process that begins with its metabolic activation.

Metabolic activation of NDMA and subsequent DNA damage.

This metabolic activation, primarily catalyzed by the cytochrome P450 enzyme CYP2E1, transforms the relatively inert NDMA molecule into a highly reactive methyldiazonium ion.[1][2] This electrophilic species can then readily react with nucleophilic sites on DNA bases, forming DNA adducts.[10][11][12][13] The formation of these adducts, particularly O6-methylguanine, can lead to mispairing during DNA replication, resulting in G:C to A:T transition mutations.[1] If these mutations occur in critical genes, such as proto-oncogenes or tumor suppressor genes, they can contribute to the initiation of cancer.

In-Silico Genotoxicity Assessment of Osimertinib Impurities

While direct experimental data for N-Nitroso Osimertinib is lacking, computational toxicology studies have been conducted on other degradation products of Osimertinib. These in-silico models, which are recognized by regulatory bodies like the ICH M7 guideline, predict the genotoxic potential of a chemical based on its structure.[14][15] Studies on Osimertinib degradation products have revealed that some of these impurities contain "structural alerts" for mutagenicity, suggesting they have the potential to be genotoxic.[7][8] The N-nitroso group present in N-Nitroso Osimertinib is a well-established structural alert for genotoxicity.[9]

Workflow for in-silico genotoxicity prediction.

This predictive information, while not a substitute for experimental data, provides a strong rationale for prioritizing the experimental genotoxicity testing of N-Nitroso Osimertinib.

Experimental Protocols for Genotoxicity Testing

The following are detailed methodologies for key in-vitro genotoxicity assays that can be employed to experimentally determine the genotoxic potential of N-Nitroso Osimertinib.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes required for histidine or tryptophan synthesis, respectively. These bacteria cannot grow in a medium lacking the specific amino acid unless a reverse mutation (back mutation) occurs.

Methodology:

• Strain Selection: Use a panel of bacterial strains, such as S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: Conduct the assay with and without an exogenous metabolic activation system (S9 fraction), which is a liver homogenate from rats or hamsters induced with enzyme-inducing agents. This is crucial for detecting mutagens that require metabolic activation, such as nitrosamines.

• Exposure: In the plate incorporation method, the test compound, bacterial culture, and S9 mix (if used) are mixed with molten top agar (B569324) and poured onto minimal glucose agar plates. In the pre-incubation method, the mixture is incubated for a short period before being mixed with the top agar and plated.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have undergone a reverse mutation and can now grow on the minimal medium) is counted for each concentration of the test compound and compared to the solvent control. A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies.

General workflow for the Ames Test.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect chromosomal damage. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

Methodology:

• Cell Culture: Use a suitable mammalian cell line, such as human peripheral blood lymphocytes, CHO, V79, or TK6 cells.

• Treatment: Treat the cells with a range of concentrations of the test compound, with and without S9 metabolic activation.

• Cytokinesis Block (optional but recommended): Add cytochalasin B to the culture medium to block cytokinesis (the final stage of cell division), resulting in binucleated cells. This allows for the identification of cells that have undergone one nuclear division after treatment.

• Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain (e.g., Giemsa, DAPI, or acridine (B1665455) orange).

• Scoring: Using a microscope, score the frequency of micronuclei in a predetermined number of cells (typically 1000-2000 binucleated cells per concentration). A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) activity.

General workflow for the In Vitro Micronucleus Assay.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells. When damaged, the DNA migrates out of the nucleus during electrophoresis, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA).

Methodology:

• Cell Preparation: Prepare a single-cell suspension from the treated and control cell populations.

• Embedding in Agarose (B213101): Mix the cells with low-melting-point agarose and layer them onto a microscope slide pre-coated with normal-melting-point agarose.

• Lysis: Immerse the slides in a lysis solution (containing detergent and high salt) to remove cell membranes and proteins, leaving behind the DNA as "nucleoids."

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA and then subject them to electrophoresis. The alkaline conditions allow for the detection of single-strand breaks, double-strand breaks, and alkali-labile sites.

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium (B1194527) bromide) and visualize the comets using a fluorescence microscope.

• Image Analysis: Use image analysis software to quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity (% DNA in the tail), and tail moment. A dose-dependent increase in these parameters indicates DNA damage.

General workflow for the Comet Assay.

Conclusion

The available evidence strongly suggests that N-nitrosodimethylamine is a potent genotoxic agent. While direct experimental data for N-Nitroso Osimertinib is currently unavailable, the presence of the N-nitroso functional group, a known structural alert for mutagenicity, and in-silico predictions for related Osimertinib degradation products, indicate a potential for genotoxicity. This comparative guide highlights the significant data gap for N-Nitroso Osimertinib and underscores the critical need for experimental testing using standard genotoxicity assays to accurately characterize its risk profile. The provided experimental protocols offer a roadmap for researchers to undertake these necessary investigations. A thorough understanding of the genotoxic potential of N-Nitroso Osimertinib is essential for ensuring the safety of the pharmaceutical product, Osimertinib.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. hesiglobal.org [hesiglobal.org]
• 4. HEALTH EFFECTS - Toxicological Profile for N-Nitrosodimethylamine (NDMA) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Insight into in silico prediction and chemical degradation study of osimertinib mesylate by LC-HRMS and NMR: Investigation of a typical case of alkaline pH-mediated oxidative degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. qsardb.food.dtu.dk [qsardb.food.dtu.dk]
• 10. pubs.acs.org [pubs.acs.org]
• 11. DNA adduct - Wikipedia [en.wikipedia.org]
• 12. DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. stacks.cdc.gov [stacks.cdc.gov]
• 14. In silico prediction of genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking N-Nitroso Osimertinib Formation: A Comparative Guide to Storage Conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Nitroso Osimertinib (B560133) formation under various storage conditions. The data presented is synthesized from publicly available information on nitrosamine (B1359907) impurities and forced degradation studies of osimertinib to provide a representative understanding of potential stability issues. Detailed experimental protocols for key analytical procedures are also included.

Executive Summary

The formation of N-Nitroso Osimertinib, a potential genotoxic impurity, is a critical concern in the manufacturing and storage of osimertinib drug products. This guide benchmarks the propensity for N-Nitroso Osimertinib formation under different storage conditions, including elevated temperature, humidity, and light exposure, as well as the influence of packaging materials. Understanding these factors is paramount for ensuring the safety, efficacy, and regulatory compliance of osimertinib formulations.

Data Presentation: N-Nitroso Osimertinib Formation Under Stress Conditions

The following tables summarize the hypothetical, yet plausible, quantitative data on the formation of N-Nitroso Osimertinib from an osimertinib drug product under various storage conditions. This data is intended to be representative and highlights the comparative impact of different environmental factors.

Table 1: Effect of Temperature and Humidity on N-Nitroso Osimertinib Formation (Duration: 6 Months)

Storage Condition	Temperature (°C)	Relative Humidity (%)	N-Nitroso Osimertinib (% of initial Osimertinib)
Long-Term	25	60	0.05
Intermediate	30	65	0.12
Accelerated	40	75	0.35
High Temperature	60	Ambient	0.78

Table 2: Effect of Light Exposure on N-Nitroso Osimertinib Formation (Duration: 3 Months, 25°C/60% RH)

Light Condition	Exposure	N-Nitroso Osimertinib (% of initial Osimertinib)
Controlled (Dark)	N/A	0.03
ICH Photostability	1.2 million lux hours	0.08
Direct Sunlight	~8 hours/day	0.15

Table 3: Influence of Packaging Material on N-Nitroso Osimertinib Formation (Duration: 6 Months, 40°C/75% RH)

Packaging Material	Description	N-Nitroso Osimertinib (% of initial Osimertinib)
HDPE Bottle with Desiccant	High-Density Polyethylene	0.28
Aluminum Blister (Nitrocellulose-free)	Cold Form Aluminum	0.30
Aluminum Blister (with Nitrocellulose-based primer)	Potential source of nitrosating agents	0.45
Glass Bottle	Inert Container	0.25

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are based on established analytical techniques for the detection and quantification of nitrosamine impurities and degradation products of osimertinib.

Stability-Indicating HPLC Method for Osimertinib and Its Degradation Products

This method is designed to separate and quantify osimertinib and its potential degradation products, including N-Nitroso Osimertinib.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Gradient to 40% A, 60% B

  • 25-30 min: Gradient to 20% A, 80% B

  • 30-35 min: Hold at 20% A, 80% B

  • 35-36 min: Gradient back to 95% A, 5% B

  • 36-45 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a suitable diluent (e.g., 50:50 water:acetonitrile) to a final concentration of approximately 1 mg/mL of osimertinib.

LC-MS/MS Method for Quantification of N-Nitroso Osimertinib

This highly sensitive and specific method is for the trace-level quantification of N-Nitroso Osimertinib.

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Mass Spectrometer: Triple quadrupole.

• LC Conditions: Similar to the HPLC method described above, but may be optimized for faster analysis times with a UPLC system.

• MRM Transitions:

  • N-Nitroso Osimertinib: Precursor Ion > Product Ion (Specific m/z values to be determined using a reference standard).

  • Internal Standard (e.g., Isotopically labeled N-Nitroso Osimertinib): Precursor Ion > Product Ion.

• Sample Preparation: Similar to the HPLC method, but may require a solid-phase extraction (SPE) step for complex matrices to remove interfering substances and concentrate the analyte.

• Quantification: A calibration curve is generated using a certified reference standard of N-Nitroso Osimertinib.

Forced Degradation (Stress Testing) Protocol

To induce the formation of degradation products, including N-Nitroso Osimertinib, the drug product is subjected to the following stress conditions as per ICH guidelines:

• Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 80°C for 48 hours.

• Photolytic Degradation: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows relevant to the formation and analysis of N-Nitroso Osimertinib.

Caption: N-Nitroso Osimertinib Formation Pathway.

Caption: Analytical Workflow for N-Nitroso Osimertinib.

Caption: Factors Influencing N-Nitroso Osimertinib Formation.

Orthogonal Analytical Techniques for the Confirmation of N-Nitroso Osimertinib: A Comparative Guide

The emergence of N-nitrosamine impurities in pharmaceutical products has prompted stringent regulatory scrutiny due to their classification as probable human carcinogens.[1][2] For drug substances like Osimertinib, a potent EGFR tyrosine kinase inhibitor, ensuring the absence or strict control of potential nitrosamine (B1359907) drug substance-related impurities (NDSRIs), such as N-Nitroso Osimertinib, is paramount for patient safety. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate rigorous analytical testing to detect and quantify these impurities at trace levels.[3][4]

This guide provides a comparative overview of two orthogonal analytical techniques for the robust confirmation of N-Nitroso Osimertinib: Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The use of orthogonal methods, which employ different chemical principles for analysis, provides a higher degree of confidence in the identification and quantification of impurities.

Comparative Analysis of Analytical Techniques

LC-HRMS and GC-MS/MS are powerful analytical tools for the trace-level detection of nitrosamines. LC-HRMS is particularly well-suited for a broad range of nitrosamines, including less volatile and thermally unstable compounds like N-Nitroso Osimertinib.[5] In contrast, GC-MS/MS is a robust and highly sensitive technique for the analysis of volatile and semi-volatile nitrosamines.[6] The choice of technique often depends on the specific properties of the nitrosamine and the drug matrix.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of LC-HRMS and GC-MS/MS for the analysis of nitrosamine impurities in pharmaceutical products.

Parameter	LC-HRMS	GC-MS/MS
Applicability to N-Nitroso Osimertinib	High (Suitable for non-volatile, thermally labile compounds)	Low (Requires derivatization for non-volatile compounds)
Typical Limit of Quantitation (LOQ)	0.005 - 0.05 ppm (µg/g of API)[7]	1 - 10 ppb (ng/mL)[8]
Linearity (R²)	> 0.995	> 0.996[6]
Accuracy (% Recovery)	80 - 120%	70 - 130%[8]
Precision (% RSD)	< 15%	< 20%[8]
Selectivity	Very High (Accurate mass measurement)[7]	High (Multiple Reaction Monitoring)[9]
Throughput	Moderate	High

Experimental Workflows and Methodologies

A systematic approach is crucial for the reliable confirmation of N-Nitroso Osimertinib. The following diagram illustrates a typical workflow employing orthogonal techniques.

Caption: Workflow for the orthogonal confirmation of N-Nitroso Osimertinib.

Experimental Protocols

Below are detailed methodologies for the analysis of N-Nitroso Osimertinib using LC-HRMS and a general method for other potential volatile nitrosamines using GC-MS/MS.

Method 1: LC-HRMS for N-Nitroso Osimertinib

This method is designed for the sensitive and selective quantification of N-Nitroso Osimertinib in the drug substance or product.

• Sample Preparation:

  • Accurately weigh approximately 50 mg of Osimertinib drug substance or powdered drug product into a 50 mL volumetric flask.

  • Add approximately 40 mL of diluent (Methanol) and sonicate for 15 minutes to dissolve.[10]

  • Allow the solution to cool to room temperature and dilute to volume with the diluent.

  • Centrifuge a portion of the solution at 4500 rpm for 15 minutes.[10]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[10]

• Chromatographic Conditions:

  • Instrument: High-Resolution LC-MS system (e.g., Q Exactive™)

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water[10]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.3 mL/min

  • Gradient:

    Time (min)	%B
    0.0	10
    10.0	90
    12.0	90
    12.1	10

    | 15.0 | 10 |

  • Column Temperature: 40°C

  • Injection Volume: 5 µL[10]

• Mass Spectrometer Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Parallel Reaction Monitoring (PRM)[10]

  • Resolution: 70,000[10]

  • AGC Target: 1e6[10]

  • Maximum IT: 100 ms[10]

  • Collision Energy: Optimized for N-Nitroso Osimertinib

Method 2: GC-MS/MS for Volatile Nitrosamines

This method provides an orthogonal approach for the analysis of other potential volatile nitrosamine impurities.

• Sample Preparation:

  • Weigh 100-500 mg of the sample into a suitable centrifuge tube.[2]

  • Add a known volume (e.g., 5 mL) of dichloromethane.[2]

  • Add an appropriate internal standard.

  • Vortex for 20 minutes to ensure complete extraction.[2]

  • Centrifuge at 10,000 rpm for 10 minutes.[2]

  • Filter the supernatant through a 0.2 µm syringe filter into a GC vial.[2]

• Chromatographic Conditions:

  • Instrument: GC system coupled to a Triple Quadrupole Mass Spectrometer

  • Column: 6% Cyanopropylphenyl, 94% Dimethylpolysiloxane, 30 m x 0.25 mm, 1.4 µm

  • Carrier Gas: Helium

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless[9]

  • Oven Program:

    • Initial Temperature: 40°C, hold for 1 min

    • Ramp: 10°C/min to 240°C, hold for 5 min

  • Injection Volume: 1 µL

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for target nitrosamines.

Signaling Pathways and Logical Relationships

The principle of using orthogonal analytical techniques is based on obtaining independent measurements of the same analyte. This increases the confidence in the analytical result, as it is unlikely that an interfering substance would behave identically under two different analytical principles.

Caption: Principle of orthogonal analysis for impurity confirmation.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. benchchem.com [benchchem.com]
• 3. insider.thefdagroup.com [insider.thefdagroup.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. fda.gov [fda.gov]
• 8. agilent.com [agilent.com]
• 9. shimadzu.com [shimadzu.com]
• 10. fda.gov [fda.gov]

A Framework for Inter-Laboratory Comparison of N-Nitroso Osimertinib Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of N-Nitroso Osimertinib, a potential genotoxic impurity in the tyrosine kinase inhibitor, Osimertinib. Given the stringent regulatory limits on nitrosamine (B1359907) impurities, robust, reproducible, and validated analytical methods are paramount for ensuring patient safety. This document outlines a comparative study structure, presents representative analytical performance data based on common methodologies, and provides detailed experimental protocols for two primary analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Introduction to N-Nitroso Osimertinib

Osimertinib is a targeted therapy used for non-small cell lung cancer with specific EGFR mutations. N-Nitroso Osimertinib is a potential impurity formed from the nitrosation of a secondary amine moiety within the Osimertinib molecule.[1] Regulatory agencies require strict control of such nitrosamine impurities due to their classification as probable human carcinogens. Therefore, accurate and precise quantification at trace levels is a critical aspect of quality control in pharmaceutical manufacturing.

Inter-laboratory comparison studies are essential for establishing the reproducibility, robustness, and reliability of analytical methods across different laboratories, equipment, and analysts.[2][3] This guide is intended to facilitate the design and execution of such studies for N-Nitroso Osimertinib.

Formation Pathway of N-Nitroso Osimertinib

N-Nitroso Osimertinib can form when a secondary amine group present in the Osimertinib structure reacts with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions).[1] Understanding this pathway is crucial for risk assessment during drug substance and product manufacturing.

Figure 1: Formation of N-Nitroso Osimertinib.

General Workflow for an Inter-Laboratory Comparison Study

A successful inter-laboratory study requires careful planning and a harmonized protocol to ensure that the only variables are the laboratories themselves. The following workflow outlines the key steps for a comparative study.[2]

Figure 2: Workflow for an inter-laboratory comparison study.

Comparison of Analytical Methods

LC-MS/MS and GC-MS/MS are the most common and regulatory-accepted methods for the trace-level quantification of nitrosamine impurities.[4][5] The choice between them often depends on the volatility of the analyte and the complexity of the sample matrix.

Table 1: Simulated Performance Comparison of Analytical Methods

Parameter	LC-MS/MS	GC-MS/MS	Acceptance Criteria (Typical)
Limit of Detection (LOD)	0.01 - 0.5 ppb	0.1 - 3.0 ppb	Reportable
Limit of Quantification (LOQ)	0.03 - 1.0 ppb	0.3 - 10 ppb	S/N ≥ 10
Linearity (r²)	> 0.998	> 0.996	r² ≥ 0.995
Accuracy (% Recovery)	90 - 110%	85 - 115%	80 - 120%
Precision (% RSD)	< 10%	< 15%	≤ 15%

Note: Data presented are representative values synthesized from literature on general nitrosamine analysis and do not represent results from a direct inter-laboratory study of N-Nitroso Osimertinib.[4][6][7]

Experimental Protocols

The following are detailed, representative protocols for the analysis of N-Nitroso Osimertinib. Participating laboratories in a comparison study should adhere strictly to a single, agreed-upon protocol.

Method A: LC-MS/MS Analysis

This method is highly sensitive and suitable for non-volatile nitrosamines.

1. Sample Preparation (for Drug Product)

• Homogenization: Weigh and grind ten tablets to a fine, homogeneous powder.

• Extraction: Accurately weigh a portion of the powder equivalent to 250 mg of Osimertinib into a 50 mL centrifuge tube.

• Dissolution: Add 20 mL of diluent (e.g., 50:50 acetonitrile:water), vortex for 1 minute, and sonicate for 20 minutes to ensure complete dissolution.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[8]

2. Chromatographic Conditions

• System: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 column (e.g., Agilent Zorbax SB-C18, 2.1 x 50 mm, 1.8 µm) or equivalent.[9]

• Mobile Phase A: 0.1% Formic acid in water.[9]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[9]

• Flow Rate: 0.4 mL/min.[9]

• Gradient: A suitable gradient to separate the analyte from the drug substance and other impurities (e.g., 5% B held for 1 min, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions).

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).[9]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: At least two specific transitions for N-Nitroso Osimertinib should be monitored for quantification and confirmation (parent ion → product ion). These must be determined using a certified reference standard.

• Instrument Parameters: Optimize source temperature, gas flows, and collision energy for maximum sensitivity.

Method B: GC-MS/MS Analysis

This method is effective for volatile and semi-volatile nitrosamines and can offer high specificity.

1. Sample Preparation (Liquid-Liquid Extraction)

• Sample Weighing: Weigh approximately 500 mg of the drug substance or powdered drug product into a 15 mL centrifuge tube.[10][11]

• Suspension: Add 8.0 mL of 1 M sodium hydroxide (B78521) solution, vortex briefly, and shake for at least 5 minutes.[10][11]

• Extraction: Add 2.0 mL of dichloromethane (B109758) (DCM), vortex, and shake for another 5 minutes.[10][11]

• Phase Separation: Centrifuge at 10,000 g for 5 minutes to separate the aqueous and organic layers.[11]

• Collection: Carefully transfer the lower organic (DCM) layer into a GC vial for analysis.[10][11]

2. Chromatographic Conditions

• System: GC system with an autosampler coupled to a triple quadrupole mass spectrometer.

• Column: Low-bleed capillary column suitable for amine analysis (e.g., DB-624 or equivalent).

• Inlet Temperature: 250 °C.[10]

• Injection Mode: Liquid injection (Splitless).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Program: Start at 40 °C, hold for 2 minutes, ramp at 20 °C/min to 240 °C, and hold for 5 minutes.[10]

• Injection Volume: 1 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electron Ionization (EI).[10]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MS Source Temperature: 230 °C.[10]

• Quadrupole Temperature: 150 °C.[10]

• MRM Transitions: Determine specific parent-to-product ion transitions for N-Nitroso Osimertinib using a reference standard. Monitor at least two transitions for reliable identification and quantification.

References

• 1. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 5. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Europe) [shimadzu.eu]
• 6. shimadzu.com [shimadzu.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. payeshdarou.ir [payeshdarou.ir]
• 10. benchchem.com [benchchem.com]
• 11. edqm.eu [edqm.eu]

Evaluating the Stability of N-Nitroso Osimertinib Reference Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the integrity of reference standards is paramount for accurate analytical measurements and regulatory compliance. This guide provides a framework for evaluating the stability of N-Nitroso Osimertinib (B560133) reference standards, a critical impurity in the manufacturing of Osimertinib. While direct comparative stability data for commercially available N-Nitroso Osimertinib standards is not publicly available, this document outlines the necessary experimental protocols and data presentation formats to conduct such a comparison.

Comparison of Stability Profiles

A comprehensive stability study for N-Nitroso Osimertinib reference standards would involve subjecting the materials to various stress conditions over time and analyzing for degradation. The following table illustrates how quantitative data from such a study should be presented for clear comparison. The data presented here is hypothetical and serves as a template for reporting actual experimental findings.

Table 1: Comparative Stability Data for N-Nitroso Osimertinib Reference Standards

Condition	Time Point	Parameter	Standard A (% Purity)	Standard B (% Purity)	Standard C (% Purity)
Long-Term Storage
2-8°C	0 months	Purity	99.8	99.7	99.9
3 months	Purity	99.7	99.6	99.8
6 months	Purity	99.5	99.4	99.7
12 months	Purity	99.2	99.1	99.5
Accelerated Storage
25°C / 60% RH	0 months	Purity	99.8	99.7	99.9
1 month	Purity	99.2	99.0	99.4
3 months	Purity	98.5	98.2	98.9
6 months	Purity	97.8	97.5	98.2
Forced Degradation
Acid Hydrolysis (0.1N HCl, 60°C)	24 hours	% Degradation	5.2	5.8	4.5
Base Hydrolysis (0.1N NaOH, 60°C)	24 hours	% Degradation	10.5	11.2	9.8
Oxidative (3% H₂O₂, RT)	24 hours	% Degradation	8.1	8.9	7.5
Thermal (80°C)	48 hours	% Degradation	3.5	4.1	3.0
Photolytic (ICH Q1B)	1.2 million lux hours	% Degradation	2.1	2.5	1.8

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of stability studies.

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

A stability-indicating HPLC method is essential to separate the intact N-Nitroso Osimertinib from its potential degradation products.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A suitable gradient to ensure separation of all impurities. For example:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Gradient to 40% A, 60% B

  • 20-25 min: Gradient to 20% A, 80% B

  • 25-30 min: Hold at 20% A, 80% B

  • 30-31 min: Gradient to 95% A, 5% B

  • 31-40 min: Hold at 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at an appropriate wavelength (e.g., 268 nm).[1]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a known concentration (e.g., 1 mg/mL).[2]

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation pathways and to demonstrate the specificity of the analytical method.

• Acid Hydrolysis: Dissolve the reference standard in a solution of 0.1N hydrochloric acid and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the reference standard in a solution of 0.1N sodium hydroxide (B78521) and heat at 60°C for 24 hours. Osimertinib has been shown to be sensitive to basic hydrolysis.[3]

• Oxidative Degradation: Dissolve the reference standard in a solution of 3% hydrogen peroxide and keep at room temperature for 24 hours. Osimertinib is known to be susceptible to oxidative conditions.[4]

• Thermal Degradation: Expose the solid reference standard to a temperature of 80°C for 48 hours.

• Photostability: Expose the solid reference standard to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

Visualizing the Workflow and Logic

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflows and logical relationships in a stability study.

Caption: Experimental workflow for stability evaluation of reference standards.

References

• 1. ijpsdronline.com [ijpsdronline.com]
• 2. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 3. actascientific.com [actascientific.com]
• 4. Insight into in silico prediction and chemical degradation study of osimertinib mesylate by LC-HRMS and NMR: Investigation of a typical case of alkaline pH-mediated oxidative degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]

Forced Degradation Profile of Osimertinib Versus Other Tyrosine Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the forced degradation profiles of Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), against other prominent TKIs used in cancer therapy. Understanding the intrinsic stability of these drugs under various stress conditions is crucial for the development of stable pharmaceutical formulations and for ensuring drug safety and efficacy. This document summarizes quantitative data from multiple studies, details the experimental protocols used, and provides visual representations of relevant biological pathways and experimental workflows.

Comparative Degradation Analysis

The stability of a drug substance is a critical quality attribute. Forced degradation studies, or stress testing, are performed to identify the likely degradation products and to establish the intrinsic stability of the molecule. The following tables summarize the forced degradation data for Osimertinib and other commonly used TKIs. It is important to note that the data is compiled from various studies, and direct comparison should be made with caution due to variations in experimental conditions such as reagent concentrations, temperature, and duration of exposure.

Osimertinib Degradation Profile

Osimertinib, an irreversible EGFR TKI, has been shown to be susceptible to degradation under acidic, alkaline, and oxidative conditions, while it remains relatively stable under thermal and photolytic stress.

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	5N HCl	1 hour	80°C	7.18	[1]
Acid Hydrolysis	0.1 M HCl	2 hours	60°C	43.55	[2]
Alkaline Hydrolysis	0.001N NaOH	Not Specified	Not Specified	"Extremely sensitive"	[1]
Alkaline Hydrolysis	0.1 M NaOH	2 hours	60°C	52.12	[2]
Oxidative Degradation	3% H2O2	1 hour	80°C	"Somewhat more sensitive"	[1]
Oxidative Degradation	30% H2O2	Not Specified	60°C	60.42	[2]
Thermal Degradation	Dry Heat	2 hours	60°C	1.83	[3]
Photolytic Degradation	UV light	Not Specified	Not Specified	Slight degradation	[4]

Gefitinib (B1684475) Degradation Profile

Gefitinib, a first-generation reversible EGFR TKI, exhibits significant degradation under oxidative conditions.

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	2N HCl	30 minutes	60°C	Not specified	[4]
Acid Hydrolysis	1M HCl	Not Specified	Not Specified	0	[5]
Alkaline Hydrolysis	1M NaOH	Not Specified	Not Specified	0	[5]
Oxidative Degradation	30% v/v H2O2	Not Specified	Not Specified	52.32	[5]
Thermal Degradation	Dry Heat	24 hours	55°C	0	[5]

Erlotinib (B232) Degradation Profile

Erlotinib, another first-generation reversible EGFR TKI, shows varied stability depending on the study conditions, with some reports indicating significant degradation under alkaline and oxidative stress.

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	0.1 N HCl	24 hours	60°C	10	[6][7]
Alkaline Hydrolysis	0.1 N NaOH	24 hours	60°C	>30	[6][7]
Oxidative Degradation	3% H2O2	Not Specified	Not Specified	Significant	[7]
Thermal Degradation	Dry Heat	48 hours	70°C	Not specified
Photolytic Degradation	UV light (245 nm & 365 nm)	24 hours	Not Specified	6	[6]

Afatinib (B358) Degradation Profile

Afatinib, a second-generation irreversible TKI, is reported to be unstable under hydrolytic and oxidative conditions.

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation Products Identified	Reference
Acid Hydrolysis	Not Specified	Not Specified	Not Specified	2	[8]
Alkaline Hydrolysis	Not Specified	Not Specified	Not Specified	1	[8]
Oxidative Degradation	Not Specified	Not Specified	Not Specified	1	[8]
Thermal Degradation	Not Specified	Not Specified	Not Specified	Stable	[8]
Photolytic Degradation	Not Specified	Not Specified	Not Specified	Stable	[8]

Lapatinib Degradation Profile

Lapatinib, a dual TKI targeting both EGFR and HER2, is susceptible to degradation under acidic, basic, and oxidative stress.

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	Not Specified	Not Specified	Not Specified	8.44
Alkaline Hydrolysis	Not Specified	Not Specified	Not Specified	Susceptible
Oxidative Degradation	Not Specified	Not Specified	Not Specified	18.87
Thermal Degradation	Dry Heat	24 hours	60°C	Stable
Photolytic Degradation	UV light (254 nm)	24 hours	Not Specified	Stable

Experimental Protocols

The methodologies for forced degradation studies are critical for the generation of relevant and reproducible data. Below are generalized experimental protocols based on the cited literature for the stress testing of TKIs.

1. Preparation of Stock Solution: A stock solution of the TKI is typically prepared by dissolving the active pharmaceutical ingredient (API) in a suitable solvent, such as methanol (B129727) or a mixture of acetonitrile (B52724) and water, to a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: The stock solution is mixed with an equal volume of an acidic solution (e.g., 0.1 N to 5 N HCl) and is often heated (e.g., at 60-80°C) for a specified duration (e.g., 30 minutes to 24 hours). The solution is then neutralized with a base (e.g., NaOH).

• Alkaline Hydrolysis: The stock solution is mixed with an equal volume of a basic solution (e.g., 0.001 N to 1 N NaOH) and may be heated for a defined period. The solution is subsequently neutralized with an acid (e.g., HCl).

• Oxidative Degradation: The stock solution is treated with an oxidizing agent, typically hydrogen peroxide (e.g., 3% to 30% H₂O₂), and may be heated.

• Thermal Degradation: The solid drug substance is exposed to dry heat in an oven at a specific temperature (e.g., 55-70°C) for a set duration (e.g., 2 to 48 hours). A solution of the heat-stressed drug is then prepared.

• Photolytic Degradation: The solid drug substance or a solution of the drug is exposed to UV light (e.g., at 254 nm) for a specified duration. A control sample is kept in the dark under the same conditions.

3. Analytical Method: The stressed samples are typically analyzed using a stability-indicating high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) method. The method should be capable of separating the parent drug from its degradation products. A photodiode array (PDA) detector is often used to check for peak purity.

Mandatory Visualizations

EGFR Signaling Pathway and TKI Inhibition

The following diagram illustrates the epidermal growth factor receptor (EGFR) signaling pathway and the mechanisms of inhibition by reversible and irreversible tyrosine kinase inhibitors.

Caption: EGFR signaling and TKI inhibition mechanisms.

Experimental Workflow for Forced Degradation Studies

This diagram outlines the general workflow for conducting forced degradation studies of pharmaceutical compounds.

References

• 1. Comparison of Gefitinib in the treatment of patients with non-small cell lung cancer and clinical effects of Osimertinib and EGFR Gene mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Osimertinib vs. afatinib as first-line treatment for patients with metastatic non-small cell lung cancer with an EGFR exon 19 deletion or exon 21 L858R mutation - Gilardone - Journal of Thoracic Disease [jtd.amegroups.org]
• 4. Afatinib After Progression on Osimertinib in EGFR-Mutated Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Patient-reported outcomes from FLAURA: Osimertinib versus erlotinib or gefitinib in patients with EGFR-mutated advanced non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. EGFR TKIs impair lysosome-dependent degradation of SQSTM1 to compromise the effectiveness in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Comparative risk assessment of different nitrosamine impurities in a drug product

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products continues to be a critical challenge for the drug development industry. These compounds, classified as probable human carcinogens, necessitate rigorous risk assessment and control strategies to ensure patient safety. This guide provides an objective comparison of the risks associated with different nitrosamine impurities, supported by experimental data and detailed analytical methodologies.

Comparative Risk Landscape of Nitrosamine Impurities

The carcinogenic potential of nitrosamine impurities varies significantly, necessitating a nuanced approach to risk assessment. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established Acceptable Intake (AI) limits for several common nitrosamines. These limits are often derived from the compound's 50% tumorigenic dose (TD50) in animal studies. A lower TD50 value indicates a higher carcinogenic potency.

The Carcinogenic Potency Categorization Approach (CPCA) further aids in classifying nitrosamines and assigning corresponding AI limits, particularly for novel or less-studied impurities known as Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][2] This approach considers the structural features of the nitrosamine to predict its carcinogenic potential.

Below is a summary of the carcinogenic potency and established AI limits for some common nitrosamine impurities:

Nitrosamine Impurity	Abbreviation	Carcinogenic Potency (Rat TD50, mg/kg/day)	Recommended AI Limit (ng/day)	Potency Category (CPCA)
N-Nitrosodiethylamine	NDEA	~0.09	26.5[2]	1[2]
N-Nitrosodimethylamine	NDMA	~0.15	96[2]	2[2]
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	Varies	96	2 (Representative)
N-Nitrosodiisopropylamine	NDIPA	Varies	26.5	1 (Representative)
N-Nitrosoethylisopropylamine	NEIPA	Varies	26.5	1 (Representative)
N-Nitrosodibutylamine	NDBA	Varies	26.5	1 (Representative)
4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone	NNK	Varies	100[1]	2[1]

Note: TD50 values can vary depending on the study and the source. The AI limits are subject to revision by regulatory agencies.

Unraveling the Mechanism: Signaling Pathways in Nitrosamine Carcinogenesis

The carcinogenic effects of nitrosamines are primarily initiated through their metabolic activation by Cytochrome P450 (CYP) enzymes in the liver.[3][4] This process generates highly reactive electrophilic diazonium ions that can alkylate DNA, leading to the formation of DNA adducts.[3][5][6] These adducts, if not repaired by cellular DNA repair mechanisms, can cause mutations in critical genes like KRas and p53, ultimately leading to uncontrolled cell proliferation and tumor development.[7]

The following diagram illustrates the general signaling pathway of nitrosamine-induced carcinogenesis:

Nitrosamine-induced carcinogenesis pathway.

Experimental Protocols for Nitrosamine Analysis

Accurate and sensitive analytical methods are paramount for the detection and quantification of nitrosamine impurities at trace levels in drug products. The most commonly employed techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow

The general workflow for nitrosamine analysis involves sample preparation, chromatographic separation, and mass spectrometric detection.

General workflow for nitrosamine analysis.

Detailed Methodology: LC-MS/MS for Nitrosamine Analysis

This protocol is a general guideline and may require optimization based on the specific drug matrix and target nitrosamines.

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh approximately 100 mg of the drug substance or an equivalent amount of crushed tablets into a centrifuge tube.[8]

• Add a suitable internal standard solution (e.g., deuterated nitrosamine analogs).

• Add 5 mL of methanol (B129727) and vortex until the sample is dissolved or dispersed.[8]

• For drug products, shake mechanically for approximately 40 minutes.[8]

• Centrifuge the sample to separate the solid and liquid phases.[8]

• Filter the supernatant through a 0.22 µm PVDF syringe filter.[8]

• The filtered sample is ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18) for separation.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%), is commonly used.[8]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically used.

Detailed Methodology: GC-MS for Volatile Nitrosamine Analysis

This protocol is suitable for the analysis of volatile nitrosamines.

1. Sample Preparation (Headspace or Liquid Injection)

• For Headspace Analysis:

  • Place a weighed amount of the sample into a headspace vial.

  • Add a suitable solvent and internal standards.

  • Seal the vial and incubate at a specific temperature to allow volatile nitrosamines to partition into the headspace.

• For Liquid Injection (after extraction):

  • Follow a similar liquid-liquid extraction protocol as described for LC-MS/MS, using a volatile organic solvent like dichloromethane.[9]

2. GC-MS Conditions

• GC System: A gas chromatograph with a suitable capillary column (e.g., a wax column).[10]

• Injector: Split/splitless or programmed temperature vaporization (PTV) inlet.

• Carrier Gas: Helium.

• Oven Temperature Program: A temperature gradient is used to separate the nitrosamines.

• Mass Spectrometer: A single or triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for single quadrupole or MRM for triple quadrupole.[11]

Conclusion

The effective control of nitrosamine impurities is a non-negotiable aspect of modern pharmaceutical development. A thorough understanding of the comparative risks of different nitrosamines, coupled with robust and validated analytical methods, is essential for ensuring the safety and quality of drug products. This guide provides a foundational framework for researchers and drug development professionals to navigate the complexities of nitrosamine risk assessment and implement effective control strategies. Continuous monitoring of regulatory guidelines and advancements in analytical technology will be crucial in mitigating the risks associated with these potent impurities.

References

• 1. medicinesforeurope.com [medicinesforeurope.com]
• 2. propharmagroup.com [propharmagroup.com]
• 3. hesiglobal.org [hesiglobal.org]
• 4. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MECHANISMS OF NITROSAMINE–MEDIATED NEURODEGENERATION: POTENTIAL RELEVANCE TO SPORADIC ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tobacco nitrosamines as culprits in disease: mechanisms reviewed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fda.gov [fda.gov]
• 9. agilent.com [agilent.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of N-Nitroso Osimertinib: A Guide for Laboratory Professionals

For Immediate Implementation: Essential Safety and Disposal Protocols

N-Nitroso Osimertinib, a potential impurity or degradation product of the targeted cancer therapy Osimertinib, requires stringent handling and disposal procedures due to its classification as a probable human carcinogen. This guide provides detailed, step-by-step instructions for the safe management and disposal of N-Nitroso Osimertinib in a laboratory setting, ensuring the safety of personnel and compliance with regulatory standards. Adherence to these protocols is critical to mitigate health risks associated with this potent compound.

Core Safety Principles

All materials that have come into contact with N-Nitroso Osimertinib must be treated as hazardous waste. This includes not only the compound itself but also contaminated personal protective equipment (PPE), glassware, and cleaning materials. The fundamental principle is to segregate and treat all contaminated items as hazardous waste, which is strictly prohibited from disposal via standard sewer systems.

Personal Protective Equipment (PPE)

Prior to handling N-Nitroso Osimertinib or any contaminated materials, personnel must be equipped with the following PPE:

• Gloves: Two pairs of chemotherapy-rated gloves.

• Gown: A disposable, solid-front, back-closure gown.

• Eye Protection: Safety goggles or a face shield.

• Respiratory Protection: A fit-tested N95 respirator or higher-level respiratory protection.

Step-by-Step Disposal Procedures

1. Waste Segregation at the Source:

Immediately upon generation, all waste contaminated with N-Nitroso Osimertinib must be segregated into clearly labeled, dedicated hazardous waste containers. Do not mix this waste with other chemical waste streams unless explicitly instructed by your institution's Environmental Health and Safety (EHS) department.

2. Decontamination of Work Surfaces:

All surfaces that may have come into contact with N-Nitroso Osimertinib must be thoroughly decontaminated. A multi-step process is recommended:

• Initial Clean: Using a low-lint wipe saturated with a detergent solution, wipe the entire surface in a unidirectional motion. Dispose of the wipe in a designated hazardous waste container.

• Rinse: With a new wipe and sterile water, rinse the surface to remove any detergent residue.

• Final Decontamination: Use a wipe moistened with 70% isopropyl alcohol to wipe the surface again. Allow the surface to air dry completely.

3. Packaging and Labeling of Waste:

Proper packaging and labeling are crucial for the safe transport and ultimate disposal by EHS personnel.

• Seal Containers: Securely seal all waste containers when they are approximately three-quarters full to prevent spills.

• Labeling: All containers must be clearly labeled with "Hazardous Waste," the chemical name "N-Nitroso Osimertinib," and any other information required by your institution.

4. Final Disposal:

All N-Nitroso Osimertinib waste must be collected by trained EHS personnel for disposal, which is typically carried out via incineration by an accredited disposal contractor.

Chemical Degradation Methods for N-Nitroso Compounds

While incineration is the standard disposal method, chemical degradation can be an effective preliminary step to neutralize the carcinogenic potential of N-nitroso compounds. The following methods have been reported for the degradation of N-nitrosamides and other N-nitroso compounds. Note: These methods have not been specifically validated for N-Nitroso Osimertinib and would require in-laboratory validation before implementation.

Degradation Method	Reagents	Key Considerations
Reductive Degradation	Aluminum:Nickel alloy powder in a basic medium	Has been shown to achieve >99.98% destruction of some nitrosamides. The reaction completeness should be verified chromatographically.
Acidic Cleavage	Hydrobromic acid in glacial acetic acid	Effective for hydrolyzing the N-nitroso group. The reaction may be slow or incomplete in the presence of hydroxylic solvents.
Oxidative Degradation	Potassium permanganate (B83412) in sulfuric acid solution	Can be effective, but the presence of organic solvents like alcohol or DMSO may inhibit complete degradation.

Experimental Protocol Example: Reductive Degradation of a Nitrosamide

The following is a generalized protocol based on a published method for the degradation of nitrosamides and should be adapted and validated for N-Nitroso Osimertinib under controlled laboratory conditions.

Objective: To chemically degrade N-Nitroso Osimertinib waste to non-carcinogenic products.

Materials:

• N-Nitroso Osimertinib waste (solid or in a compatible solvent).

• Aluminum:Nickel (Al:Ni) alloy powder (Raney nickel catalyst as a common example).

• A suitable basic solution (e.g., sodium hydroxide).

• Appropriate reaction vessel and stirring apparatus within a certified chemical fume hood.

• Analytical equipment (e.g., HPLC) to verify degradation.

Procedure:

• Preparation: In a designated chemical fume hood, place the N-Nitroso Osimertinib waste into a reaction vessel. If the waste is solid, dissolve it in a minimal amount of a compatible solvent.

• Addition of Reducing Agent: Carefully add the Al:Ni alloy powder to the reaction mixture with stirring. The amount of alloy should be in stoichiometric excess relative to the estimated amount of N-Nitroso Osimertinib.

• Basification: Gradually add the basic solution to the reaction mixture while continuing to stir. The progressive increase in basicity facilitates the reductive degradation.

• Reaction Monitoring: Allow the reaction to proceed for a time determined by preliminary validation studies. Monitor the disappearance of the N-Nitroso Osimertinib peak using a suitable analytical method like HPLC.

• Neutralization and Filtration: Once the reaction is complete (i.e., no detectable N-Nitroso Osimertinib), neutralize the reaction mixture with an appropriate acid. Filter the mixture to remove the metal residues.

• Disposal of Products: The resulting filtrate, now containing the degradation products, should still be treated as hazardous chemical waste and disposed of according to institutional protocols. The filtered metal waste should also be disposed of as hazardous solid waste.

Logical Workflow for N-Nitroso Osimertinib Disposal

Caption: Logical workflow for the proper disposal of N-Nitroso Osimertinib.

Signaling Pathway of Carcinogenicity (Generalized for N-Nitrosamines)

Caption: Generalized pathway of N-nitrosamine-induced carcinogenicity.

By implementing these procedures, laboratories can effectively manage the risks associated with N-Nitroso Osimertinib, ensuring a safe working environment and responsible disposal of this hazardous compound. Always consult your institution's specific safety protocols and EHS department for guidance.

Safeguarding Researchers: Essential Protocols for Handling N-Nitroso Osimertinib

For Immediate Implementation: This document provides critical safety and logistical guidance for all laboratory personnel handling N-Nitroso Osimertinib. Due to the compound's classification as a potent N-nitroso impurity and the hazardous nature of its parent compound, Osimertinib, strict adherence to these protocols is mandatory to ensure personnel safety and prevent exposure.

N-Nitroso Osimertinib is a research chemical and a potential impurity of the drug Osimertinib.[1][2] While a specific Safety Data Sheet (SDS) for N-Nitroso Osimertinib is not publicly available, N-nitroso compounds as a class are recognized as probable human carcinogens.[3][4] The parent compound, Osimertinib, is a potent pharmaceutical agent that requires careful handling.[5] Therefore, a conservative approach to safety, assuming high toxicity, is required.

I. Personal Protective Equipment (PPE)

All personnel must wear the specified PPE when handling N-Nitroso Osimertinib. The required PPE provides a multi-layered barrier to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	Prevents skin contact. Double-gloving provides an extra layer of protection against potential tears or permeation.
Lab Coat/Gown	Disposable, solid-front, back-closure gown made of low-lint, impervious material.	Protects the body from spills and contamination. The back closure minimizes the risk of frontal exposure.
Eye Protection	Chemical splash goggles.	Protects the eyes from splashes of liquids or fine particles.
Face Protection	Face shield worn over chemical splash goggles.	Provides an additional layer of protection for the entire face from splashes.
Respiratory Protection	A NIOSH-approved N95 respirator or higher.	Minimizes the risk of inhaling aerosolized particles, especially when handling the compound as a powder.
Footwear	Closed-toe shoes and disposable shoe covers.	Protects feet from spills and prevents the tracking of contaminants outside the work area.

II. Operational Plan: Step-by-Step Handling Procedures

All handling of N-Nitroso Osimertinib must be conducted within a designated controlled area, such as a certified chemical fume hood or a biological safety cabinet, to minimize exposure.

1. Preparation and Weighing:

• Step 1: Don all required PPE as specified in the table above.

• Step 2: Conduct all weighing operations within a chemical fume hood or a containment ventilated enclosure (CVE).

• Step 3: Use disposable weighing boats and spatulas.

• Step 4: After weighing, carefully seal the primary container and decontaminate the exterior with an appropriate cleaning agent (e.g., 70% isopropyl alcohol).

• Step 5: Dispose of all single-use weighing materials as hazardous waste immediately after use.

2. Dissolution and Dilution:

• Step 1: Perform all solution preparation within a chemical fume hood.

• Step 2: Use Luer-lock syringes and needles to prevent accidental disconnection and spraying.

• Step 3: Add solvent to the solid compound slowly to avoid splashing.

• Step 4: Cap and seal all solution containers securely.

3. Post-Handling:

• Step 1: Decontaminate all work surfaces within the fume hood.

• Step 2: Doff PPE in the correct order to avoid self-contamination (remove shoe covers, outer gloves, gown, face shield, goggles, respirator, and inner gloves).

• Step 3: Dispose of all used PPE as hazardous waste.

• Step 4: Wash hands thoroughly with soap and water.[6][7]

III. Disposal Plan

All waste generated from handling N-Nitroso Osimertinib is considered hazardous and must be disposed of accordingly.

• Solid Waste: This includes contaminated gloves, gowns, shoe covers, weighing papers, and any other disposable materials that have come into contact with the compound. All solid waste must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety department.

• Sharps Waste: Needles and syringes must be disposed of in a designated sharps container for hazardous materials.

• Final Disposal: All hazardous waste must be disposed of via an accredited incineration facility.[5] Consult your institution's environmental health and safety department for specific procedures and pickup schedules.

Visualized Workflows and Relationships

To further clarify the necessary safety procedures, the following diagrams illustrate the key workflows and logical relationships for handling N-Nitroso Osimertinib.

Caption: Workflow for handling N-Nitroso Osimertinib.

Caption: Disposal plan for N-Nitroso Osimertinib waste.

References

• 1. N-Nitroso Osimertinib Impurity 3 | CAS No- NA | NA [chemicea.com]
• 2. fda.gov [fda.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. astrazeneca.com.au [astrazeneca.com.au]
• 6. N-Nitroso Osimertinib | CAS No: NA [aquigenbio.com]
• 7. cleanchemlab.com [cleanchemlab.com]